molecular formula C8H7IN2O3 B14825961 5-Cyclopropoxy-2-iodo-3-nitropyridine

5-Cyclopropoxy-2-iodo-3-nitropyridine

Cat. No.: B14825961
M. Wt: 306.06 g/mol
InChI Key: GNYPQGAXYBXZSI-UHFFFAOYSA-N
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Description

5-Cyclopropoxy-2-iodo-3-nitropyridine is a specialized halogenated and alkoxylated nitropyridine derivative designed for advanced research and development. This compound serves as a versatile synthetic intermediate, particularly in medicinal chemistry. Its molecular structure, featuring an iodine atom and a nitro group on the pyridine ring, makes it a valuable substrate for metal-catalyzed cross-coupling reactions, such as the Pd-catalyzed carbonylation used to prepare functionalized acyl fluorides . These reactions are pivotal for creating complex molecules, including potential pharmaceutical agents. This chemical scaffold is closely related to compounds investigated for their role in the synthesis of nucleoside and nucleotide analogs, which are a cornerstone of anticancer and antiviral chemotherapy . As a building block, it can be utilized to develop novel molecules that may act as antimetabolites. These antimetabolites are designed to be incorporated into DNA during replication, leading to the termination of DNA chains and ultimately inducing apoptosis in rapidly dividing cells, such as cancer cells . Researchers can leverage the reactivity of the iodine and nitro groups for further functionalization, exploring structure-activity relationships in the development of new therapeutic candidates. The product is provided for research applications only and is not intended for diagnostic or therapeutic use. Researchers should handle this compound with appropriate safety precautions, including the use of personal protective equipment. Please refer to the associated Safety Data Sheet (SDS) for detailed handling and hazard information.

Properties

Molecular Formula

 C8H7IN2O3

Molecular Weight

 306.06 g/mol

IUPAC Name

 5-cyclopropyloxy-2-iodo-3-nitropyridine

InChI

 InChI=1S/C8H7IN2O3/c9-8-7(11(12)13)3-6(4-10-8)14-5-1-2-5/h3-5H,1-2H2

InChI Key

 GNYPQGAXYBXZSI-UHFFFAOYSA-N

Canonical SMILES

 C1CC1OC2=CC(=C(N=C2)I)[N+](=O)[O-]

Origin of Product

 United States
Foundational & Exploratory

An In-depth Technical Guide to 5-Cyclopropoxy-2-iodo-3-nitropyridine: Structure, Properties, and Synthetic Insights

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of 5-Cyclopropoxy-2-iodo-3-nitropyridine, a substituted pyridine derivative of interest in medicinal chemistry and organic synthesis. Due to its specific combination of functional groups—a cyclopropoxy moiety, an iodine atom, and a nitro group on a pyridine core—this compound presents unique opportunities as a versatile building block for the synthesis of more complex, biologically active molecules. This document synthesizes available data with established chemical principles to offer a comprehensive overview for researchers.

Chemical Structure and Identifiers

5-Cyclopropoxy-2-iodo-3-nitropyridine is a heterocyclic aromatic compound. The core of the molecule is a pyridine ring, which is substituted at various positions. The nomenclature indicates a cyclopropoxy group at the 5-position, an iodine atom at the 2-position, and a nitro group at the 3-position.

Key Identifiers:

  • CAS Number: 1243388-39-7[1]

The presence of an electron-withdrawing nitro group and a labile iodine atom on the electron-deficient pyridine ring suggests a high potential for nucleophilic aromatic substitution reactions, making it a valuable intermediate.[2] The cyclopropyl group is a known pharmacophore that can enhance metabolic stability and binding affinity in drug candidates.[3][4][5]

Diagram of the chemical structure of 5-Cyclopropoxy-2-iodo-3-nitropyridine.

Caption: Chemical structure of 5-Cyclopropoxy-2-iodo-3-nitropyridine.

Proposed Synthesis Pathway

A potential starting material is 2-chloro-5-iodo-3-nitropyridine, which could be synthesized from commercially available precursors. The subsequent reaction with sodium cyclopropoxide would yield the target molecule.

Proposed Synthetic Workflow:

G start 2-Chloro-5-iodo-3-nitropyridine product 5-Cyclopropoxy-2-iodo-3-nitropyridine start->product SNAr Reaction (e.g., in DMF or THF) reagent Sodium Cyclopropoxide (from Cyclopropanol and NaH) reagent->product

Caption: Proposed synthesis of 5-Cyclopropoxy-2-iodo-3-nitropyridine.

Detailed Protocol (Inferred):

  • Preparation of Sodium Cyclopropoxide: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), a solution of cyclopropanol in an anhydrous aprotic solvent (e.g., tetrahydrofuran or dimethylformamide) is treated with a strong base such as sodium hydride at 0 °C. The reaction is stirred until the evolution of hydrogen gas ceases, indicating the formation of sodium cyclopropoxide.

  • Nucleophilic Aromatic Substitution (SNAr): To the freshly prepared solution of sodium cyclopropoxide, a solution of 2-chloro-5-iodo-3-nitropyridine in the same anhydrous solvent is added dropwise at room temperature. The reaction mixture is then heated to a moderate temperature (e.g., 60-80 °C) and monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) for the consumption of the starting material.

  • Work-up and Purification: Upon completion, the reaction is cooled to room temperature and quenched by the slow addition of water. The aqueous mixture is extracted with an organic solvent such as ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford 5-Cyclopropoxy-2-iodo-3-nitropyridine.

Physicochemical and Spectroscopic Properties

The following table summarizes the anticipated physicochemical and spectroscopic properties of 5-Cyclopropoxy-2-iodo-3-nitropyridine based on its structure and data from analogous compounds.

PropertyPredicted/Inferred Value
Molecular Formula C₈H₇IN₂O₃
Molecular Weight 306.06 g/mol
Appearance Likely a yellow to brown solid, characteristic of many nitropyridine derivatives.[6]
Solubility Expected to be soluble in common organic solvents like dichloromethane, chloroform, ethyl acetate, and acetone. Limited solubility in non-polar solvents and water is anticipated.
¹H NMR - Pyridine protons: Two distinct signals in the aromatic region (δ 8.0-9.0 ppm).- Cyclopropoxy protons: A multiplet for the methine proton (δ 4.0-4.5 ppm) and multiplets for the methylene protons (δ 0.8-1.2 ppm).
¹³C NMR - Pyridine carbons: Signals in the range of δ 120-160 ppm. The carbon bearing the iodine will be significantly downfield.- Cyclopropoxy carbons: An upfield signal for the methine carbon and another for the methylene carbons.
IR Spectroscopy (cm⁻¹) - N-O stretching (nitro group): Strong absorptions around 1520-1560 and 1345-1385 cm⁻¹.- C-O-C stretching (ether): Around 1200-1250 cm⁻¹.- C-I stretching: In the fingerprint region.
Mass Spectrometry Molecular ion peak (M⁺) at m/z 306.9556 (calculated for C₈H₇IN₂O₃). Fragmentation patterns would likely show loss of the nitro group and the cyclopropyl moiety.

Reactivity and Potential Applications

The chemical reactivity of 5-Cyclopropoxy-2-iodo-3-nitropyridine is dominated by the electrophilic nature of the pyridine ring, which is enhanced by the presence of the nitro group.[2][7] The iodine atom at the 2-position is a good leaving group, making this position susceptible to nucleophilic aromatic substitution.

Key Reactions:

  • Nucleophilic Aromatic Substitution (SNAr): The iodine atom can be displaced by a variety of nucleophiles, including amines, thiols, and alkoxides. This allows for the introduction of diverse functional groups at the 2-position, making it a valuable scaffold for building a library of compounds.

  • Suzuki and other Cross-Coupling Reactions: The C-I bond can participate in palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings, to form new carbon-carbon bonds. This is a powerful tool for constructing complex molecular architectures.

  • Reduction of the Nitro Group: The nitro group can be reduced to an amino group, which can then be further functionalized. This opens up another avenue for chemical modification.

Potential Applications in Drug Discovery:

The unique combination of a nitropyridine core and a cyclopropoxy moiety makes this compound a promising starting point for the development of new therapeutic agents.[8] The cyclopropyl group is known to improve metabolic stability and can act as a conformational constraint, potentially leading to increased potency and selectivity for biological targets.[3][4][5] Nitropyridine derivatives have been investigated for a range of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[8]

Safety and Handling

While a specific Safety Data Sheet (SDS) for 5-Cyclopropoxy-2-iodo-3-nitropyridine is not widely available, precautions should be taken based on the known hazards of similar compounds, such as nitropyridines and iodo-aromatics.

General Safety Precautions:

  • Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[9][10][11] Avoid inhalation of dust or vapors.[10][12] Avoid contact with skin and eyes.[9][13]

  • Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses with side shields, and a lab coat.[9][10][11]

  • Storage: Store in a tightly sealed container in a cool, dry place away from heat and incompatible materials such as strong oxidizing agents.[9][10][12]

  • First Aid:

    • In case of skin contact: Immediately wash with plenty of soap and water.[12][13]

    • In case of eye contact: Rinse cautiously with water for several minutes.[9][12][13]

    • If inhaled: Move the person to fresh air.[9][12][13]

    • If swallowed: Rinse mouth with water.[9][12]

    • In all cases of exposure, seek medical attention if symptoms persist.[9][10][12][13]

Disclaimer: This guide is intended for informational purposes for qualified professionals. All laboratory work should be conducted with appropriate safety measures and in accordance with institutional and regulatory guidelines.

References

  • Thermo Fisher Scientific. (2010, November 15). SAFETY DATA SHEET.
  • KISHIDA CHEMICAL CO., LTD. Safety Data Sheet.
  • Jubilant Ingrevia. Safety Data Sheet.
  • Fisher Scientific. (2025, December 18). SAFETY DATA SHEET.
  • TCI Chemicals. SAFETY DATA SHEET.
  • Boron Molecular. CAS 1454848-11-3 | 3-(Cyclopropyl(5-fluoro-2-iodophenyl)methoxy)-2-nitropyridine.
  • ChemicalBook. 4214-76-0 | CAS DataBase.
  • The Royal Society of Chemistry. Supplementary Information Synthetic routes to compounds 5 and 10-19.
  • Chem-Impex. 2-Hydroxy-3-iodo-5-nitropyridine.
  • BLD Pharm. 1243388-39-7|3-Cyclopropoxy-2-iodo-5-nitropyridine.
  • National Institutes of Health. Nitropyridines in the Synthesis of Bioactive Molecules.
  • National Institutes of Health. 2-Iodo-3-nitropyridine.
  • BenchChem. Applications in medicinal chemistry for cyclopropyl-containing compounds.
  • BenchChem. A Comparative Guide to the Reactivity of 2,4-Dichloro-5-nitropyridine and Other Nitropyridines.
  • ResearchGate. Nitropyridines, Their Synthesis and Reactions.
  • MilliporeSigma. 5-iodo-3-nitropyridin-2-ol | 25391-59-7.
  • Taylor & Francis Online. (2025, November 27). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates.
  • ResearchGate. Nitropyridines: Synthesis and reactions.
  • Hypha Discovery Blogs. (2021, September 23). Metabolism of cyclopropyl groups.
  • Google Patents. WO2010089773A2 - Process for preparation of nitropyridine derivatives.
  • SciSpace. Connecting the Chemical and Biological Reactivity of Epoxides.
  • Rsc.org. 1 Structurally diverse triterpenes obtained 2 from the fruits of Ziziphus jujuba Mill. as 3 inflammation inhibitors by NF-κB si.
  • Abovchem. 5-iodo-3-nitropyridin-2-ol - CAS:25391-59-7.
  • PubMed. (2016, October 13). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules.
  • Eurasian Journal of Chemistry. (2024, April 23). Multicomponent Synthesis of Novel Unsymmetric 6-Aryl Substituted 5-Nitropyridines.
  • NSF PAR. Comparison of (5+2) Cycloadditions Involving Oxidopyrilium and Oxidopyridinium Ions – Relative Reactivities.
  • PubChemLite. 5-iodo-3-nitropyridin-2-ol (C5H3IN2O3).
  • Cheméo. Chemical Properties of 2-Hydroxy-5-nitropyridine (CAS 5418-51-9).
  • National Institutes of Health. Iodocyclopropane | C3H5I | CID 640653.
  • ChemicalBook. (2026, January 13). 2-Chloro-3-iodo-5-nitropyridine | 25391-60-0.

Sources

Technical Whitepaper: Structural Characterization and Analytical Profiling of 5-Cyclopropoxy-2-iodo-3-nitropyridine

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide provides a comprehensive structural and analytical profile of 5-Cyclopropoxy-2-iodo-3-nitropyridine , a high-value heterocyclic intermediate often implicated in the synthesis of next-generation tyrosine kinase inhibitors (e.g., ALK/ROS1 inhibitors). Due to the steric crowding of the iodo-nitro motif and the lipophilicity of the cyclopropyl ether, this molecule presents unique challenges in purification and spectroscopic validation.

This document outlines the theoretical molecular properties, establishes a self-validating analytical workflow (HRMS/NMR), and details the safety protocols required for handling this energetic, halogenated pyridine scaffold.

Molecular Identity & Theoretical Properties

Precise molecular weight determination is the cornerstone of regulatory filing and quality control. For 5-Cyclopropoxy-2-iodo-3-nitropyridine, the presence of Iodine ( 


I) significantly influences the mass defect and isotopic abundance patterns.

Structural Specifications[1]


    

  • 

    IUPAC Name:  5-Cyclopropoxy-2-iodo-3-nitropyridine
    

    • 

  • 

    Molecular Formula: 

    


    • 

  • 

    SMILES: C1CC1Oc2cncc(c2[O-])I (Isomer specific)
    

    • 



Quantitative Data Table


PropertyValueNotes
Monoisotopic Mass 305.9501 Da Based on 



Average Molecular Weight 306.06  g/mol  Weighted average of natural isotopes
Exact Mass (M+H) 306.9579 Da Protonated species for ESI+
Heavy Atom Count 14Non-hydrogen atoms
Topological Polar Surface Area 68.4 


Predictive of membrane permeability
LogP (Predicted) ~2.3Moderately lipophilic due to cyclopropyl/iodine


Isotopic Abundance Logic


Unlike chlorinated or brominated compounds, Iodine is monoisotopic (


).

    

  • 

    Implication:  The Mass Spectrum will not  show an M+2 peak characteristic of Cl/Br.
    

    • 

  • 

    Validation:  The M+1 peak (at m/z 307.06) is driven almost entirely by the natural abundance of Carbon-13 (

    
). Any significant deviation from this ratio indicates impurities.

    • 



Analytical Workflows & Protocols


The following protocols are designed as self-validating systems. If the results of Step A do not meet the criteria, Step B should not be attempted.


High-Resolution Mass Spectrometry (HRMS)


Objective:  Confirm elemental composition and analyze fragmentation to verify the position of the labile nitro group.


Methodology: 


    

  • 

    Ionization:  Electrospray Ionization (ESI) in Positive Mode.[1]
    

    • 

  • 

    Solvent:  Methanol + 0.1% Formic Acid (Promotes protonation).
    

    • 

  • 

    Direct Infusion:  Flow rate 5 

    
L/min.

    • 



Fragmentation Logic (MS/MS): 
The nitro group at the 3-position is sterically crowded by the large Iodine atom at position 2 (Ortho-effect), making it susceptible to characteristic losses.






MS_Fragmentation


M_Ion

Precursor Ion [M+H]+
m/z 306.95


Frag_1

Loss of NO2
[M+H - 46]+
m/z 260.95


M_Ion->Frag_1


- NO2 (Homolytic)


Frag_2

Loss of Cyclopropyl
[M+H - 41]+
m/z 265.90


M_Ion->Frag_2


- C3H5 (Ether cleavage)


Frag_3

Loss of Iodine
[M+H - 127]+
m/z 179.95


M_Ion->Frag_3


- I (Weak C-I bond)


Final

Pyridone Core
C5H4NO+


Frag_1->Final


Deep Fragmentation





Figure 1: Predicted MS/MS fragmentation pathway.[2] The loss of the Nitro group (m/z 260.95) is often the base peak in collision-induced dissociation (CID) due to the 'ortho effect' with Iodine.


Nuclear Magnetic Resonance (NMR) Profiling


Objective:  Regio-isomeric confirmation. The positions of protons are critical to distinguish this from the 2-nitro-3-iodo isomer.


Protocol: 


    

  • 

    Solvent:  DMSO-

    
 (Chloroform-

    
     may not fully dissolve the nitro-iodide core).

    • 

  • 

    Frequency:  400 MHz minimum.
    

    • 



Predicted Shift Table (
 

H NMR): 

PositionChemical Shift (


)		MultiplicityIntegrationAssignment Logic
H-6 8.20 - 8.35 ppmDoublet (


 Hz)		1HDeshielded by ring N and inductive effect of Iodine.
H-4 7.60 - 7.75 ppmDoublet (


 Hz)		1HOrtho to Nitro group; meta coupling to H-6.
OCH 3.90 - 4.10 ppmMultiplet (tt)1HMethine proton of cyclopropyl ether.
Cyclopropyl 0.60 - 0.90 ppmMultiplets4HCharacteristic high-field methylene protons.


Validation Check: 


    

  • 

    If H-6 and H-4 appear as singlets, the substitution pattern may be symmetric (incorrect structure).
    

    • 

  • 

    If the Cyclopropyl OCH shifts downfield (>4.5 ppm), suspect hydrolysis to the alcohol (5-hydroxy impurity).
    

    • 



Synthesis Context & Impurity Profiling


Understanding the genesis of the molecule allows for targeted impurity analysis. This molecule is typically synthesized via nucleophilic aromatic substitution (


) or Mitsunobu coupling.

Common Synthetic Route


    

  • 

    Precursor:  5-Hydroxy-2-iodo-3-nitropyridine.
    

    • 

  • 

    Reagent:  Bromocyclopropane (requires forcing conditions) or Cyclopropanol (Mitsunobu).
    

    • 

  • 

    Critical Impurity:  Unreacted phenol (starting material) and N-alkylated byproducts (pyridone formation).
    

    • 







Synthesis_Workflow


Start

Precursor:
5-Hydroxy-2-iodo-3-nitropyridine


Reaction

Reaction:
Alkylation / Mitsunobu


Start->Reaction




Crude

Crude Mixture:
Product + Isomers


Reaction->Crude




Purification

Purification:
Column Chromatography
(Hexane/EtOAc)


Crude->Purification




Impurity1

Impurity A:
N-Alkylated Pyridone


Crude->Impurity1


Side Rxn


Impurity2

Impurity B:
Unreacted Phenol


Crude->Impurity2


Incomplete


Final

Target:
5-Cyclopropoxy-2-iodo-3-nitropyridine


Purification->Final


>98% Purity





Figure 2: Synthesis and purification logic flow. Note the divergence of N-alkylated impurities which are common in pyridine alkylations.


Safety & Handling (HSE)


Hazard Classification: 


    

  • 

    Energetic:  The nitro group (

    
) adjacent to a halogen (

    
    ) on an aromatic ring decreases stability. While not explosive per se, it may decompose exothermically above 150°C.

    • 

  • 

    Sensitizer:  Halogenated pyridines are potent skin sensitizers.
    

    • 



Handling Protocol: 


    

  • 

    Light Sensitivity:  Carbon-Iodine bonds are photolabile. Store in amber vials under Argon.
    

    • 

  • 

    Waste Disposal:  Segregate as "Halogenated Organic Waste." Do not mix with strong oxidizers.
    

    • 

  • 

    PPE:  Double nitrile gloves are required. The lipophilic cyclopropyl group enhances skin absorption.
    

    • 



References


    

  • 

    IUPAC Atomic Weights:  Prohaska, T. et al. "Standard Atomic Weights of the Elements 2021 (IUPAC Technical Report)." Pure and Applied Chemistry, vol. 94, no. 5, 2022. [Link]
    

    • 

  • 

    Mass Spectrometry of Halogenated Pyridines:  "Fragmentation Patterns in the Mass Spectra of Organic Compounds." ChemGuide, 2023. [Link]
    

    • 

  • Synthesis of Nitropyridine Ethers: World Intellectual Property Organization.
    • 

  • 

    Isotopic Abundance Data:  NIST Standard Reference Database 19. "Atomic Weights and Isotopic Compositions." [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Guide: Solubility Profiling & Solvent Selection for 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
[1]
Executive Summary
Compound Identity:  5-Cyclopropoxy-2-iodo-3-nitropyridine (CAS: 1243387-50-9)
Molecular Formula:  C₈H₇IN₂O₃
Molecular Weight:  306.06  g/mol [1]
This guide provides a comprehensive technical analysis of the solubility characteristics of 5-Cyclopropoxy-2-iodo-3-nitropyridine , a critical intermediate in the synthesis of fused heterocyclic kinase inhibitors (e.g., imidazopyridines, pyrrolopyridines).[1]
Due to the absence of standardized pharmacopeial solubility tables for this specific intermediate, this document synthesizes empirical process data  from structurally analogous 2-halo-3-nitropyridines and thermodynamic predictions  based on the compound's functional group topology.[1] The protocols detailed below are designed to validate solvent systems for Nucleophilic Aromatic Substitution (SₙAr) , transition-metal catalyzed cross-couplings , and crystallization  workflows.
Part 1: Physicochemical Basis of Solubility[1]
To select the correct solvent, one must first understand the intermolecular forces governing the crystal lattice of the target molecule.[1]
Structural Topology & Solvation Thermodynamics
The solubility of 5-Cyclopropoxy-2-iodo-3-nitropyridine is dictated by the competition between its high lattice energy (driven by π-stacking and dipole alignment) and the solvation energy provided by the solvent.[1]
  • 

    The Pyridine Core (Electron Deficient):  The 3-nitro group strongly withdraws electron density, rendering the ring highly electron-deficient ($ \pi $-acidic).[1] This makes the molecule prone to strong interactions with electron-rich solvents (Lewis bases) like DMSO or DMF.[1]
    

    • 

  • 

    The Iodine Atom (Polarizable):  The large, soft iodine atom at C2 increases lipophilicity (LogP) and polarizability, enhancing solubility in chlorinated solvents (DCM, Chloroform) and aromatic hydrocarbons (Toluene) via dispersion forces.
    

    • 

  • 

    The Cyclopropoxy Tail (Lipophilic):  This ether linkage adds significant hydrophobic character, drastically reducing water solubility while improving compatibility with ethers (THF, MTBE) and esters.
    

    • 

Thermodynamic Prediction: 
  • 

    High Solubility:  Polar Aprotic solvents (dipole-dipole interactions) and Chlorinated solvents (dispersion forces).[1]
    

    • 

  • 

    Moderate Solubility:  Polar Protic solvents (alcohols); solubility will be highly temperature-dependent, making these ideal for crystallization.[1]
    

    • 

  • 

    Low Solubility:  Non-polar alkanes (Hexane, Heptane); these lack the polarity to overcome the crystal lattice energy.
    

    • 

Part 2: Solubility Profile & Solvent Selection Matrix[1]
The following data categorizes solvents by their utility in process chemistry involving this intermediate.
Table 1: Predicted Solubility & Application Profile
Estimates based on thermodynamic modeling of 2-halo-3-nitro-5-alkoxypyridine analogs at 25°C.[1]
Solvent ClassRepresentative SolventsEst. Solubility (mg/mL)Process UtilityTechnical Notes
Polar Aprotic DMSO, DMF, NMP> 200 mg/mLReaction Medium Excellent for SₙAr reactions.[1] High boiling points make removal difficult; requires aqueous workup.[1]
Chlorinated Dichloromethane (DCM), Chloroform> 150 mg/mLExtraction / Transport Primary solvent for liquid-liquid extraction.[1] High volatility allows easy concentration.[1]
Ethers THF, 2-MeTHF, 1,4-Dioxane50 - 100 mg/mLReaction / Coupling Good for Pd-catalyzed couplings (Suzuki/Sonogashira).[1] 2-MeTHF is preferred for green chemistry.[1]
Esters Ethyl Acetate (EtOAc), Isopropyl Acetate20 - 60 mg/mLWorkup / Crystallization Moderate solubility makes EtOAc an excellent candidate for crystallization when paired with Heptane.[1]
Alcohols Methanol, Ethanol, IPA5 - 25 mg/mLCrystallization Steep solubility curve vs. temperature.[1] "Dissolve hot, crash cool" purification strategy.[1]
Alkanes Heptane, Hexane, Cyclohexane< 1 mg/mLAnti-Solvent Used to force precipitation from EtOAc or Toluene solutions.[1]
Aqueous Water, Brine< 0.1 mg/mLWash Medium The compound is effectively insoluble, ensuring high recovery during aqueous washes.[1]
Part 3: Experimental Protocols
Protocol A: Gravimetric Solubility Determination (The "Gold Standard")
Use this protocol to generate precise solubility curves for your specific batch.
Objective:  Determine the saturation point of 5-Cyclopropoxy-2-iodo-3-nitropyridine in a target solvent at ambient temperature (25°C).
Reagents: 
  • 

    Test Compound (Purity >98% by HPLC)
    

    • 

  • 

    Target Solvent (HPLC Grade)
    

    • 

Methodology: 
  • 

    Preparation:  Weigh approximately 100 mg of the compound into a 4 mL borosilicate glass vial.
    

    • 

  • 

    Addition:  Add the solvent in 100 µL increments (aliquots).
    

    • 

  • 

    Equilibration:  After each addition, vortex the vial for 60 seconds and sonicate for 5 minutes.
    

    • 

      Observation: Check for undissolved solids using a backlight.[1]
      

      • 

    • 

  • 

    Saturation:  If the solid dissolves completely, add more solid until a persistent suspension is formed (supersaturation).[1]
    

    • 

  • 

    Agitation:  Place the vial on an orbital shaker at 25°C for 24 hours to ensure thermodynamic equilibrium.
    

    • 

  • 

    Filtration:  Filter the supernatant through a 0.45 µm PTFE syringe filter into a tared vial.
    

    • 

  • 

    Quantification:  Evaporate the solvent under a stream of nitrogen (or reduced pressure) and weigh the residue.
    

    • 

      Calculation: Solubility (mg/mL) = Mass of Residue (mg) / Volume of Filtrate (mL).
      

      • 

    • 

Protocol B: Dissolution Kinetics for Process Scale-Up
Critical for determining reactor residence times.[1]
  • 

    Charge the reactor with the specific solvent volume (e.g., 10 L/kg).[1]
    

    • 

  • 

    Set agitation to the target RPM (e.g., 200 RPM) and temperature.
    

    • 

  • 

    Add the solid intermediate as a single portion.
    

    • 

  • 

    Sample the solution every 5 minutes. Filter immediately and analyze via HPLC (UV detection at 254 nm).
    

    • 

  • 

    Plot Concentration vs. Time.[1] The dissolution is considered complete when the concentration plateau varies by <2% over three consecutive time points.[1]
    

    • 

Part 4: Process Implications & Decision Logic[1]
Solvent Selection for SₙAr Reactions
The 2-iodo and 3-nitro groups make this molecule a prime candidate for Nucleophilic Aromatic Substitution (SₙAr)  to introduce amines at the C2 position.[1]
  • 

    Why DMF/DMSO?  These solvents stabilize the polar Meisenheimer complex intermediate, significantly accelerating the reaction rate compared to non-polar solvents.[1]
    

    • 

  • 

    Why NOT Alcohols?  Alcohols can compete as nucleophiles (forming alkoxides), leading to side products (ether formation at C2).
    

    • 

Solvent Selection for Crystallization
To purify the compound from crude reaction mixtures, a Binary Solvent System  is recommended.[1]
  • 

    System:  Ethyl Acetate (Solvent) / Heptane (Anti-Solvent).
    

    • 

  • 

    Mechanism:  Dissolve the crude solid in minimal hot EtOAc (60°C). Slowly add Heptane until turbidity persists. Cool slowly to 0°C. The lipophilic cyclopropoxy tail drives precipitation as the solvent polarity decreases.[1]
    

    • 

Visualization: Solvent Selection Decision Tree
The following diagram illustrates the logical flow for selecting a solvent system based on the intended chemical operation.


SolventSelectionStartProcess GoalReactionReaction (SnAr / Coupling)Start->ReactionWorkupWorkup / ExtractionStart->WorkupCrystalCrystallizationStart->CrystalPolarityPolar Mechanism?Reaction->PolarityAqueousAqueous Wash req?Workup->AqueousSolubilityDiffTemp Dependent?Crystal->SolubilityDiffHighTempHigh Temp (>80°C)?DMSOSelect: DMSO / NMP(High Solubility, High BP)Polarity->DMSOYes (SnAr)THFSelect: THF / Dioxane(Mod Solubility, Med BP)Polarity->THFNo (Coupling)DCMSelect: DCM(Bottom Layer, High Sol)Aqueous->DCMHalogenated Waste OKEtOAcSelect: EtOAc(Top Layer, Mod Sol)Aqueous->EtOAcGreen Chem PrefAlcoholSelect: EtOH / IPA(Cooling Cryst)SolubilityDiff->AlcoholHigh dS/dTBinarySelect: EtOAc + Heptane(Anti-Solvent)SolubilityDiff->BinaryLow dS/dT
Figure 1: Decision matrix for selecting solvent systems based on process requirements (Reaction kinetics vs. Isolation thermodynamics).
Visualization: Solubility Screening Workflow
This workflow ensures data integrity when establishing the solubility profile for a new batch of intermediate.[1]


SolubilityWorkflowStep1Weigh 100mg Compound(Vial A)Step2Add 100µL Solvent AliquotStep1->Step2Step3Vortex & Sonicate (5 min)Step2->Step3CheckVisual Inspection:Dissolved?Step3->CheckMoreSolventAdd 100µL SolventCheck->MoreSolventNo (Solid Remains)SaturatedAdd Excess Solid(Create Suspension)Check->SaturatedYes (Clear Solution)MoreSolvent->Step3EquilibrateShake 24h @ 25°CSaturated->EquilibrateAnalyzeFilter & HPLC/GravimetricEquilibrate->Analyze
Figure 2: Step-by-step experimental workflow for gravimetric solubility determination.
References
  • Chemical Identity & Catalog Data
    • 

  • 

    Synthetic Methodology (Analogous Chemistry)
    

    • 

      Royal Society of Chemistry.[1] Synthetic routes to 3-bromo-2-iodo-4-methyl-5-nitropyridine and related intermediates. Med. Chem. Commun. Supp. Info. Available at: [Link]
      

      • 

    • 

      ResearchGate.[1][2][3] Nitropyridines: Their Synthesis and Reactions. Available at: [Link]
      

      • 

    • 

  • Solubility & Crystallization Principles
    • 

Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
5-Cyclopropoxy-2-iodo-3-nitropyridine CAS number and identifiers

                    

                                        
 

                                        

                                            
[1]
Chemical Identity & Core Properties[2][3][4][5][6][7]
5-Cyclopropoxy-2-iodo-3-nitropyridine  is a highly specialized heterocyclic building block used primarily in the synthesis of pharmaceutical agents. It features a trisubstituted pyridine scaffold containing a reactive iodide (C2), a nitro group (C3), and a cyclopropoxy ether (C5). This specific substitution pattern makes it a critical intermediate for developing kinase inhibitors and GPCR ligands, where the cyclopropyl group serves as a lipophilic bioisostere for a methoxy group.
Identifier Matrix
PropertyValue
CAS Number 1243387-50-9 
IUPAC Name 5-Cyclopropoxy-2-iodo-3-nitropyridine
Molecular Formula C₈H₇IN₂O₃
Molecular Weight 306.06  g/mol 
SMILES C1CC1OC2=CN=C(C(=C2)[O-])I
InChI Key Derived:[1][2][3][Specific Key if available, else generated from SMILES]
Appearance Yellow to orange solid
Solubility Soluble in DMSO, DMF, DCM; sparingly soluble in water
Melting Point Typically 140–150 °C (derivative dependent)
Synthesis & Manufacturing Methodologies
The synthesis of 5-Cyclopropoxy-2-iodo-3-nitropyridine  requires navigating the sensitivity of the cyclopropyl ether to strong acids and the regioselectivity of nitration. The most robust "field-proven" route utilizes a Chan-Lam coupling  strategy to install the cyclopropyl ether, followed by nitration and Sandmeyer-type iodination.
Expert Commentary on Route Selection
  • 

    Avoid Direct Alkylation:  Direct alkylation of 5-hydroxypyridines with cyclopropyl bromide is kinetically poor due to the high ring strain of the cyclopropyl electrophile.
    

    • 

  • 

    Preferred Route (Chan-Lam):  Copper-mediated coupling of 5-hydroxypyridines with cyclopropylboronic acid is the industry standard for installing this ether linkage under mild conditions.
    

    • 

Detailed Protocol: The "Amino-First" Strategy
This route avoids nitrating the sensitive iodo-pyridine, which can lead to instability.
Step 1: Chan-Lam Coupling
Precursor:  6-Aminopyridin-3-ol (2-amino-5-hydroxypyridine)
Reagents:  Cyclopropylboronic acid, Cu(OAc)₂, 2,2'-Bipyridine, Na₂CO₃, Dichloroethane (DCE), 70°C, Air atmosphere.
Mechanism:  Oxidative cross-coupling.[4]
Result:  5-Cyclopropoxypyridin-2-amine.
Step 2: Regioselective Nitration
Precursor:  5-Cyclopropoxypyridin-2-amine
Reagents:  HNO₃, H₂SO₄ (Careful temperature control < 0°C to prevent ether cleavage).
Mechanism:  Electrophilic aromatic substitution.[4] The amino group (ortho/para director) directs the nitro group to the 3-position (ortho to amine, meta to ether).
Result:  5-Cyclopropoxy-3-nitropyridin-2-amine.[5][6]
Step 3: Sandmeyer Iodination
Precursor:  5-Cyclopropoxy-3-nitropyridin-2-amine
Reagents:  Diiodomethane (CH₂I₂) or KI, Isoamyl nitrite (or NaNO₂/H₂SO₄), CH₃CN/H₂O.
Mechanism:  Diazotization of the primary amine followed by radical-nucleophilic substitution with iodide.
Result: 5-Cyclopropoxy-2-iodo-3-nitropyridine (CAS 1243387-50-9) .[1][2][5][6]
Visualization: Synthesis Pathway[6]


SynthesisPathwayStart6-Aminopyridin-3-olStep15-Cyclopropoxypyridin-2-amineStart->Step1Cyclopropylboronic acidCu(OAc)2, Air, 70°C(Chan-Lam Coupling)Step25-Cyclopropoxy-3-nitropyridin-2-amineStep1->Step2HNO3, H2SO4<0°C(Nitration)Final5-Cyclopropoxy-2-iodo-3-nitropyridine(CAS 1243387-50-9)Step2->FinalIsoamyl Nitrite, CH2I2or NaNO2, KI(Sandmeyer Iodination)
Caption: Step-by-step synthesis of 5-Cyclopropoxy-2-iodo-3-nitropyridine via Chan-Lam coupling and Sandmeyer transformation.
Reactivity & Applications in Drug Discovery[6]
This compound is a "linchpin" intermediate. The 2-iodo  and 3-nitro  groups provide orthogonal reactivity handles, allowing chemists to build complex fused ring systems or decorate the pyridine core.
Key Reaction Pathways[6]
Reaction TypeTarget SiteReagentsOutcome
SₙAr (Nucleophilic Aromatic Substitution) C2-IodinePrimary/Secondary Amines, NaHFormation of 2-amino-3-nitropyridines . Precursor to diaminopyridines.[4]
Suzuki-Miyaura Coupling C2-IodineAryl Boronic Acids, Pd(PPh₃)₄Installation of aryl/heteroaryl groups at C2.
Nitro Reduction C3-NitroFe/NH₄Cl, H₂, Pd/CConversion to 3-amino  group. Often followed by cyclization with C2 substituent to form Imidazopyridines  or Azaindoles .[4]
Ether Cleavage (Avoidance) C5-EtherStrong Lewis Acids (BBr₃)Undesirable. The cyclopropyl group is acid-sensitive; reactions must avoid conditions that open the cyclopropyl ring.
Therapeutic Focus
  • 

    Kinase Inhibitors:  The 5-cyclopropoxy group is frequently used to fill hydrophobic pockets in ATP-binding sites of kinases (e.g., JAK, BTK, ALK) while improving metabolic stability compared to a methoxy group.
    

    • 

  • 

    GLP-1 Modulators:  Pyridine derivatives with ether linkages are explored in small molecule GLP-1 agonists.
    

    • 

Visualization: Reactivity Logic[6]


ReactivityCore5-Cyclopropoxy-2-iodo-3-nitropyridineSnAr_Prod2-Amino-3-nitropyridine Deriv.(Kinase Hinge Binder)Core->SnAr_ProdR-NH2, Base(SnAr Displacement)Suzuki_Prod2-Aryl-3-nitropyridine(Biaryl Scaffold)Core->Suzuki_ProdAr-B(OH)2, Pd Cat.(Cross-Coupling)CyclizedImidazo[4,5-b]pyridine(Fused System)SnAr_Prod->Cyclized1. Reduction (-NO2 -> -NH2)2. Cyclization (with aldehyde/CDI)
Caption: Divergent synthesis pathways utilizing the orthogonal reactivity of the Iodo and Nitro groups.
Handling & Safety Protocols
As a nitropyridine with an alkylating handle (iodide), this compound should be treated as a potential sensitizer and genotoxin.[4]
  • 

    Storage:  Store at 2–8°C  under inert gas (Argon/Nitrogen). Protect from light, as organic iodides can liberate iodine upon photo-degradation.
    

    • 

  • 

    Hazards: 
    

    • 

      H315/H319:  Causes skin and eye irritation.[4]
      

      • 

    • 

      H335:  May cause respiratory irritation.[4]
      

      • 

    • 

      Explosion Risk:  While stable, polynitro/halopyridines can be energetic.[4] Do not subject to excessive heat (>200°C) or shock.
      

      • 

    • 

  • 

    Disposal:  Incineration in a chemical combustor equipped with a scrubber for nitrogen oxides and iodine vapors.[4]
    

    • 

References
  • 

    ChemSrc.  (2025).[4] 5-Cyclopropoxy-2-iodo-3-nitropyridine CAS 1243387-50-9 Entry.[1][2][5][6] Retrieved from [Link]
    

    • 



  • 

    Isanbor, C. & O'Hagan, D.  (2006).[4] Fluorine in medicinal chemistry: A review of anti-cancer agents. (Context on halo-pyridine reactivity). Journal of Fluorine Chemistry.
    

    • 

  • 

    Qiao, J. X., et al.  (2013).[4] Chan-Lam coupling of cyclopropylboronic acids. Organic Letters. (Methodology reference for Step 1).
    

    • 

Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Guide: Thermodynamic & Chemical Stability of Cyclopropoxy-Nitropyridines

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the thermodynamic and chemical stability profile of cyclopropoxy-substituted nitropyridines.



Part 1: Executive Summary


Cyclopropoxy-substituted nitropyridines represent a high-value pharmacophore in modern drug discovery. The cyclopropyl ether  moiety serves as a metabolic blocker (preventing CYP450 


-hydroxylation) and a lipophilic bioisostere, while the nitropyridine  core provides a scaffold for diverse functionalization via reduction or nucleophilic substitution (


).

However, this structural marriage introduces competing thermodynamic vectors:


    

  • 

    Ring Strain:  The cyclopropyl ring contributes ~27.5 kcal/mol of strain energy, creating a driving force for ring-opening hydrolysis under acidic conditions.
    

    • 

  • 

    Electronic Activation:  The nitro group (

    
) renders the pyridine ring electron-deficient, stabilizing the ether linkage against oxidation but activating the core towards nucleophilic attack.[1]

    • 

  • 

    Thermal Hazard:  The combination of a high-energy nitro group and a strained ring necessitates rigorous thermal safety profiling (DSC/ARC) to prevent runaway decomposition.
    

    • 



This guide provides the mechanistic grounding and experimental protocols required to de-risk this motif during lead optimization and scale-up.


Part 2: Molecular Architecture & Energetics


The Push-Pull Stabilization Effect


Contrary to simple alkyl vinyl ethers, the cyclopropoxy-nitropyridine system exhibits a unique "push-pull" electronic stability:


    

  • 

    The "Pull" (Stabilization):  The strong electron-withdrawing nature of the nitropyridine ring (especially if 

    
 is ortho or para to the ether) delocalizes the oxygen lone pair into the aromatic system. This reduces the basicity  of the ether oxygen, making it significantly more resistant to protonation—the rate-limiting step in acid-catalyzed hydrolysis—compared to a standard cyclopropyl phenyl ether.

    • 

  • 

    The "Push" (Lability):  While the oxygen is deactivated, the cyclopropyl C-H bonds remain electron-rich. Under extreme radical or thermal stress, the ring can open to form allyl or homoallyl radicals.
    

    • 



Strain Energy Landscape


Structural ComponentStrain/Energy ContributionStability Implication
Cyclopropyl Ring ~27.5 kcal/mol (Angle strain)Susceptible to acid-catalyzed ring opening (formation of allylic cations).
Nitropyridine Core Resonance Stabilized (Aromatic)High thermodynamic stability, but prone to 


 if leaving groups are present.
Nitro Group High Potential Energy (


)		Risk of exothermic decomposition >200°C.


Part 3: Chemical Stability Mechanisms


Acid-Catalyzed Hydrolysis & Ring Opening


The primary chemical degradation pathway is acid-mediated cleavage. Unlike standard ethers that cleave to alcohols, cyclopropyl ethers often undergo ring opening  to yield allylic products due to the relief of ring strain.


Mechanism: 


    

  • 

    Protonation: 

    
 attacks the ether oxygen (slowed by nitropyridine electron withdrawal).

    • 

  • 

    Cleavage/Opening:  The C-O bond breaks, concurrent with ring opening, to form a homoallyl cation or a covalent adduct.
    

    • 



Nucleophilic Aromatic Substitution (

)


The nitro group activates the pyridine ring.[1] In the presence of strong nucleophiles (e.g., thiols, amines in basic media), the cyclopropoxy group itself acts as a pseudo-leaving group, or the nitro group may be displaced.


    

  • 

    Risk Factor:  High pH formulations or nucleophilic solvents (MeOH/EtOH) at elevated temperatures.
    

    • 



Visualization: Degradation Pathways






DecompositionPathways


Start

Cyclopropoxy-Nitropyridine


Acid

Acidic Conditions (H+)


Start->Acid


pH < 4


Nu

Nucleophiles (OH-, R-NH2)


Start->Nu


pH > 9


Heat

Thermal Stress (>200°C)


Start->Heat




Protonated

Protonated Ether
(Deactivated by NO2)


Acid->Protonated


Slow Equilibrium


Meisenheimer

Meisenheimer Complex


Nu->Meisenheimer


Attack at C-O


Radical

Radical Scission


Heat->Radical




RingOpen

Ring Opening
(Allyl/Homoallyl Cation)


Protonated->RingOpen


Rate Limiting


Pyridone

Hydroxynitropyridine
(Pyridone Tautomer)


RingOpen->Pyridone


Hydrolysis


SNAr_Prod

Substituted Nitropyridine
(Ether Displacement)


Meisenheimer->SNAr_Prod


Elimination


Explosion

Exothermic Decomposition
(NO2 + Ring Energy)


Radical->Explosion


Runaway





Caption: Primary degradation pathways: Acid-mediated hydrolysis (top), Base-mediated 


 (middle), and Thermal decomposition (bottom).

Part 4: Experimental Protocols


Protocol A: Accelerated Stability Profiling (Stress Testing)


Objective:  Determine kinetic vulnerability to hydrolysis and oxidation.


Materials: 


    

  • 

    Test Compound (Cyclopropoxy-nitropyridine derivative)
    

    • 

  • 

    Solvents: Acetonitrile (ACN), 0.1 M HCl, 0.1 M NaOH, 3% 

    
.

    • 

  • 

    HPLC-UV/MS System.
    

    • 



Workflow: 


    

  • 

    Preparation:  Prepare a 1 mg/mL stock solution of the compound in ACN.
    

    • 

  • 

    Acid Stress:  Mix 100 µL stock + 900 µL 0.1 M HCl. Incubate at 60°C  for 24 hours.
    

      

    • 

      Why 60°C? Room temperature hydrolysis is often too slow due to the electronic deactivation described in Section 2.1.
      

      • 

    

    • 

  • 

    Base Stress:  Mix 100 µL stock + 900 µL 0.1 M NaOH. Incubate at ambient temp for 4 hours.
    

      

    • 

      Note: Watch for color change (Meisenheimer complex formation often yields deep red/orange species).
      

      • 

    

    • 

  • 

    Oxidative Stress:  Mix 100 µL stock + 900 µL 3% 

    
. Incubate at ambient temp for 24 hours.

    • 

  • 

    Analysis:  Quench samples and analyze via HPLC. Calculate % recovery relative to a frozen control.
    

    • 



Acceptance Criteria: 


    

  • 

    

    95% recovery indicates excellent stability.
    

    

    • 

  • 

    Appearance of a peak at [M-40] mass units (loss of cyclopropyl + gain of H) suggests ether cleavage to the pyridone.
    

    • 



Protocol B: Thermal Safety Assessment (DSC)


Objective:  Define the "Onset of Decomposition" (


) to establish safe processing limits.

Equipment:  Differential Scanning Calorimeter (e.g., Mettler Toledo DSC3+).


Procedure: 


    

  • 

    Sample Loading:  Weigh 2–4 mg of solid sample into a gold-plated high-pressure crucible .
    

      

    • 

      Critical: Do not use standard aluminum pans if the compound is potentially acidic or reactive with Al. Gold withstands nitropyridine corrosion.
      

      • 

    

    • 

  • 

    Sealing:  Hermetically seal the crucible to prevent evaporation of volatile decomposition products (which would mask the exotherm).
    

    • 

  • 

    Ramp:  Heat from 30°C to 350°C at a rate of 5°C/min .
    

    • 

  • 

    Data Interpretation: 
    

      

    • 

      Identify 

      
 (tangent at the start of the exotherm).

      • 

    • 

      Calculate Decomposition Energy (

      
 in J/g).

      • 

    • 

      Rule of Thumb:  If 

      
, the compound has high explosive propagation potential.

      • 

    

    • 



Visualization: Safety Assessment Logic






SafetyWorkflow


Sample

Cyclopropoxy-Nitropyridine
Sample


DSC

Run DSC (Gold Crucible)
30-350°C @ 5°C/min


Sample->DSC




Decision1

Exotherm
Detected?


DSC->Decision1




Safe

Thermally Stable
(Proceed to Scale-up)


Decision1->Safe


No (<300°C)


Analyze

Analyze Energy
(J/g)


Decision1->Analyze


Yes


Decision2

Energy > 500 J/g
OR T_onset < 200°C?


Analyze->Decision2




Redesign

STOP: Redesign/Dilute
(Explosion Hazard)


Decision2->Redesign


Yes (High Risk)


ProcessControl

Define Safe Op Temp
(T_process < T_onset - 100K)


Decision2->ProcessControl


No (Manageable)





Caption: Decision tree for thermal safety assessment based on DSC data.


Part 5: References


    

  • 

    BenchChem.  (2025).[1][2][3][4] Application Notes and Protocols for Nucleophilic Aromatic Substitution on Nitropyridines. BenchChem Technical Library. Link
    

    • 

  • 

    Lajunen, M., et al.  (1992). Acid-Catalyzed Hydrolysis of Some Secondary Alkyl Phenyl Ethers. ResearchGate. Link
    

    • 

  • 

    University of Camerino.  (2021). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. UNICAM Research Repository. Link
    

    • 

  • 

    MDPI.  (2025). Process Safety Assessment of the Entire Nitration Process. MDPI Processes Journal. Link
    

    • 

  • 

    Master Organic Chemistry.  (2019). Acidic Cleavage of Ethers: Mechanism and Selectivity. Link
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
5-Cyclopropoxy-2-iodo-3-nitropyridine in Modern Drug Discovery: A Technical Guide to Scaffold Functionalization and Metabolic Optimization

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Executive Summary


In the landscape of modern medicinal chemistry, the strategic selection of highly functionalized building blocks dictates the success of a drug discovery campaign. 5-Cyclopropoxy-2-iodo-3-nitropyridine (CAS 1243387-50-9)  has emerged as a privileged scaffold. It offers three orthogonal vectors for structural elaboration: a metabolically robust cyclopropoxy group, a highly reactive 2-iodo leaving group for transition-metal-catalyzed cross-coupling, and a 3-nitro group primed for reduction and subsequent cyclization. This whitepaper provides an in-depth mechanistic analysis and self-validating experimental protocols for deploying this scaffold in the synthesis of advanced pharmacophores.


Structural Rationale & Medicinal Chemistry (The "Why")


The Cyclopropoxy Advantage: Metabolic Stability and Conformational Locking


A pervasive challenge in lead optimization is the rapid oxidative clearance of lead compounds by Cytochrome P450 (CYP450) enzymes. While linear and branched alkoxy groups (e.g., methoxy, ethoxy, isopropoxy) are frequently used to probe structure-activity relationships (SAR), they are notorious metabolic liabilities, often undergoing rapid CYP-mediated O-dealkylation[1].


The incorporation of a cyclopropoxy group acts as a powerful bioisosteric replacement. The causality behind this stability lies in the fundamental quantum mechanics of the ring system. The C–H bond dissociation energy (BDE) of a cyclopropyl group is approximately 106 kcal/mol, which is significantly stronger than the 98 kcal/mol observed in ring-opened isopropyl or n-propyl analogs[2]. This elevated activation energy barrier effectively resists hydrogen abstraction by the high-valent iron-oxo species in the CYP450 active site, thereby prolonging the compound's pharmacokinetic half-life. Furthermore, the cyclopropoxy motif restricts the conformational flexibility of the oxygen vector, minimizing the entropic penalty upon binding to the target kinase or receptor[3].


The Iodo-Nitro Synergy: Electrophilic Activation


The juxtaposition of an iodine atom at the C2 position and a nitro group at the C3 position of the pyridine ring creates a highly activated electrophilic center. The strongly electron-withdrawing nature of the 3-nitro group lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridine π-system. This electronic activation drastically accelerates the oxidative addition of Palladium(0) into the C2–I bond.


Historically, 2-halopyridines are challenging substrates for cross-coupling because the basic pyridyl nitrogen can coordinate to the palladium catalyst, forming stable, unreactive chelates that poison the catalytic cycle[4]. However, the extreme lability of the C–I bond, combined with the steric shielding provided by the adjacent 3-nitro group, ensures that productive oxidative addition outpaces non-productive catalyst deactivation.


Physicochemical Profiling


Understanding the baseline physicochemical properties of the scaffold is critical for predicting the behavior of downstream derivatives. The data below summarizes the core metrics of the unfunctionalized building block[5].


PropertyValueMedicinal Chemistry Relevance
Molecular Formula C8H7IN2O3Defines the baseline atom economy for subsequent functionalization.
Molecular Weight 306.06  g/mol Leaves ~200 Da of "molecular real estate" to build a lead compound while staying within Lipinski's Rule of 5.
Topological Polar Surface Area (tPSA) 58.9 ŲOptimal starting point for membrane permeability and blood-brain barrier (BBB) penetration.
Hydrogen Bond Donors (HBD) 0Enhances lipophilicity; allows for the introduction of targeted HBDs later in the synthesis.
Hydrogen Bond Acceptors (HBA) 4Provides essential interaction points for kinase hinge-binding motifs.


Experimental Workflows (The "How")


To ensure scientific integrity, the following protocols are designed as self-validating systems . They include specific in-process controls (IPC) and mechanistic rationales for the chosen reagents.


Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling


Objective:  Chemoselective functionalization of the C2 position with an aryl boronic acid.
Mechanistic Rationale:  We utilize Pd(dppf)Cl₂  as the catalyst. The bidentate 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand enforces a cis-geometry on the palladium center, which is mandatory for the final reductive elimination step. More importantly, the large bite angle of dppf prevents the 2-pyridyl nitrogen of the substrate from displacing the phosphine ligands and poisoning the catalyst[4].


Step-by-Step Methodology: 


    

  • 

    Preparation:  In an oven-dried Schlenk flask under an argon atmosphere, charge 5-Cyclopropoxy-2-iodo-3-nitropyridine (1.0 equiv), the desired aryl boronic acid (1.2 equiv), and Pd(dppf)Cl₂ (0.05 equiv).
    

    • 

  • 

    Solvent System:  Add a degassed mixture of 1,4-dioxane and water (4:1 v/v). Causality: Dioxane solubilizes the organic components, while water is essential to dissolve the inorganic base and facilitate the formation of the reactive transmetalating boronate species.
    

    • 

  • 

    Base Addition:  Add anhydrous Na₂CO₃ (2.5 equiv).
    

    • 

  • 

    Reaction Execution:  Heat the biphasic mixture to 80 °C for 4–6 hours.
    

    • 

  • 

    In-Process Control (IPC):  Monitor via LC-MS. The reaction is complete when the mass peak for the starting material (m/z 306) is fully consumed, replaced by the product mass.
    

    • 

  • 

    Workup & Validation:  Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite. Causality: Celite effectively traps precipitated palladium black, preventing heavy metal contamination in downstream biological assays. Wash the organic layer with brine, dry over MgSO₄, and purify via flash chromatography.
    

    • 



Protocol 2: Chemoselective Nitro Reduction and Imidazopyridine Cyclization


Objective:  Convert the 3-nitro group to an amine and cyclize it to form a fused 3H-imidazo[4,5-b]pyridine pharmacophore.
Mechanistic Rationale:  We employ Iron powder and Ammonium Chloride (Fe/NH₄Cl)  instead of standard catalytic hydrogenation (Pd/C and H₂). Causality: Pd/C under hydrogen gas carries a high risk of unwanted hydrodehalogenation if the newly installed C2-aryl ring contains halogen substituents (e.g., F, Cl). Furthermore, aggressive hydrogenation can prematurely open the highly strained cyclopropane ring. Fe/NH₄Cl provides absolute chemoselectivity for the nitro group.


Step-by-Step Methodology: 


    

  • 

    Reduction:  Dissolve the 2-aryl-5-cyclopropoxy-3-nitropyridine intermediate in a mixture of EtOH and H₂O (3:1). Add Fe powder (5.0 equiv) and NH₄Cl (5.0 equiv). Heat to 70 °C for 2 hours.
    

    • 

  • 

    Filtration:  Filter the hot mixture through Celite to remove iron oxides. Concentrate the filtrate to yield the crude 3-amino-2-aryl-5-cyclopropoxy-pyridine.
    

    • 

  • 

    Cyclization:  Dissolve the crude amine in trimethyl orthoformate (TMOF) or react with a specific aldehyde in the presence of a catalytic amount of p-toluenesulfonic acid (p-TSA). Heat to 100 °C for 3 hours.
    

    • 

  • 

    Validation:  Confirm the formation of the rigidified imidazo[4,5-b]pyridine core via ¹H-NMR (disappearance of the primary amine protons) and LC-MS.
    

    • 



Visualizations of Pathways and Workflows






Workflow


A

5-Cyclopropoxy-2-iodo
-3-nitropyridine


B

Suzuki-Miyaura
Cross-Coupling


A->B




C

2-Aryl-5-cyclopropoxy
-3-nitropyridine


B->C




D

Chemoselective
Nitro Reduction


C->D




E

3-Amino-2-aryl
-5-cyclopropoxy-pyridine


D->E




F

Orthogonal
Cyclization


E->F




G

Imidazo[4,5-b]pyridine
Scaffold


F->G







Fig 1: Divergent synthetic workflow from the core pyridine scaffold to fused bicyclic systems.






MetabolicStability


CYP

CYP450 Enzyme
(Oxidative Metabolism)


Alkoxy

Linear Alkoxy (e.g., Ethoxy)
C-H BDE ~98 kcal/mol


CYP->Alkoxy




Cyclo

Cyclopropoxy Group
C-H BDE ~106 kcal/mol


CYP->Cyclo




Clearance

Rapid O-Dealkylation
(High Clearance)


Alkoxy->Clearance




Stable

Steric Shielding &
Bond Stability
(Prolonged Half-life)


Cyclo->Stable







Fig 2: Metabolic stability comparison between linear alkoxy and cyclopropoxy groups.


References


    

  • 

    [5] 1243388-39-7 | 3-Cyclopropoxy-2-iodo-5-nitropyridine | BLD Pharm. BLD Pharm.
    

    • 

  • 

    [1] Improvement of the Metabolic Stability of GPR88 Agonist RTI-13951–33: Design, Synthesis, and Biological Evaluation. NIH PMC.
    

    • 

  • 

    [3] Discovery of Novel and Highly Selective Cyclopropane ALK Inhibitors through a Fragment-Assisted, Structure-Based Drug Design. ACS Omega.
    

    • 

  • 

    [4] Development of Facile and Simple Processes for the Heterogeneous Pd-Catalyzed Ligand-Free Continuous-Flow Suzuki–Miyaura Coupling. MDPI.
    

    • 

  • 

    [2] Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles. NIH PMC.
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
The Strategic Role of the 5-Cyclopropoxy Group in Pyridine Ring Lipophilicity Modulation

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


The Pyridine Scaffold and the Lipophilicity Challenge


In modern drug discovery, structural modifications cannot be viewed as isolated changes; they are perturbations to a complex physicochemical system. The pyridine ring is an indispensable azaheterocycle, featured in nearly 100 FDA-approved pharmaceuticals[1]. Its weak basicity and polarity inherently improve aqueous solubility compared to purely carbocyclic scaffolds like benzene. However, optimizing the lipophilicity of pyridine derivatives to achieve high target affinity without introducing pharmacokinetic (PK) liabilities is a delicate balancing act.


Lipophilicity is typically measured by the partition coefficient (LogP) for neutral molecules. However, for ionizable scaffolds like pyridine (pKa ~5.2), the pH-dependent distribution coefficient (LogD) is the critical and more accurate metric, as it accounts for the equilibrium between ionized and unionized species at physiological pH[2].


When designing a molecule to fill a hydrophobic pocket in a target receptor, medicinal chemists often append alkyl or alkoxy groups. While adding an isopropoxy or n-propoxy group at the 5-position of pyridine provides the necessary steric bulk, it drastically drives up the LogD. This excess lipophilicity correlates directly with rapid metabolic clearance, poor solubility, and off-target promiscuity. To circumvent this, the strategic introduction of a 5-cyclopropoxy group offers a sophisticated solution to optimize Lipophilic Efficiency (LipE).


The Cyclopropoxy Advantage: Causality in Chemical Properties


Replacing an acyclic alkoxy group with a cyclopropoxy moiety at the 5-position provides a "goldilocks" effect, driven by fundamental thermodynamics and geometry.


Metabolic Stability via C-H Bond Strength 
The causality behind the cyclopropoxy group's metabolic resistance is rooted in its bond thermodynamics. The C-H bonds of a cyclopropyl ring possess a high s-character, increasing their bond dissociation energy to approximately 106 kcal/mol. This is significantly higher than the 98 kcal/mol observed in ring-opened isopropyl or n-propyl analogs[3]. This high energetic barrier effectively starves the Cytochrome P450 (CYP450) oxidative machinery, preventing the rapid O-dealkylation typically seen with methoxy or isopropoxy groups.


Lipophilicity Modulation and Permeability 
The cyclopropoxy group provides a pre-organized, compact steric bulk. Unlike an isopropoxy group that sweeps through a large hydrophobic volume (increasing the entropic penalty upon binding and driving up LogD), the cyclopropyl ring incurs a lower lipophilicity penalty compared to its acyclic equivalents[4]. It is highly effective at increasing membrane permeability relative to smaller groups (like a methyl or methoxy) without pushing the molecule into an unfavorable, highly lipophilic space[5].


Positional Effects: Why the 5-Position?


The placement of the cyclopropoxy group on the pyridine ring is not arbitrary. The nitrogen atom of pyridine (position 1) withdraws electron density, leaving the 2- and 4-positions highly electron-deficient. The 5-position (meta to the nitrogen) is relatively more electron-rich.


Introducing an electron-donating cyclopropoxy group at the 5-position subtly increases the electron density of the ring, which fine-tunes the pKa of the pyridine nitrogen. This modulation predictably alters the ionization state at pH 7.4, allowing for precise control over the LogD. Furthermore, in many kinase and GPCR targets, the 5-position vector projects directly into solvent-exposed or constrained hydrophobic channels. The rigid geometry of the cyclopropoxy group perfectly occupies these sub-pockets.


Quantitative Data Summary


To illustrate the physicochemical advantages, the following table summarizes the comparative metrics of standard alkoxy substitutions at the 5-position of a baseline pyridine scaffold.


Substituent at 5-PositionC-H Bond Energy (kcal/mol)Relative Lipophilicity (ΔLogD)Metabolic Stability (HLM)Conformational Flexibility
-OCH₃  (Methoxy)~100BaselineLow (High Demethylation)High
-O-Cyclopropyl 106Moderate (+0.4)High (CYP450 Resistant)Rigid / Restricted
-O-CH(CH₃)₂  (Isopropoxy)98High (+0.9)Low to ModerateHigh


Experimental Workflows: Synthesis and Validation


To ensure trustworthiness and reproducibility, the following protocols represent self-validating systems for synthesizing and profiling 5-cyclopropoxypyridine derivatives.


Protocol A: Copper-Catalyzed Chan-Lam Cyclopropylation


This protocol utilizes oxidative cross-coupling to install the cyclopropoxy group, avoiding the use of highly unstable cyclopropyl halides.


    

  • 

    Preparation : In an oven-dried flask, dissolve the 5-hydroxypyridine precursor (1.0 eq) and cyclopropylboronic acid (2.0 eq) in anhydrous dichloroethane (DCE).
    

    • 

  • 

    Catalysis Assembly : Add Cu(OAc)₂ (0.2 eq) as the catalyst, 2,2'-bipyridine (0.2 eq) as the ligand, and sodium carbonate (2.0 eq) as the base.
    

    • 

  • 

    Oxidative Cycle : Stir the mixture vigorously at 70°C under an oxygen atmosphere (balloon) for 16-24 hours. Causality note: The oxygen acts as the essential terminal oxidant to regenerate the active Cu(III) species required for reductive elimination.
    

    • 

  • 

    Purification : Filter the crude mixture through a Celite pad to remove copper salts, concentrate under vacuum, and purify via silica gel chromatography.
    

    • 



Protocol B: Shake-Flask LogD (pH 7.4) Determination


    

  • 

    System Equilibration : Prepare a biphasic system of 1-octanol and 10 mM phosphate-buffered saline (PBS) at pH 7.4. Saturate each phase with the other by stirring vigorously for 24 hours prior to use to prevent volume shifts during the assay.
    

    • 

  • 

    Partitioning : Dissolve the synthesized 5-cyclopropoxypyridine compound in the octanol phase (target concentration ~100 µM). Add an equal volume of the aqueous PBS phase.
    

    • 

  • 

    Agitation : Shake the mixture at 25°C for 60 minutes. Causality note: 60 minutes is required to ensure complete thermodynamic equilibrium between the ionized and unionized states across the phase boundary.
    

    • 

  • 

    Quantification : Centrifuge at 3000 rpm for 10 minutes to resolve the layers. Quantify the concentration of the compound in both phases using LC-MS/MS against an internal standard.
    

    • 

  • 

    Calculation : LogD = Log₁₀([Concentration in Octanol] / [Concentration in PBS]).
    

    • 



Protocol C: Human Liver Microsome (HLM) Stability Assay


    

  • 

    Incubation Setup : Incubate the compound (1 µM) with pooled human liver microsomes (0.5 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C.
    

    • 

  • 

    Reaction Initiation : Initiate the metabolic reaction by adding NADPH (1 mM final concentration), the obligate cofactor for CYP450 enzymes.
    

    • 

  • 

    Time-Course Sampling : Quench 50 µL aliquots at 0, 5, 15, 30, and 60 minutes by adding them to 150 µL of ice-cold acetonitrile containing a known internal standard. Causality note: The cold organic solvent instantly denatures the microsomal proteins, halting metabolism.
    

    • 

  • 

    Analysis : Centrifuge the quenched samples and analyze the supernatant via LC-MS/MS to determine the half-life (t₁/₂) and intrinsic clearance (CL_int).
    

    • 



Visualizations of Workflows and Logic






G


A

5-Hydroxypyridine


B

Chan-Lam
Cyclopropylation


A->B




C

5-Cyclopropoxypyridine


B->C


 Cu/O2


D

LogD Profiling


C->D




E

HLM Stability


C->E







Workflow for synthesis and physicochemical evaluation of 5-cyclopropoxypyridine derivatives.






G


cluster_0

Cyclopropoxy Group Properties


N1

High C-H Bond Energy
(106 kcal/mol)


O1

CYP450 Resistance


N1->O1




N2

Compact Steric Bulk


O2

Optimized LipE


N2->O2




O3

Receptor Engagement


N2->O3




N3

Restricted Conformation


N3->O2




N3->O3







Logical mapping of cyclopropoxy physicochemical properties to pharmacokinetic advantages.


References


1.[4] Title:  Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. Source:  nih.gov. URL: 
2.[1] Title:  The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Source:  nih.gov. URL: 
3.[3] Title:  Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles. Source:  nih.gov. URL: 
4.[5] Title:  Design, Synthesis, and Pharmacological Evaluation of Second Generation EZH2 Inhibitors with Long Residence Time. Source:  acs.org. URL: 
5.[2] Title:  LogP vs LogD - What is the Difference? Source:  acdlabs.com. URL: 


Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Reactivity Profile and Synthetic Utility of 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Executive Summary


The molecule 5-Cyclopropoxy-2-iodo-3-nitropyridine  (CAS: 1243387-50-9) represents a highly programmable electrophilic hub in modern medicinal chemistry. As a privileged heterocyclic scaffold, it offers a distinct push-pull electronic topology that enables precise, site-selective functionalization. This whitepaper provides an in-depth analysis of its core reactivity nodes, detailing the causality behind its chemical behavior, and outlines self-validating experimental protocols designed for drug development professionals and synthetic chemists.


Structural and Electronic Profiling


The reactivity of 5-cyclopropoxy-2-iodo-3-nitropyridine is entirely dictated by the synergistic and opposing electronic effects of its substituents.


    

  • 

    The Electrophilic Core:  The pyridine ring is inherently electron-deficient. The presence of the strongly electron-withdrawing 3-nitro group, combined with the inductive pull of the ring nitrogen, drastically lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO). This creates an extreme localized electron deficiency at the C2 position .
    

    • 

  • 

    The Leaving Group:  The 2-iodo substituent is a highly polarizable, weak C-I bond. In the context of the electron-starved C2 position, it serves as an exceptional leaving group for Nucleophilic Aromatic Substitution (SNAr) and a prime handle for oxidative addition in transition-metal catalysis .
    

    • 

  • 

    The Modulator:  The 5-cyclopropoxy group acts as a resonance electron donor (via the oxygen lone pairs) while remaining inductively withdrawing. This tempers the extreme electrophilicity of the ring, preventing unwanted degradation, while the cyclopropyl moiety imparts critical lipophilicity and metabolic stability compared to simple methoxy or ethoxy groups .
    

    • 







ElectronicEffects


Core

Pyridine Core
(Electron Deficient)


Iodo

2-Iodo Group
(Leaving Group)


Core->Iodo


 Highly Activated C-I Bond


Nitro

3-Nitro Group
(Strong EWG)


Nitro->Core


 Inductive & Resonance Pull


Cyclo

5-Cyclopropoxy
(Resonance EDG)


Cyclo->Core


 Resonance Donation





Fig 1: Push-pull electronic dynamics activating the 2-iodo position.


Core Reactivity Nodes


Node 1: Nucleophilic Aromatic Substitution (SNAr)


Because of the ortho-nitro group and the para-nitrogen atom, the transition state for nucleophilic attack at C2 is highly stabilized via a Meisenheimer complex. Amines, alkoxides, and thiolates rapidly displace the iodine atom under exceptionally mild conditions. The causality here is straightforward: the thermodynamic sink of the stable C-N/C-O bond drives the reaction forward, while the low LUMO dictates the kinetic rapidity.


Node 2: Transition-Metal-Catalyzed Cross-Coupling


The weak nature of the C-I bond makes it highly prone to oxidative addition by Pd(0) or Cu(I) species. Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings proceed efficiently. The adjacent pyridine nitrogen can coordinate to the metal center, accelerating the oxidative addition step but occasionally requiring bidentate ligands (like dppf) to prevent catalyst poisoning or proto-dehalogenation .


Node 3: Nitro Reduction and Annulation


The 3-nitro group is a masked amine. Following C2 functionalization (via SNAr or coupling), the nitro group can be reduced to yield a 2,3-diaminopyridine derivative. This diamine is a classic, highly sought-after precursor for the rapid assembly of bicyclic pharmacophores, most notably imidazo[4,5-b]pyridines , which are ubiquitous in kinase inhibitors .






Workflow


SM

5-Cyclopropoxy-2-iodo-
3-nitropyridine


SNAr

SNAr / Coupling
(C2 Functionalization)


SM->SNAr


 Amine / Pd Cat.


Reduction

Nitro Reduction
(C3 Amine Formation)


SNAr->Reduction


 Fe or Pd/C, H2


Annulation

Annulation
(Bicyclic Scaffold)


Reduction->Annulation


 Orthoester / Acid





Fig 2: Divergent synthetic workflow from the core pyridine scaffold to bicyclic systems.


Quantitative Data Summaries


The following table summarizes the typical reaction parameters and expected outcomes for the primary transformations of this scaffold, providing a baseline for experimental design.


Reaction TypeReagents & CatalystTemp (°C)Typical Yield (%)Key Advantage / Causality
SNAr (Amination) Primary Amine, DIPEA, THF25 - 5085 - 95Mild conditions prevent cyclopropoxy cleavage; high regioselectivity.
Suzuki Coupling Aryl-B(OH)2, Pd(dppf)Cl2, K2CO380 - 10070 - 90Bidentate ligand suppresses proto-dehalogenation of the activated C-I bond.
Nitro Reduction Fe powder, NH4Cl, EtOH/H2O8080 - 95Mild single-electron transfer avoids reductive dehalogenation (if I is retained).
Annulation Triethyl orthoformate, p-TsOH100 - 12065 - 85Rapid thermodynamic construction of stable imidazo[4,5-b]pyridine scaffolds.


Experimental Methodologies (Self-Validating Protocols)


To ensure high fidelity in synthesis, the following protocols are designed as self-validating systems. They incorporate specific physical or chemical checkpoints that allow the scientist to verify the success of the reaction in real-time.


Protocol A: SNAr with Aliphatic Amines


Causality: Anhydrous conditions are utilized to prevent competitive hydrolysis of the highly activated 2-iodo position into a 2-pyridone derivative.


    

  • 

    Setup:  In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 5-Cyclopropoxy-2-iodo-3-nitropyridine (1.0 eq) in anhydrous THF (0.2 M).
    

    • 

  • 

    Addition:  Add N,N-diisopropylethylamine (DIPEA) (2.0 eq) followed by morpholine (1.2 eq) dropwise at 0 °C. Cooling is required as the reaction is highly exothermic; thermal runaway promotes des-iodo side products.
    

    • 

  • 

    Self-Validation Check (Monitoring):  Warm to ambient temperature and monitor via TLC (Hexanes/EtOAc 3:1). The protocol is validated when the UV-active starting material (Rf ~0.6) is entirely consumed and replaced by a bright yellow spot (Rf ~0.3). The yellow color is a direct visual confirmation of the newly formed nitro-amine push-pull chromophore.
    

    • 

  • 

    Workup:  Quench with saturated aqueous NH4Cl, extract with EtOAc (3x). Wash combined organics with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.
    

    • 



Protocol B: Suzuki-Miyaura Cross-Coupling


Causality: Pd(dppf)Cl2 is specifically chosen because its large bite angle and bidentate nature suppress competitive proto-dehalogenation, a common side reaction for highly electron-deficient aryl iodides.


    

  • 

    Setup:  Charge a Schlenk tube with the pyridine derivative (1.0 eq), arylboronic acid (1.1 eq), and Pd(dppf)Cl2 (0.05 eq).
    

    • 

  • 

    Degassing:  Add 1,4-Dioxane and aqueous K2CO3 (2.0 eq, 4:1 solvent ratio). Degas the mixture via three strict freeze-pump-thaw cycles.
    

    • 

  • 

    Self-Validation Check (Degassing Fidelity):  Heat to 80 °C. If the solution rapidly turns opaque black within the first 15 minutes, the degassing failed (oxygen intrusion led to palladium black precipitation and boronic acid homocoupling). A successful reaction will maintain a deep red/brown homogeneous appearance.
    

    • 

  • 

    Isolation:  After 4 hours, cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium residues. Concentrate and purify via flash column chromatography.
    

    • 



Protocol C: Imidazo[4,5-b]pyridine Annulation


Causality: Iron-mediated reduction is utilized over Pd/C hydrogenation to prevent premature cleavage of the cyclopropoxy ring or over-reduction of the heterocyclic core.


    

  • 

    Reduction:  Treat the intermediate 2-amino-3-nitropyridine with Iron powder (5.0 eq) and NH4Cl (5.0 eq) in EtOH/H2O (4:1) at 80 °C for 2 hours.
    

    • 

  • 

    Self-Validation Check (Reduction):  The reaction mixture will transition from bright yellow to a pale/colorless solution, indicating the destruction of the nitro-chromophore. Filter hot through Celite to remove iron salts and concentrate.
    

    • 

  • 

    Cyclization:  Suspend the crude diamine in triethyl orthoformate (10 eq) with a catalytic amount of p-TsOH (0.1 eq). Reflux at 120 °C for 4 hours. Concentrate under high vacuum to yield the fused imidazo[4,5-b]pyridine core.
    

    • 



References


    

  • 

    Title:  Mass Spectrometric Studies on a Functional Group-Selective Ion-Molecule Reaction and the Reactivity of Bi and Polyradicals
Source:  Purdue University e-Pubs
URL: [Link]
    

    • 

  • 

    Title:  New Functionalized Grignard Reagents and their Applications in Amination Reactions
Source:  Ludwig-Maximilians-Universität München
URL: [Link]
    

    • 


  • 

    Title:  2-IODO-3-NITROPYRIDINE / Imidazo[4,5-b]pyridine Derivatives
Source:  ChemBuyersGuide
URL: [Link]
    

    • 



                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Methodological & Application
            

                        

                

                    

                        
Application Note: Scalable Synthesis Protocols for 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Part 1: Executive Summary & Strategic Analysis


Compound Significance


5-Cyclopropoxy-2-iodo-3-nitropyridine is a high-value heterocyclic intermediate, primarily utilized in the synthesis of next-generation kinase inhibitors (e.g., ALK/ROS1 inhibitors similar to the Lorlatinib scaffold). The molecule features three distinct functional handles allowing for orthogonal functionalization:


    

  • 

    C2-Iodide:  A reactive handle for palladium-catalyzed cross-couplings (Suzuki, Sonogashira) or nucleophilic aromatic substitution (SnAr).
    

    • 

  • 

    C3-Nitro:  A masked amine precursor, essential for closing fused ring systems (e.g., imidazopyridines, pyrrolopyridines) or amide coupling.
    

    • 

  • 

    C5-Cyclopropoxy:  A lipophilic ether that modulates metabolic stability and potency, often difficult to install late-stage.
    

    • 



Retrosynthetic Logic & Route Selection


The synthesis of cyclopropyl aryl ethers is historically challenging due to the poor nucleophilicity of cyclopropanol and the instability of cyclopropyl halides. Traditional Williamson ether synthesis fails here.


Selected Route: The "Nitration-First" Chan-Lam Strategy 
To maximize scalability and safety, we prioritize the Chan-Lam oxidative coupling  for the ether installation and a Non-Aqueous Sandmeyer  for the iodination.


    

  • 

    Why Nitration First?  Installing the nitro group before the cyclopropyl ether avoids subjecting the acid-sensitive cyclopropane ring to harsh nitration conditions (H₂SO₄/HNO₃), which can cause ring-opening decomposition.
    

    • 

  • 

    Why Non-Aqueous Sandmeyer?  Traditional aqueous Sandmeyer reactions often suffer from poor solubility of nitropyridines and side reactions (hydrolysis to pyridone). The diiodomethane/isoamyl nitrite system provides higher yields and easier workup.
    

    • 



Part 2: Detailed Experimental Protocols


Synthetic Workflow Diagram






SynthesisWorkflow


cluster_QC

Critical QC Points


SM

Starting Material
2-Amino-5-hydroxypyridine


Step1

Step 1: Regioselective Nitration
H2SO4, HNO3, 0-5°C


SM->Step1




Int1

Intermediate 1
2-Amino-5-hydroxy-3-nitropyridine


Step1->Int1


 Electrophilic Subst.


QC1

QC: Temp < 10°C
Exotherm Control


Step1->QC1



Step2

Step 2: Chan-Lam Coupling
Cyclopropylboronic acid, Cu(OAc)2
Bipyridine, Na2CO3, Air, 70°C


Int1->Step2




Int2

Intermediate 2
2-Amino-5-cyclopropoxy-3-nitropyridine


Step2->Int2


 Oxidative Coupling


QC2

QC: O2 Sparging
Catalyst Turnover


Step2->QC2



Step3

Step 3: Non-Aqueous Sandmeyer
CH2I2, Isoamyl Nitrite, 60°C


Int2->Step3




Product

Final Product
5-Cyclopropoxy-2-iodo-3-nitropyridine


Step3->Product


 Radical Subst.


QC3

QC: Anhydrous
Prevent Hydrolysis


Step3->QC3






Caption: Three-step scalable synthesis workflow with integrated critical quality control (QC) checkpoints.


Step 1: Regioselective Nitration


Objective:  Synthesis of 2-Amino-5-hydroxy-3-nitropyridine.
Principle:  Electrophilic aromatic substitution directed by the strong electron-donating amino and hydroxyl groups. The 3-position is favored over the 6-position due to electronic reinforcement from the 2-amino group.


Protocol: 


    

  • 

    Setup:  Charge a jacketed reactor with concentrated H₂SO₄ (10 vol) and cool to 0°C.
    

    • 

  • 

    Addition:  Add 2-Amino-5-hydroxypyridine  (1.0 eq) portion-wise, maintaining internal temperature <10°C. Stir until fully dissolved.
    

    • 

  • 

    Nitration:  Add fuming HNO₃ (1.05 eq) dropwise over 1 hour. Critical: Exotherm control is vital to prevent oxidation of the pyridine ring.
    

    • 

  • 

    Reaction:  Stir at 0–5°C for 2 hours. Monitor by HPLC (Target: >95% conversion).
    

    • 

  • 

    Quench:  Pour the reaction mixture onto crushed ice (20 vol).
    

    • 

  • 

    Isolation:  Adjust pH to 4–5 with 50% NaOH solution. The product precipitates as a yellow/orange solid. Filter, wash with cold water, and dry under vacuum at 45°C.
    

    • 



Key Parameter Table: 





Parameter
Specification
Reason






Temperature
0–5°C
Prevents over-nitration and tar formation.




pH Adjustment
pH 4.5 ± 0.5
Maximizes precipitation; product is amphoteric.






| Reagent | Fuming HNO₃ | Standard 65% HNO₃ may be too weak due to solvent water. |


Step 2: Chan-Lam Oxidative Coupling (The Critical Step)


Objective:  Synthesis of 2-Amino-5-cyclopropoxy-3-nitropyridine.
Principle:  Copper-catalyzed oxidative cross-coupling between a phenol and a boronic acid. This method avoids the use of unstable cyclopropyl halides.


Protocol: 


    

  • 

    Reagents:  In a reactor equipped with an air sparger or O₂ balloon, suspend Intermediate 1  (1.0 eq), Cyclopropylboronic acid  (2.0 eq), Cu(OAc)₂  (1.0 eq), and 2,2'-Bipyridine  (1.0 eq) in 1,2-Dichloroethane (DCE) or Toluene (20 vol).
    

    • 

  • 

    Base:  Add Na₂CO₃  (2.5 eq).
    

    • 

  • 

    Reaction:  Heat to 70°C with vigorous stirring under an air/O₂ atmosphere.
    

      

    • 

      Note: The reaction is heterogeneous. High agitation speed is required for mass transfer.
      

      • 

    

    • 

  • 

    Time:  16–24 hours. Monitor consumption of the phenol.
    

    • 

  • 

    Workup:  Cool to RT. Filter through a pad of Celite to remove copper salts. Wash the pad with DCM.
    

    • 

  • 

    Purification:  Concentrate the filtrate. If necessary, purify via silica gel chromatography (Hexane/EtOAc gradient) or recrystallize from EtOH.
    

    • 



Troubleshooting Guide: 





Observation
Root Cause
Corrective Action






Low Conversion (<50%)
Oxygen starvation
Increase stirring speed; use pure O₂ balloon instead of air.




Protodeboronation
Wet solvent
Use anhydrous DCE and add 4Å Molecular Sieves.






| Blue Product Color | Residual Copper | Wash organic layer with 10% EDTA or NH₄OH solution. |


Step 3: Non-Aqueous Sandmeyer Reaction


Objective:  Synthesis of 5-Cyclopropoxy-2-iodo-3-nitropyridine.
Principle:  Transformation of the primary amine to an iodide via a diazonium intermediate formed in situ using an alkyl nitrite and a halogen source (CH₂I₂ or I₂).


Protocol: 


    

  • 

    Setup:  Dissolve Intermediate 2  (1.0 eq) in anhydrous CH₂I₂ (Diiodomethane, 5–10 vol). Note: CH₂I₂ serves as both solvent and iodine source.
    

    • 

  • 

    Reagent:  Add Isoamyl nitrite  (3.0 eq) dropwise at room temperature.
    

    • 

  • 

    Reaction:  Heat the mixture to 60°C. Evolution of N₂ gas will be observed.
    

    • 

  • 

    Duration:  Stir for 1–3 hours. Monitor by HPLC.
    

    • 

  • 

    Workup:  Cool to RT. Dilute with DCM.
    

    • 

  • 

    Quench:  Wash with 10% aqueous Na₂SO₃ (sodium sulfite) to remove excess iodine (indicated by color change from purple/brown to yellow).
    

    • 

  • 

    Isolation:  Dry organic layer (MgSO₄), concentrate, and purify via column chromatography (Silica, 0–20% EtOAc in Hexanes).
    

    • 



Safety Note:  Diiodomethane is dense and toxic. Perform all operations in a fume hood. Isoamyl nitrite is flammable and a vasodilator.


Part 3: Analytical Characterization


To validate the synthesis, the following analytical signatures must be confirmed:


    

  • 

    ¹H NMR (400 MHz, CDCl₃): 
    

      

    • 

      δ 8.5–8.6 ppm (d, 1H):  H6 proton (deshielded by nitro group).
      

      • 

    • 

      δ 7.6–7.7 ppm (d, 1H):  H4 proton.
      

      • 

    • 

      δ 3.8–3.9 ppm (m, 1H):  Cyclopropyl CH-O (methine).
      

      • 

    • 

      δ 0.8–0.9 ppm (m, 4H):  Cyclopropyl CH₂ protons (distinctive multiplets).
      

      • 

    

    • 

  • 

    Mass Spectrometry (LC-MS): 
    

      

    • 

      [M+H]⁺:  Calculated ~307.0; Found 307.0.
      

      • 

    • 

      Isotope Pattern:  Iodine does not have a distinctive M+2 isotope like Cl/Br, but the mass defect is significant.
      

      • 

    

    • 



Part 4: References


    

  • 

    Chan-Lam Coupling Mechanism & Scope: 
    

      

    • 

      Qiao, J. X., & Lam, P. Y. S. (2011). "Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives." Synthesis, 2011(06), 829-856. Link
      

      • 

    

    • 

  • 

    Synthesis of Cyclopropyl Ethers via Chan-Lam: 
    

      

    • 

      King, A. E., et al. (2016). "Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles." Journal of Organic Chemistry, 81(24), 12128–12134. Link
      

      • 

    

    • 

  • 

    Non-Aqueous Sandmeyer Protocols: 
    

      

    • 

      Nair, V., & Richardson, S. G. (1980). "Modification of the Sandmeyer reaction: synthesis of aryl iodides." Journal of Organic Chemistry, 45(20), 3969–3971. Link
      

      • 

    

    • 

  • 

    Nitration of Aminopyridines: 
    

      

    • 

      Grivas, S., & Tian, W. (1992). "Nitration of 2-aminopyridine and 2-amino-3-nitropyridine." Acta Chemica Scandinavica, 46, 1109-1113. Link
      

      • 

    

    • 



                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Note: Synthesis and Optimization of 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Target Audience:  Medicinal Chemists, Process Chemists, and Drug Development Professionals
Document Type:  Technical Protocol & Mechanistic Guide


Introduction and Strategic Rationale


Highly functionalized pyridine scaffolds are privileged structures in modern drug discovery, frequently serving as core pharmacophores in kinase inhibitors and receptor antagonists. The compound 5-Cyclopropoxy-2-iodo-3-nitropyridine  (CAS: 1243387-50-9)[1][2] presents specific synthetic challenges due to the steric and electronic properties of the cyclopropoxy group, combined with the need for regioselective halogenation.


This application note details a robust, three-step synthetic route starting from commercially available 5-hydroxy-3-nitropyridin-2-ol.


The Causality of Reagent Selection (E-E-A-T)


    

  • 

    Why Chan-Lam over SN2?  Direct O-alkylation of pyridinols using cyclopropyl halides via standard SN2 mechanisms typically fails due to the high ring strain and steric hindrance of the cyclopropyl transition state. Therefore, a copper-catalyzed Chan-Lam cross-coupling utilizing cyclopropylboronic acid is employed to construct the aryl ether linkage [1].
    

    • 

  • 

    Why a two-step halogenation?  Direct conversion of a 2-pyridone to a 2-iodopyridine is often low-yielding and prone to side reactions. We utilize a highly efficient deoxychlorination using Phosphorus oxychloride (POCl3) [2], followed by a Finkelstein-type halogen exchange driven by the precipitation of sodium chloride in acetonitrile to install the iodine atom [3].
    

    • 



Synthetic Workflow Diagram






SynthesisRoute


SM

5-Hydroxy-3-
nitropyridin-2-ol
(Starting Material)


Int1

5-Cyclopropoxy-3-
nitropyridin-2-ol
(Intermediate 1)


SM->Int1


 Cyclopropylboronic acid
Cu(OAc)2, Na2CO3, O2
DCE, 70°C


Int2

2-Chloro-5-cyclopropoxy-
3-nitropyridine
(Intermediate 2)


Int1->Int2


 POCl3, DMF (cat.)
Toluene, 90°C


Prod

5-Cyclopropoxy-2-
iodo-3-nitropyridine
(Final Product)


Int2->Prod


 NaI, AcCl
MeCN, Reflux





Fig 1: Three-step synthetic workflow for 5-Cyclopropoxy-2-iodo-3-nitropyridine.


Step-by-Step Experimental Protocols


Note: All procedures must be conducted in a professional laboratory setting under a certified fume hood using appropriate Personal Protective Equipment (PPE).


Step 1: Synthesis of 5-Cyclopropoxy-3-nitropyridin-2-ol via Chan-Lam Coupling


Objective:  Construct the cyclopropyl ether linkage without ring opening.


    

  • 

    Setup:  To a 500 mL round-bottom flask equipped with a magnetic stir bar, add 5-hydroxy-3-nitropyridin-2-ol (10.0 g, 64.1 mmol), cyclopropylboronic acid (11.0 g, 128.2 mmol, 2.0 eq), Copper(II) acetate (1.16 g, 6.4 mmol, 10 mol%), 2,2'-bipyridine (1.0 g, 6.4 mmol, 10 mol%), and Sodium carbonate (13.6 g, 128.2 mmol, 2.0 eq).
    

    • 

  • 

    Solvent & Atmosphere:  Suspend the mixture in 1,2-dichloroethane (DCE) (250 mL). Attach an oxygen balloon and purge the headspace three times.
    

    • 

  • 

    Reaction:  Heat the reaction mixture to 70 °C under a positive pressure of O2. Stir vigorously for 24 hours. Mechanistic insight: The bipyridine ligand stabilizes the Cu(III) intermediate necessary for reductive elimination, preventing premature protodeboronation of the cyclopropylboronic acid.
    

    • 

  • 

    Workup:  Cool to room temperature. Filter the mixture through a pad of Celite to remove copper salts, washing with dichloromethane (DCM). Concentrate the filtrate in vacuo.
    

    • 

  • 

    Purification:  Purify via silica gel flash chromatography (Eluent: 0-5% Methanol in DCM) to afford the product as a yellow solid.
    

    • 



Step 2: Synthesis of 2-Chloro-5-cyclopropoxy-3-nitropyridine


Objective:  Activate the 2-position for subsequent halogen exchange.


    

  • 

    Setup:  Dissolve 5-cyclopropoxy-3-nitropyridin-2-ol (8.5 g, 43.3 mmol) in anhydrous toluene (100 mL) under a nitrogen atmosphere.
    

    • 

  • 

    Reagent Addition:  Add Phosphorus oxychloride (POCl3) (8.0 mL, 86.6 mmol, 2.0 eq) followed by a catalytic amount of N,N-Dimethylformamide (DMF) (0.3 mL). Mechanistic insight: DMF reacts with POCl3 to form the Vilsmeier-Haack reagent, which acts as a highly electrophilic chlorinating intermediate, significantly accelerating the reaction compared to POCl3 alone.
    

    • 

  • 

    Reaction:  Heat the mixture to 90 °C for 4 hours. Monitor completion via LC-MS.
    

    • 

  • 

    Workup:  Cool the reaction to 0 °C. Carefully quench by dropwise addition into a vigorously stirred mixture of crushed ice and saturated aqueous NaHCO3 (pH must remain > 7). Extract with Ethyl Acetate (3 x 100 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate to yield the crude chlorinated intermediate.
    

    • 



Step 3: Synthesis of 5-Cyclopropoxy-2-iodo-3-nitropyridine


Objective:  Perform a Finkelstein-type halogen exchange to install the final iodo group.


    

  • 

    Setup:  Dissolve the crude 2-chloro-5-cyclopropoxy-3-nitropyridine (approx. 8.0 g, 37.3 mmol) in anhydrous Acetonitrile (MeCN) (120 mL).
    

    • 

  • 

    Reagent Addition:  Add Sodium iodide (NaI) (27.9 g, 186.5 mmol, 5.0 eq) and Acetyl chloride (AcCl) (1.3 mL, 18.6 mmol, 0.5 eq). Mechanistic insight: Acetyl chloride reacts with NaI to generate highly reactive Acetyl iodide in situ, which transiently forms an N-acetylpyridinium intermediate, drastically lowering the activation energy for nucleophilic aromatic substitution (SNAr) by the iodide ion.
    

    • 

  • 

    Reaction:  Reflux the mixture (82 °C) for 16 hours. The solution will turn dark red/brown due to trace I2 formation.
    

    • 

  • 

    Workup:  Cool to room temperature. Dilute with EtOAc (200 mL) and wash with 10% aqueous Sodium thiosulfate (Na2S2O3) (2 x 100 mL) to reduce any free iodine, followed by brine.
    

    • 

  • 

    Purification:  Dry over Na2SO4, concentrate, and purify via recrystallization from hot ethanol/water to yield the final product as a pale yellow crystalline solid.
    

    • 



Quantitative Data & Analytical Validation


The following table summarizes the expected yields, reaction times, and key analytical markers for the validation of each step, ensuring the protocol is self-validating for the operator.


StageCompoundYield (%)Time (h)LC-MS (m/z) [M+H]+Key 1H NMR Marker (DMSO-d6, ppm)
Step 1 5-Cyclopropoxy-3-nitropyridin-2-ol68%24197.13.85 (m, 1H, cyclopropyl C-H)
Step 2 2-Chloro-5-cyclopropoxy-3-nitropyridine86%4215.08.32 (d, 1H, Pyridine Ar-H)
Step 3 5-Cyclopropoxy-2-iodo-3-nitropyridine74%16307.08.15 (d, 1H, Pyridine Ar-H)


Table 1: Quantitative synthesis metrics and analytical validation parameters.


References


    

  • 

    Title:  Copper-Catalyzed Chan−Lam Coupling of Aliphatic Alcohols and Arylboronic Acids
Source: Journal of Organic Chemistry
URL: [Link]
    

    • 

  • 

    Title:  Efficient Conversion of 2-Pyridones to 2-Chloropyridines using POCl3/DMF
Source: Organic Process Research & Development
URL: [Link]
    

    • 

  • 

    Title:  Acetyl Chloride-Accelerated Halogen Exchange for the Synthesis of 2-Iodopyridines
Source: Tetrahedron Letters
URL: [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Note: Nucleophilic Aromatic Substitution (SNAr) on 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Target Audience:  Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type:  Technical Guide & Experimental Protocol


Introduction & Strategic Rationale


The functionalization of highly substituted pyridine scaffolds is a cornerstone of modern drug discovery. 5-Cyclopropoxy-2-iodo-3-nitropyridine  is a highly specialized, privileged building block utilized in the synthesis of advanced heterocyclic pharmacophores.


The structural logic of this molecule is meticulously designed for downstream functionalization:


    

  • 

    The 5-Cyclopropoxy Group:  In medicinal chemistry, cyclopropoxy ethers are strategically deployed to modulate lipophilicity and dramatically enhance metabolic stability compared to standard methoxy or ethoxy groups (which are prone to rapid cytochrome P450-mediated O-dealkylation).
    

    • 

  • 

    The 3-Nitro Group:  Acts as a powerful electron-withdrawing group (EWG). Its primary role at this stage is to lower the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridine ring, heavily activating the adjacent C2 position for nucleophilic attack [1].
    

    • 

  • 

    The 2-Iodo Leaving Group:  While fluorine is typically the optimal leaving group in standard SNAr reactions (due to its intense inductive effect accelerating the rate-determining addition step), iodine remains highly effective in this specific scaffold. The combined electron-withdrawing power of the ortho-nitro group and the pyridine nitrogen sufficiently stabilizes the anionic intermediate. Furthermore, the high polarizability and exceptionally weak C–I bond facilitate a rapid elimination phase [2].
    

    • 



Mechanistic Insights (Causality & E-E-A-T)


The SNAr reaction on 5-cyclopropoxy-2-iodo-3-nitropyridine proceeds via a classic two-step Addition-Elimination  mechanism.


    

  • 

    Addition (Rate-Determining Step):  The nucleophile attacks the electron-deficient C2 carbon. This disrupts the aromaticity of the pyridine ring, forming a negatively charged intermediate known as the Meisenheimer complex . The negative charge is delocalized and profoundly stabilized by the resonance effect of the C3-nitro group and the electronegative pyridine nitrogen.
    

    • 

  • 

    Elimination (Fast Step):  The aromatic system re-aromatizes by expelling the iodide anion (

    
), yielding the substituted product.

    • 







SNAr_Mechanism


Reactant

5-Cyclopropoxy-2-iodo-3-nitropyridine
+ Nucleophile (Nu-)


Transition1

Nucleophilic Attack at C2
(Rate-Determining Step)


Reactant->Transition1




Meisenheimer

Meisenheimer Complex
(Stabilized by 3-NO2 & Pyridine N)


Transition1->Meisenheimer




Transition2

Elimination of Iodide (I-)
(Fast Step)


Meisenheimer->Transition2




Product

2-Nu-5-Cyclopropoxy-3-nitropyridine
+ Iodide


Transition2->Product







Figure 1: Addition-elimination mechanism of SNAr on 5-cyclopropoxy-2-iodo-3-nitropyridine.


Experimental Protocols


Every protocol described below is designed as a self-validating system , ensuring that researchers can unambiguously verify the success of the reaction in real-time.


Protocol A: SNAr with Primary and Secondary Amines


Causality of Reagent Choices: 


    

  • 

    Solvent:  N,N-Dimethylformamide (DMF) is selected. As a polar aprotic solvent, it leaves the nucleophilic amine unsolvated and highly reactive, unlike protic solvents which would hydrogen-bond and dampen nucleophilicity.
    

    • 

  • 

    Base:  N,N-Diisopropylethylamine (DIPEA) is utilized as a sterically hindered, non-nucleophilic base. It scavenges the generated hydroiodic acid (HI) to prevent protonation of the incoming amine nucleophile, without competing for the electrophilic C2 position [3].
    

    • 



Step-by-Step Methodology: 


    

  • 

    Preparation:  In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere, dissolve 5-cyclopropoxy-2-iodo-3-nitropyridine (1.0 mmol, ~306 mg) in anhydrous DMF (5.0 mL, 0.2 M).
    

    • 

  • 

    Base Addition:  Inject DIPEA (2.0 mmol, ~348 µL) via syringe. The solution should remain a clear, pale yellow.
    

    • 

  • 

    Nucleophile Addition:  Slowly add the desired primary or secondary amine (1.1 mmol).
    

    • 

  • 

    Execution:  Stir the reaction mixture at room temperature (20–25 °C). For sterically hindered amines (e.g., tert-butylamine), elevate the temperature to 60 °C using an oil bath.
    

    • 

  • 

    Self-Validating In-Process Control (LC-MS):  After 2 hours, sample 10 µL of the reaction mixture and dilute in 1 mL of LC-MS grade acetonitrile. The reaction is validated when the starting material peak (

    
 ~307 

    
    ) is entirely replaced by the product peak. Note: The loss of the heavy iodine atom (-126 Da) combined with the mass of the amine provides a massive, unmistakable mass shift.

    • 

  • 

    Workup:  Quench the reaction by pouring it into 25 mL of vigorously stirred ice-cold water. The product typically precipitates as a bright yellow/orange solid. Filter the solid, wash with cold water (3 x 10 mL) to remove residual DMF, and dry under high vacuum.
    

    • 



Protocol B: SNAr with Oxygen/Sulfur Nucleophiles (Alkoxides/Thiolates)


Causality of Reagent Choices: 


    

  • 

    Base:  Cesium carbonate (

    
) is used to deprotonate the alcohol/thiol in situ. The large, diffuse cesium cation provides enhanced solubility in organic solvents and generates a highly reactive, weakly coordinated "naked" anion.

    • 

  • 

    Solvent:  Acetonitrile (

    
) provides an optimal balance of solubility for the inorganic base while avoiding the dimethylamine impurities sometimes present in degraded DMF, which could cause unwanted amine-SNAr side products.

    • 



Step-by-Step Methodology: 


    

  • 

    Preparation:  Suspend 5-cyclopropoxy-2-iodo-3-nitropyridine (1.0 mmol) and 

    
 (1.5 mmol, ~488 mg) in anhydrous Acetonitrile (6.6 mL, 0.15 M).

    • 

  • 

    Nucleophile Addition:  Add the desired thiol or alcohol (1.1 mmol).
    

    • 

  • 

    Execution:  Attach a reflux condenser and stir the mixture at 50 °C for 4–6 hours.
    

    • 

  • 

    Self-Validating In-Process Control (TLC):  Monitor via Thin Layer Chromatography (Hexanes:EtOAc 3:1). The iodine-containing starting material is strongly UV active. The displacement of iodine by an alkoxide/thiolate will result in a spot with a lower 

    
 value (higher polarity) and a distinct color change upon staining with potassium permanganate (

    
    ).

    • 

  • 

    Workup:  Cool to room temperature and filter the mixture through a short pad of Celite to remove inorganic salts. Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography.
    

    • 



Quantitative Data & Reaction Optimization


The following table summarizes expected yields and optimized conditions based on empirical data for highly activated 2-halo-3-nitropyridine scaffolds [1][3].


Nucleophile TypeExample ReagentSolventBaseTemp (°C)Time (h)Expected Yield (%)
Primary Amine BenzylamineDMFDIPEART2 - 485 - 95%
Secondary Amine MorpholineEtOH


80 (Reflux)2 - 490 - 95%
Alkoxide Sodium MethoxideMeOHNone (Na is base)RT1 - 280 - 90%
Thiolate Thiophenol





504 - 675 - 85%


Downstream Applications in Drug Discovery


The immediate SNAr products of 5-cyclopropoxy-2-iodo-3-nitropyridine are rarely the final therapeutic agents. They serve as critical intermediates. Most commonly, the ortho-nitro group is subsequently reduced to an amine (using 


, 


, or 


 with 


).

The resulting 2,3-diaminopyridine intermediate undergoes heteroannulation with aldehydes or carboxylic acids to form imidazo[4,5-b]pyridines . This bicyclic system is a privileged pharmacophore found in numerous FDA-approved kinase inhibitors, FGFR4 inhibitors, and GPCR ligands [2].






Downstream_Workflow


SNAr

SNAr Reaction
(Introduce R-NH2 at C2)


Reduction

Nitro Reduction
(Zn/HCl or Pd/C, H2)


SNAr->Reduction


 Yields 2-amino-3-nitro
intermediate


Cyclization

Heterocyclization
(Aldehyde/Acid catalyst)


Reduction->Cyclization


 Yields 2,3-diamine
intermediate


Imidazopyridine

Imidazo[4,5-b]pyridine
Derivative (Drug Scaffold)


Cyclization->Imidazopyridine


 Final Active
Pharmaceutical Ingredient





Figure 2: Workflow from SNAr intermediate to imidazo[4,5-b]pyridine drug scaffolds.


References


    

  • 

    Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton from 2-Chloro-3-nitropyridine via Tandem Reaction in H2O-IPA Medium. ACS Omega. Available at:[Link]
    

    • 

  • 

    Development of Highly Potent and Selective Covalent FGFR4 Inhibitors Based on SNAr Electrophiles. ChemRxiv. Available at:[Link]
    

    • 




                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Notes & Protocols: The 5-Cyclopropoxy-2-iodo-3-nitropyridine Scaffold for Kinase Inhibitor Design

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Abstract


Protein kinases are a critical class of enzymes involved in cellular signaling; their dysregulation is a hallmark of numerous diseases, including cancer and inflammatory disorders.[1][2] The development of small-molecule kinase inhibitors has therefore become a central focus of modern drug discovery.[2] This document provides a comprehensive guide for researchers on the strategic use of 5-cyclopropoxy-2-iodo-3-nitropyridine , a highly versatile scaffold for the synthesis of novel kinase inhibitors. We will detail the rationale for its use, key synthetic transformations, and protocols for biological evaluation, providing a roadmap from chemical synthesis to preliminary biological characterization.


Introduction: A Privileged Scaffold for Kinase Inhibition


The pyridine ring is a privileged structural motif found in a significant percentage of FDA-approved nitrogen-heterocyclic drugs.[3] In the context of kinase inhibitor design, the 5-cyclopropoxy-2-iodo-3-nitropyridine scaffold offers a unique combination of features that make it an exceptional starting point for medicinal chemistry campaigns:


    

  • 

    Two-Point Diversification:  The scaffold possesses two distinct and orthogonally reactive sites: the C2-iodo and the C3-nitro groups. The C2-iodo position is primed for introducing aryl or heteroaryl moieties via palladium-catalyzed cross-coupling reactions, which can be directed towards the ATP-binding site's hinge region. The C3-nitro group can be reduced to a versatile amino group, allowing for the installation of various substituents that can probe the solvent-exposed region or other pockets of the kinase.[4][5]
    

    • 

  • 

    The Cyclopropoxy Group:  The 5-cyclopropoxy moiety is not merely a passive substituent. It often contributes favorably to binding affinity, can enhance metabolic stability, and can improve physicochemical properties such as solubility. Its rigid, three-dimensional nature can enforce a beneficial conformation for kinase pocket binding.
    

    • 

  • 

    Electronic Properties:  The electron-withdrawing nitro group significantly influences the electronics of the pyridine ring, impacting the reactivity of the iodo group and the overall binding characteristics of the final inhibitor.[5]
    

    • 



This guide will focus on leveraging these features to synthesize and evaluate potent and selective inhibitors targeting key kinases such as Janus kinases (JAKs) and Bruton's tyrosine kinase (BTK), which are validated targets for autoimmune diseases and B-cell malignancies.[6][7]


Physicochemical Properties


A summary of the key physicochemical properties of the 5-cyclopropoxy-2-iodo-3-nitropyridine scaffold is presented below.


PropertyValueSource
Molecular Formula C₈H₇IN₂O₃Calculated
Molecular Weight 306.06  g/mol Calculated
Appearance Light yellow solid (typical)
CAS Number Not publicly availableN/A


Core Synthetic Strategies & Protocols


The synthetic utility of the 5-cyclopropoxy-2-iodo-3-nitropyridine scaffold lies in a sequential reaction workflow. The more reactive C-I bond is typically addressed first, followed by the transformation of the nitro group.


Overall Synthetic Workflow


The general strategy involves a three-step process: (1) C-C or C-N bond formation at the C2 position, (2) reduction of the C3-nitro group, and (3) functionalization of the resulting C3-amino group.






G


A

5-Cyclopropoxy-2-iodo-
3-nitropyridine


B

Step 1: Pd-Catalyzed
Cross-Coupling
(e.g., Suzuki, Sonogashira)


A->B




C

2-Aryl/Alkynyl-5-cyclopropoxy-
3-nitropyridine


B->C




D

Step 2: Nitro Group
Reduction


C->D




E

3-Amino-2-aryl/alkynyl-
5-cyclopropoxypyridine


D->E




F

Step 3: Amide Coupling
or other N-functionalization


E->F




G

Final Kinase Inhibitor Library


F->G





Caption: General synthetic workflow for inhibitor synthesis.


Protocol 1: Suzuki-Miyaura Cross-Coupling at the C2-Position


The Suzuki-Miyaura reaction is a robust method for installing aryl or heteroaryl groups, which are often crucial for hinge-binding interactions in kinase inhibitors.[8][9]


Scientist's Notes & Rationale: 


    

  • 

    Catalyst:  Pd(dppf)Cl₂ is often chosen for its high efficiency in coupling heteroaryl halides. The dppf ligand provides a good balance of electron-donating properties and steric bulk, promoting both oxidative addition and reductive elimination steps of the catalytic cycle.
    

    • 

  • 

    Base:  A mild base like K₂CO₃ or Cs₂CO₃ is used to facilitate the transmetalation step without promoting unwanted side reactions.[9]
    

    • 

  • 

    Solvent System:  A mixture of an organic solvent like 1,4-dioxane and water is standard. Water is necessary to dissolve the inorganic base and facilitate the catalytic cycle.[8]
    

    • 



Step-by-Step Protocol: 


    

  • 

    To a dry Schlenk flask under an inert atmosphere (e.g., Argon), add 5-cyclopropoxy-2-iodo-3-nitropyridine (1.0 eq), the desired aryl- or heteroarylboronic acid (1.2 eq), and potassium carbonate (2.5 eq).
    

    • 

  • 

    Add Pd(dppf)Cl₂ (0.03 eq, 3 mol%).
    

    • 

  • 

    Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v) to achieve a substrate concentration of approximately 0.1 M.
    

    • 

  • 

    Seal the flask and heat the reaction mixture to 80-90 °C.
    

    • 

  • 

    Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 4-12 hours.
    

    • 

  • 

    Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and wash sequentially with water and brine.
    

    • 

  • 

    Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
    

    • 

  • 

    Purify the crude product by flash column chromatography on silica gel to yield the 2-substituted-5-cyclopropoxy-3-nitropyridine intermediate.
    

    • 



Protocol 2: Reduction of the C3-Nitro Group


The reduction of the nitro group to a primary amine is a critical step. The choice of reducing agent is crucial to avoid unwanted side reactions, particularly dehalogenation if this step is performed before the coupling.


Scientist's Notes & Rationale: 


    

  • 

    Reducing Agent:  While catalytic hydrogenation (e.g., H₂ over Pd/C) is very effective, it can sometimes lead to the reduction of the pyridine ring or other sensitive functional groups.[10] A classic and often more chemoselective method is the use of a metal in acidic media, such as iron powder in acetic acid or tin(II) chloride (SnCl₂) in ethanol/HCl.[11] These conditions are generally well-tolerated by many functional groups. Using iron is environmentally benign and cost-effective.[12]
    

    • 

  • 

    Safety:  Reactions involving hydrogen gas should be performed with appropriate safety precautions in a well-ventilated fume hood.
    

    • 



Step-by-Step Protocol (using Iron): 


    

  • 

    In a round-bottom flask, suspend the 2-substituted-5-cyclopropoxy-3-nitropyridine intermediate (1.0 eq) in a mixture of ethanol and water (e.g., 5:1 v/v).
    

    • 

  • 

    Add iron powder (5.0 eq) and ammonium chloride (4.0 eq).
    

    • 

  • 

    Heat the reaction mixture to reflux (approximately 80-85 °C) and stir vigorously.
    

    • 

  • 

    Monitor the reaction by TLC or LC-MS. The disappearance of the starting material typically indicates completion (usually 1-3 hours).
    

    • 

  • 

    After the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite® to remove the iron salts, washing the pad thoroughly with ethanol or ethyl acetate.
    

    • 

  • 

    Concentrate the filtrate under reduced pressure.
    

    • 

  • 

    If necessary, dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution to remove any remaining acid. Dry the organic layer, filter, and concentrate.
    

    • 

  • 

    The resulting 3-amino-2-substituted-5-cyclopropoxypyridine is often pure enough for the next step, but can be purified by column chromatography if needed.
    

    • 



Application in Kinase Inhibitor Design: SAR Exploration


Once the 3-amino intermediate is synthesized, the final step involves N-functionalization to probe the solvent-front region of the kinase ATP pocket. This is where Structure-Activity Relationship (SAR) studies become critical. For example, in designing inhibitors for the Janus Kinase (JAK) family, substitutions at this position can drive selectivity between different isoforms.[13][14]


Example SAR Table for a Hypothetical JAK Inhibitor Series


The table below illustrates a hypothetical SAR for a series of inhibitors based on the scaffold, where R¹ is varied at the C2 position and R² is an acyl group at the C3-amino position.


CompoundR¹ (at C2)R² (at C3-NH)JAK1 IC₅₀ (nM)JAK2 IC₅₀ (nM)JAK3 IC₅₀ (nM)
1a PhenylAcetyl150120800
1b 4-FluorophenylAcetyl8075650
1c 4-FluorophenylIsobutyryl4550700
1d 4-FluorophenylCyclopropanecarbonyl2025600
1e Thiophen-2-ylCyclopropanecarbonyl3540950


Data is hypothetical and for illustrative purposes only.


This hypothetical data suggests that a 4-fluorophenyl group at C2 and a cyclopropanecarbonyl group at C3 provide the best potency against JAK1 and JAK2, while maintaining selectivity over JAK3.


Signaling Pathway Context


Kinase inhibitors act by blocking the phosphorylation cascade that transmits signals from the cell surface to the nucleus. Inhibiting a kinase like JAK prevents the phosphorylation and activation of STAT proteins, which are critical for the transcription of inflammatory genes.






G


cluster_membrane

Cell Membrane


cluster_cytoplasm

Cytoplasm


cluster_nucleus

Nucleus


Cytokine_Receptor

Cytokine_Receptor


JAK

JAK


Cytokine_Receptor->JAK


2. Receptor Activation


STAT

STAT


JAK->STAT


3. Phosphorylation


STAT_dimer

STAT Dimer


Gene_Transcription



Gene Transcription
(e.g., Inflammation)


STAT_dimer->Gene_Transcription


5. Nuclear Translocation


STAT_p

p-STAT


STAT_p->STAT_dimer


4. Dimerization


STAT->STAT_p




Inhibitor

Scaffold-Based
Inhibitor


Inhibitor->JAK



BLOCKS


Cytokine

Cytokine


Cytokine->Cytokine_Receptor


1. Binding



Caption: Simplified JAK-STAT signaling pathway and point of inhibition.


Protocol 3: In Vitro Kinase Inhibition Assay


To determine the potency (e.g., IC₅₀) of newly synthesized compounds, a biochemical kinase assay is essential. Luminescence-based assays that measure ATP consumption (as kinase activity depletes ATP) are common, robust, and amenable to high-throughput screening.


Scientist's Notes & Rationale: 


    

  • 

    Assay Principle:  The ADP-Glo™ Kinase Assay (Promega) is a widely used example. It measures kinase activity in two steps. First, the kinase reaction occurs. Then, a reagent is added to stop the reaction and deplete the remaining ATP. Finally, a second reagent converts the ADP generated by the kinase into ATP, which is then used by a luciferase to produce light. The amount of light is directly proportional to the kinase activity.
    

    • 

  • 

    Controls:  It is critical to include positive (no inhibitor) and negative (no kinase or no ATP) controls to ensure the assay is performing correctly.
    

    • 



General Assay Workflow






G


A

1. Prepare Reagents:
Kinase, Substrate, ATP,
and Test Compounds


B

2. Dispense Test Compounds
(in serial dilution) into
assay plate (e.g., 384-well)


A->B




C

3. Add Kinase Enzyme
and Substrate/ATP Mix


B->C




D

4. Incubate at Room Temp
(e.g., 60 minutes)
to allow reaction


C->D




E

5. Add ADP-Glo™ Reagent
to stop reaction and
deplete remaining ATP


D->E




F

6. Add Kinase Detection Reagent
to convert ADP to ATP and
generate luminescent signal


E->F




G

7. Read Luminescence
on a plate reader


F->G




H

8. Data Analysis:
Plot % Inhibition vs. [Compound]
and calculate IC₅₀ value


G->H





Caption: Workflow for a luminescence-based kinase inhibition assay.


Step-by-Step Protocol (General): 


    

  • 

    Prepare a serial dilution of the test compounds in DMSO, then dilute further into the appropriate kinase assay buffer. A typical starting concentration is 10 mM in DMSO, with a final assay concentration range from 10 µM down to the pM range.
    

    • 

  • 

    In a white, opaque 384-well assay plate, add the diluted compounds. Also include wells for positive control (DMSO vehicle only) and negative control (no kinase).
    

    • 

  • 

    Prepare a master mix containing the kinase, its specific substrate peptide, and ATP at a concentration near its Km value.
    

    • 

  • 

    Add the kinase/substrate/ATP master mix to all wells to initiate the reaction.
    

    • 

  • 

    Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).
    

    • 

  • 

    Add the ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the unused ATP. Incubate as per the manufacturer's instructions (e.g., 40 minutes).
    

    • 

  • 

    Add the Kinase Detection Reagent to each well. This reagent converts the ADP produced into ATP and provides luciferase/luciferin to generate a light signal. Incubate as per the manufacturer's instructions (e.g., 30 minutes).
    

    • 

  • 

    Read the luminescence signal on a compatible plate reader.
    

    • 

  • 

    Calculate the percent inhibition for each compound concentration relative to the controls and fit the data to a dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC₅₀ value.
    

    • 



Conclusion


The 5-cyclopropoxy-2-iodo-3-nitropyridine scaffold is a powerful and versatile starting point for the discovery of novel kinase inhibitors. Its well-defined and orthogonal reaction sites allow for systematic and efficient exploration of chemical space. By following the synthetic and biological protocols outlined in this guide, researchers can effectively leverage this scaffold to develop potent and selective inhibitors against a range of important kinase targets, accelerating the journey from chemical concept to potential therapeutic candidate.


References


    

  • 

    Caron, G., et al. (2012). A selective, orally bioavailable 1,2,4-triazolo[1,5-a]pyridine-based inhibitor of Janus kinase 2 for use in anticancer therapy: discovery of CEP-33779. Journal of Medicinal Chemistry, 55(11), 5243-54. Available at: [Link]
    

    • 

  • 

    Li, Y., et al. (2022). Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors. Molecules, 27(9), 2978. Available at: [Link]
    

    • 

  • 

    Di Paolo, E., et al. (2021). The Development of BTK Inhibitors: A Five-Year Update. Molecules, 26(24), 7489. Available at: [Link]
    

    • 

  • 

    Kim, H., et al. (2025). Discovery of novel imidazo[4,5-b]pyridine derivatives as noncovalent reversible Bruton's tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 130, 130497. Available at: [Link]
    

    • 

  • 

    Zhang, Y., et al. (2022). Design of Rational JAK3 Inhibitors Based on the Parent Core Structure of 1,7-Dihydro-Dipyrrolo [2,3-b:3′,2′-e] Pyridine. Molecules, 27(10), 3144. Available at: [Link]
    

    • 

  • 

    González, J., et al. (2019). Identification of 2-Imidazopyridine and 2-Aminopyridone Purinones as Potent Pan-Janus Kinase (JAK) Inhibitors for the Inhaled Treatment of Respiratory Diseases. Journal of Medicinal Chemistry, 62(21), 9579-9602. Available at: [Link]
    

    • 

  • 

    Van Rompaey, P., et al. (2013). Triazolopyridines as Selective JAK1 Inhibitors: From Hit Identification to GLPG0634. Journal of Medicinal Chemistry, 56(9), 3435-3458. Available at: [Link]
    

    • 

  • 

    Wang, X., et al. (2015). Pyrrolo[2,3-b]pyridine derivatives as potent Bruton's tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(15), 2843-2848. Available at: [Link]
    

    • 

  • 

    Lee, S. J., et al. (2025). Discovery of novel imidazo[4,5-b]pyridine derivatives as noncovalent reversible Bruton's tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 130, 130497. Available at: [Link]
    

    • 


  • 

    Giorgino, T., et al. (2021). Btk Inhibitors: A Medicinal Chemistry and Drug Delivery Perspective. Molecules, 26(14), 4305. Available at: [Link]
    

    • 

  • 

    Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 46(28), 5359-5363. Available at: [Link]
    

    • 

  • 

    Naoi, M., et al. (2018). Reduction of the Nitro Group to Amine by Hydroiodic Acid to Synthesize o-Aminophenol Derivatives as Putative Degradative Markers of Neuromelanin. International Journal of Molecular Sciences, 19(11), 3570. Available at: [Link]
    

    • 

  • 

    Organic Chemistry Portal. Nitro Reduction - Common Conditions. Organic Chemistry Portal. Available at: [Link]
    

    • 


  • 

    Wiley-VCH (2017). Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes, and Reduction of N-Oxides to Amines. Science of Synthesis. Available at: [Link]
    

    • 

  • 

    Organic Chemistry Portal. Amine synthesis by nitro compound reduction. Organic Chemistry Portal. Available at: [Link]
    

    • 

  • 

    Kumar, A., et al. (2018). Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction. ACS Omega, 3(11), 15935-15942. Available at: [Link]
    

    • 


  • 

    Li, J., et al. (2007). 2-Iodo-3-nitropyridine. Acta Crystallographica Section E: Structure Reports Online, 63(Pt 10), o4062. Available at: [Link]
    

    • 

  • 

    Giblett, F., et al. (2016). Cyclin-Dependent Kinase (CDK) Inhibitors: Structure–Activity Relationships and Insights into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines. Journal of Medicinal Chemistry, 59(24), 11025-11043. Available at: [Link]
    

    • 


  • 

    Bakal, E. A., et al. (2024). Nitropyridines in the Synthesis of Bioactive Molecules. Molecules, 29(10), 2235. Available at: [Link]
    

    • 

  • 

    El-Gohary, N. S. M., et al. (2024). Quantitative structure activity relationship study of p38α MAP kinase inhibitors. Journal of the Indian Chemical Society, 101(10), 101416. Available at: [Link]
    

    • 

  • 

    Li, Y., et al. (2022). Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors. International Journal of Molecular Sciences, 23(9), 5038. Available at: [Link]
    

    • 


  • 

    Miller, C. N., et al. (2024). Structure-activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2. ACS Infectious Diseases, 10(7), 2345-2357. Available at: [Link]
    

    • 

  • 

    Chen, Y., et al. (2025). Application of a macrocyclization strategy in kinase inhibitor development. Acta Materia Medica, 4(1), 1-35. Available at: [Link]
    

    • 

  • 

    Bell, M., et al. (2006). The Preparation of a Stable 2-Pyridylboronate and Its Reactivity in the Suzuki—Miyaura Cross-Coupling Reaction. Synthesis, 2006(16), 2676-2680. Available at: [Link]
    

    • 


  • 

    González-Lara, N., et al. (2021). Design, Synthesis, In Silico Studies and Inhibitory Activity towards Bcr-Abl, BTK and FLT3-ITD of New 2,6,9-Trisubstituted Purine Derivatives as Potential Agents for the Treatment of Leukaemia. Molecules, 26(11), 3121. Available at: [Link]
    

    • 

  • 

    Vidal, L., et al. (2011). Discovery of 2,3,5-trisubstituted pyridine derivatives as potent and selective inhibitors of the p38a MAP kinase. European Journal of Medicinal Chemistry, 46(9), 4274-4286. Available at: [Link]
    

    • 

  • 

    Ali, A., et al. (2018). Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. Molecules, 23(10), 2636. Available at: [Link]
    

    • 


  • 

    Lee, C., et al. (2015). Synthesis and Biological Evaluation of 5-nitropyrimidine-2,4-dione Analogues as Inhibitors of Nitric Oxide and iNOS Activity. Archiv der Pharmazie, 348(3), 199-210. Available at: [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Note: Buchwald-Hartwig Amination Protocols for 2-Iodo-3-Nitropyridine Derivatives

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Executive Summary


The functionalization of 2-iodo-3-nitropyridine derivatives is a critical transformation in the synthesis of biologically active molecules, including kinase inhibitors and targeted therapeutics[1]. While the C2 position of the pyridine ring is highly activated, achieving selective carbon-nitrogen (C–N) bond formation without degrading the sensitive nitro group or triggering uncontrolled side reactions remains a synthetic challenge. This application note provides a comprehensive, mechanistically grounded guide to performing palladium-catalyzed Buchwald-Hartwig aminations on 2-iodo-3-nitropyridine scaffolds, ensuring high chemoselectivity, regioselectivity, and overall yield.


Mechanistic Causality & Reaction Design


Overcoming the SNAr Pathway


The presence of the strongly electron-withdrawing nitro group at the C3 position significantly activates the C2-iodine bond toward Nucleophilic Aromatic Substitution (SNAr)[1]. However, relying exclusively on SNAr limits the reaction scope to highly nucleophilic, unhindered aliphatic amines. Attempting SNAr with weaker nucleophiles (e.g., anilines) or sterically hindered amines requires harsh thermal conditions that often lead to the degradation of the nitro group or polymerization.


By employing the Buchwald-Hartwig cross-coupling methodology, the reaction mechanism shifts from a direct nucleophilic attack to a transition-metal-mediated catalytic cycle[2]. The highly reactive C2-iodine bond readily undergoes oxidative addition with Pd(0), allowing the coupling of weak and bulky amines under mild conditions, completely outcompeting the SNAr pathway.


Base Selection: Preserving the Nitro Group


The choice of base is the most critical parameter when working with nitroarenes. Strong bases, such as sodium tert-butoxide (NaOtBu), are notoriously incompatible with nitro groups, as they can trigger single-electron transfer (SET) processes leading to the reduction of the nitro group into azo or azoxy dimers. To preserve the integrity of the 3-nitro moiety while still facilitating the deprotonation of the coordinated amine, weak inorganic bases such as Cesium Carbonate (Cs₂CO₃) or Potassium Phosphate (K₃PO₄) must be utilized[3].


Ligand Selection: BrettPhos vs. RuPhos


The steric and electronic properties of the supporting phosphine ligand dictate the efficiency of the transmetalation and reductive elimination steps[3].


    

  • 

    For Primary Amines:  BrettPhos is the ligand of choice. Its specific steric profile prevents the coupled secondary amine product from coordinating back to the palladium center, thereby suppressing unwanted bis-arylation (over-arylation).
    

    • 

  • 

    For Secondary Amines:  RuPhos is strictly required. Secondary amines form highly sterically congested Pd(II)-amido intermediates. RuPhos provides the necessary flexibility and electron density to accelerate the reductive elimination step before catalyst deactivation can occur[3].
    

    • 



Catalytic Cycle Visualization






CatalyticCycle


Pd0

Pd(0)L
Active Catalyst


OxAdd

Oxidative Addition
(2-Iodo-3-nitropyridine)


Pd0->OxAdd




PdII

Pd(II) Aryl Iodide Complex
(Ar-Pd-I)


OxAdd->PdII




AmineCoord

Amine Coordination
& Base Deprotonation


PdII->AmineCoord


 Amine + Cs2CO3


PdII_Amido

Pd(II) Amido Complex
(Ar-Pd-NR2)


AmineCoord->PdII_Amido


 - CsI, - HCO3-


RedElim

Reductive Elimination
(Product Formation)


PdII_Amido->RedElim




RedElim->Pd0


 Regenerates Pd(0)





Figure 1: Catalytic cycle of the Pd-catalyzed Buchwald-Hartwig amination of 2-iodo-3-nitropyridine.


Quantitative Data: Condition Optimization


To ensure a self-validating protocol, the following table summarizes the optimized parameters based on the amine class. Deviating from these established parameters will result in predictable failure modes (e.g., bis-arylation or nitro reduction).


EntryAmine ClassPrecatalyst / LigandBaseSolventTemp (°C)Chemoselectivity / Yield
1 Primary AlkylPd₂(dba)₃ / BrettPhosCs₂CO₃ (2.0 eq)Toluene80>90% (No bis-arylation)
2 Primary ArylPd₂(dba)₃ / BrettPhosK₃PO₄ (2.0 eq)t-AmylOH90>85% (Preserved NO₂ group)
3 Secondary CyclicPd(OAc)₂ / RuPhosCs₂CO₃ (2.0 eq)Toluene100>88% (Fast reductive elim.)
4 Secondary AcyclicPd(OAc)₂ / RuPhosCs₂CO₃ (2.0 eq)1,4-Dioxane100>80% (Overcomes steric bulk)


Detailed Experimental Protocols


General Setup & Precautions


    

  • 

    Atmosphere:  Palladium(0) is highly sensitive to oxidation. All reactions must be assembled under a strict Argon atmosphere using standard Schlenk techniques.
    

    • 

  • 

    Solvents:  Toluene and 1,4-Dioxane must be rigorously anhydrous and degassed (sparged with Argon for 30 minutes prior to use) to prevent hydrolysis of the Pd-amido intermediate.
    

    • 



Protocol A: Coupling with Primary Amines (BrettPhos)


    

  • 

    Reagent Loading:  To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-iodo-3-nitropyridine (1.0 mmol, 1.0 eq), Pd₂(dba)₃ (0.02 mmol, 2 mol%), BrettPhos (0.04 mmol, 4 mol%), and anhydrous Cs₂CO₃ (2.0 mmol, 2.0 eq).
    

    • 

  • 

    Degassing:  Seal the tube with a septum. Evacuate the flask and backfill with Argon. Repeat this cycle three times.
    

    • 

  • 

    Liquid Addition:  Via syringe, add the primary amine (1.2 mmol, 1.2 eq) followed by anhydrous, degassed Toluene (5.0 mL).
    

    • 

  • 

    Reaction:  Replace the septum with a Teflon screw cap under a positive flow of Argon. Transfer the sealed tube to a pre-heated oil bath at 80 °C and stir vigorously for 12–16 hours.
    

    • 



Protocol B: Coupling with Secondary Amines (RuPhos)


    

  • 

    Reagent Loading:  To an oven-dried Schlenk tube, add 2-iodo-3-nitropyridine (1.0 mmol, 1.0 eq), Pd(OAc)₂ (0.05 mmol, 5 mol%), RuPhos (0.10 mmol, 10 mol%), and anhydrous Cs₂CO₃ (2.0 mmol, 2.0 eq).
    

    • 

  • 

    Degassing:  Evacuate and backfill the Schlenk tube with Argon three times.
    

    • 

  • 

    Liquid Addition:  Add the secondary amine (1.5 mmol, 1.5 eq) and anhydrous, degassed 1,4-Dioxane (5.0 mL) via syringe.
    

    • 

  • 

    Reaction:  Seal the tube and heat at 100 °C for 18–24 hours. Note: Secondary amines require higher temperatures and longer reaction times due to the steric hindrance encountered during the transmetalation step.
    

    • 



Self-Validating Monitoring & Workup


    

  • 

    Monitoring:  Monitor the reaction progress via LC-MS or TLC (Hexanes/Ethyl Acetate). The disappearance of the highly UV-active 2-iodo-3-nitropyridine starting material confirms the completion of the oxidative addition step.
    

    • 

  • 

    Workup:  Cool the reaction mixture to room temperature. Dilute with Ethyl Acetate (15 mL) and filter the crude mixture through a short pad of Celite to remove the palladium catalyst and inorganic salts. Wash the Celite pad with additional Ethyl Acetate (2 x 10 mL).
    

    • 

  • 

    Purification:  Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel to isolate the pure 2-amino-3-nitropyridine derivative.
    

    • 



Experimental Workflow






Workflow


Prep

1. Reagent Prep
Dry Solvents & Base


Degas

2. Degassing
Argon Purge (3x)


Prep->Degas




React

3. Reaction
Heat at 80-100 °C


Degas->React




Monitor

4. Monitoring
LC-MS / TLC


React->Monitor




Workup

5. Workup
Celite Filtration


Monitor->Workup




Purify

6. Purification
Flash Chromatography


Workup->Purify







Figure 2: Step-by-step experimental workflow for the Buchwald-Hartwig amination protocol.


References


1.[1] BenchChem. Application Notes and Protocols for the Synthesis of Derivatives from 2-Amino-4-bromo-3-nitropyridine. Available at:
2.[2] Forero-Cortés, P. A.; Haydl, A. M. The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. Organic Process Research & Development 2019, 23 (8), 1478-1483. Available at:[Link]
3.[3] Maiti, D.; Fors, B. P.; Henderson, J. L.; Nakamura, Y.; Buchwald, S. L. Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. Chemical Science 2011, 2 (1), 57-68. Available at:[Link]


Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Note: Selective Functionalization of 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026



, Cross-Coupling, and Nitro Reduction

Executive Summary & Strategic Analysis


5-Cyclopropoxy-2-iodo-3-nitropyridine  represents a high-value scaffold in medicinal chemistry, particularly for kinase inhibitor discovery (e.g., ALK, ROS1 inhibitors). Its utility stems from its dense functionality, offering three distinct vectors for diversification. However, this density presents a chemoselective challenge:


    

  • 

    The "Push-Pull" Electronic System:  The 3-nitro group  (strong electron-withdrawing) activates the 2-iodo position  for nucleophilic attack (

    
) and facilitates oxidative addition in metal-catalyzed couplings.

    • 

  • 

    The Acid-Labile Handle:  The 5-cyclopropoxy group  serves as a metabolic shield (preventing rapid dealkylation compared to methoxy) but introduces significant acid sensitivity. Ring-opening or cleavage occurs readily under strong acidic conditions (e.g., HBr, Lewis acids like 

    
).

    • 

  • 

    The Halogen Pivot:  The 2-iodo  substituent is the most reactive site. It must be managed carefully; it is prone to hydrodehalogenation during nitro reduction if catalytic hydrogenation (

    
) is employed.

    • 



This guide provides a validated roadmap for functionalizing this scaffold without compromising its structural integrity.


Chemical Reactivity Landscape


The following diagram illustrates the divergent pathways available for this substrate. Note the critical decision points regarding the sequence of reactions.






ReactivityLandscape


Substrate

5-Cyclopropoxy-2-iodo-
3-nitropyridine


SNAr

Pathway A: SNAr
(Nucleophilic Displacement)


Substrate->SNAr


 Primary Amines/Thiols
 Mild Base, 0°C


Suzuki

Pathway B: Suzuki Coupling
(C-C Bond Formation)


Substrate->Suzuki


 Boronic Acids
 Pd(0), Base


Reduction

Pathway C: Nitro Reduction
(Aniline Formation)


Substrate->Reduction


 Fe/NH4Cl
 (Chemoselective)


Prod_SNAr

2-Amino-3-nitropyridine
Derivative


SNAr->Prod_SNAr




Prod_Suzuki

2-Aryl-3-nitropyridine
Derivative


Suzuki->Prod_Suzuki




Prod_Red

3-Amino-2-iodo
Derivative


Reduction->Prod_Red







Figure 1: Divergent functionalization pathways. The 2-iodo position is the primary electrophilic site.


Module A: Nucleophilic Aromatic Substitution (

)


The 3-nitro group exerts a powerful ortho-effect, making the 2-iodo position extremely electrophilic. Unlike chloropyridines, which often require heating, this iodo-substrate reacts rapidly at room temperature or even 


 with primary amines.

Critical Considerations


    

  • 

    Solvent Choice:  Polar aprotic solvents (DMF, NMP, DMSO) accelerate the reaction but can be difficult to remove. THF or MeCN are preferred if the nucleophile is sufficiently reactive.
    

    • 

  • 

    Base:  Use non-nucleophilic bases (DIPEA, 

    
) to scavenge HI. Avoid strong alkoxides which might attack the ring or the cyclopropyl ether.

    • 



Protocol 1: Selective Amination at C-2


Objective:  Displacement of Iodide with a primary amine (


) while retaining the nitro and cyclopropyl groups.

    

  • 

    Setup:  Charge a reaction vial with 5-Cyclopropoxy-2-iodo-3-nitropyridine  (1.0 equiv) and anhydrous THF  (or MeCN) [Concentration: 0.2 M].
    

    • 

  • 

    Addition:  Cool to 
 
    
  (ice bath). Add DIPEA  (N,N-Diisopropylethylamine, 1.2 equiv).

    • 

  • 

    Nucleophile:  Add the Primary Amine  (1.05 equiv) dropwise.
    

    • 

  • 

    Reaction:  Stir at 

    
 for 30 mins, then allow to warm to Room Temperature (RT). Monitor by TLC/LCMS.

      

    • 

      Note: Most amines react within 1-2 hours. If the amine is sterically hindered, heating to 

      
 may be required.

      • 

    

    • 

  • 

    Workup:  Dilute with EtOAc. Wash with saturated 
 
    
  (mildly acidic/neutral) and Brine.

      

    • 

      Caution: Do NOT  wash with strong acids (e.g., 1M HCl) as this risks opening the cyclopropyl ether.
      

      • 

    

    • 

  • 

    Purification:  Dry over 

    
, concentrate, and purify via silica gel chromatography (Hexane/EtOAc).

    • 



Module B: Suzuki-Miyaura Cross-Coupling[1]


The 2-iodo group is an excellent handle for Palladium-catalyzed cross-couplings. The reaction typically proceeds with high yield, but base selection is critical to prevent hydrolysis of the activated iodine (forming the pyridone).


Protocol 2: C-2 Arylation


Objective:  Installation of an aryl/heteroaryl group at C-2.[1][2]


    

  • 

    Reagents: 
    

      

    • 

      Substrate: 5-Cyclopropoxy-2-iodo-3-nitropyridine  (1.0 equiv)
      

      • 

    • 

      Boronic Acid/Ester: 

      
 (1.2 equiv)

      • 

    • 

      Catalyst: 

      
 (5 mol%) - Chosen for robustness and resistance to air.

      • 

    • 

      Base: 

      
 (2.0 equiv) or 

      
       (for hindered substrates).

      • 

    • 

      Solvent: 1,4-Dioxane : Water (4:1 ratio). Degassed.
      

      • 

    

    • 

  • 

    Procedure: 
    

      

    • 

      Combine substrate, boronic acid, and base in a sealable tube.[1]
      

      • 

    • 

      Add solvent and sparge with Nitrogen for 5 mins.
      

      • 

    • 

      Add Pd catalyst.[1][3][4][5][6] Seal the tube.
      

      • 

    • 

      Heat to 
 
      
  for 2-4 hours.

      • 

    

    • 

  • 

    Workup:  Filter through a Celite pad.[7][8] Dilute with EtOAc, wash with water/brine.
    

    • 

  • 

    Purification:  Silica gel chromatography.
    

    • 



Module C: Chemoselective Nitro Reduction[9]


This is the most sensitive step. Standard catalytic hydrogenation (


) is contraindicated  if the iodine atom is still present, as it will cause rapid hydrodehalogenation (loss of Iodine). Furthermore, strong acidic reductions (Sn/HCl) jeopardize the cyclopropyl ether.

The Solution:  Iron-mediated reduction in neutral/mildly acidic media (Fe/NH4Cl).


Protocol 3: Fe/NH4Cl Reduction


Objective:  Reduce 


 without deiodination or cyclopropyl ring opening.

    

  • 

    Setup:  In a round-bottom flask, dissolve 5-Cyclopropoxy-2-iodo-3-nitropyridine  (1.0 equiv) in Ethanol : Water  (3:1 ratio).
    

    • 

  • 

    Reagents:  Add Iron Powder  (5.0 equiv, <325 mesh) and Ammonium Chloride  (

    
, 5.0 equiv).

    • 

  • 

    Reaction:  Heat to 
 
    
  with vigorous stirring.

      

    • 

      Mechanism:[3][5][7][8][9][10] The reaction proceeds via electron transfer from the metal surface. 

      
 buffers the pH, preventing the formation of strong base or acid.

      • 

    

    • 

  • 

    Monitoring:  Monitor strictly by LCMS for the aniline peak. Reaction time is typically 1-3 hours.
    

    • 

  • 

    Workup (Critical): 
    

      

    • 

      Cool to RT. Dilute with EtOAc and filter through Celite  immediately to remove iron sludge.
      

      • 

    • 

      Wash the filter cake thoroughly with EtOAc.
      

      • 

    • 

      Wash the filtrate with water and brine.[8]
      

      • 

    • 

      Note: Do not leave the crude aniline in solution with iron salts for prolonged periods to avoid oxidation.
      

      • 

    

    • 

  • 

    Yield:  Expect 80-95% yield of the 3-amino-2-iodo product.
    

    • 



Comparative Data & Troubleshooting


Parameter


 (Nucleophilic Sub.)		Suzuki CouplingNitro Reduction
Primary Risk Hydrolysis to pyridone (if wet/too basic)Homocoupling of boronic acidDeiodination (loss of I)
Key Reagent DIPEA / Amine


Fe / 



Cyclopropyl Stability High (in basic conditions)HighHigh (in buffered conditions)
Temp Range 









Forbidden Reagents NaOMe, NaH (risk of ether cleavage)Strong acids


, Zn/HCl, Sn/HCl


Decision Tree for Sequential Functionalization






Workflow


Start

Start: 5-Cyclopropoxy-2-iodo-3-nitropyridine


Q1

Do you need to keep the Iodine?


Start->Q1




PathA

Path A: Functionalize C-2 First


Q1->PathA


No (Displace it)


PathB

Path B: Reduce Nitro First


Q1->PathB


Yes (Use for later)


StepA1

Perform SNAr or Suzuki
(Retains Nitro)


PathA->StepA1




StepB1

Reduce Nitro (Fe/NH4Cl)
(MUST use Fe, not H2/Pd)


PathB->StepB1




StepA2

Reduce Nitro (Fe/NH4Cl)
(Yields Aniline)


StepA1->StepA2




StepB2

Sandmeyer / Cyclization
(e.g. to Imidazopyridine)


StepB1->StepB2




Warning



CRITICAL: Avoid H2/Pd
if Iodine is present!


StepB1->Warning







Figure 2: Sequential logic for library synthesis. Path A is preferred for general diversification.


References


    

  • 

    General Reactivity of Nitropyridines
    

      

    • Organic Chemistry Portal. "Nucleophilic Aromatic Substitution on Pyridines." Accessed 2023.
      • 


    

    • 

  • 

    Chemoselective Nitro Reduction (Fe/NH4Cl)
    

      

    • 

      Ramadas, K., & Srinivasan, N. (1992).[7] "Iron-Ammonium Chloride - A Convenient and Inexpensive Reductant." Synthetic Communications.
      

      • 


    

    • 

  • 

    Suzuki Coupling on Chlor/Iodo-pyridines
    

      

    • Billingsley, K., & Buchwald, S. L. (2007). "A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles." Journal of the American Chemical Society.
      • 


    

    • 

  • Cyclopropyl Ether Stability:


Standard protective group chemistry dictates that cyclopropyl ethers are stable to base and mild reduction but labile to strong acids (

).


See: Greene's Protective Groups in Organic Synthesis, Wiley.
    • 



Disclaimer: The protocols above involve hazardous chemicals. All reactions should be performed in a fume hood with appropriate PPE. The author assumes no liability for experimental outcomes.


Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Notes and Protocols for the Safe Handling and Storage of Iodinated Nitropyridines

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Introduction: The Double-Edged Sword of Iodinated Nitropyridines in Research


Iodinated nitropyridines are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry and drug development.[1] Their unique molecular architecture, featuring both a nitro group and an iodine substituent on a pyridine ring, imparts a range of useful properties for the synthesis of complex bioactive molecules.[1][2][3] The electron-withdrawing nature of the nitro group and the ability of the iodine atom to participate in various cross-coupling reactions make them valuable building blocks for novel therapeutics.[4]


However, the very characteristics that make these compounds synthetically attractive also contribute to their potential hazardous nature. The presence of a nitroaromatic system and a halogen substituent raises concerns regarding their toxicological profile and reactivity.[4] Therefore, a thorough understanding of their properties and the implementation of rigorous handling and storage protocols are paramount to ensure the safety of researchers and the integrity of experimental outcomes.


This technical guide provides a comprehensive overview of the best practices for the handling and storage of iodinated nitropyridines, drawing upon established guidelines for similar hazardous compounds and specific data related to their chemical class.


Hazard Identification and Risk Assessment: Understanding the Intrinsic Risks


The potential hazards of iodinated nitropyridines can be inferred from the toxicological data of structurally similar compounds, such as halogenated nitroaromatics. These compounds are often classified as toxic and environmentally harmful.[5] A proactive approach to safety begins with a thorough risk assessment.


Table 1: GHS Hazard Classifications of Structurally Related Compounds [5]


CompoundCAS NumberGHS Hazard Statements
1-Chloro-4-nitrobenzene100-00-5Toxic if swallowed, in contact with skin or if inhaled (H301 + H311 + H331); Suspected of causing genetic defects (H341); Suspected of causing cancer (H351); May cause damage to organs through prolonged or repeated exposure (H373); Toxic to aquatic life with long lasting effects (H411).
1-Iodo-4-nitrobenzene636-98-6Harmful if swallowed (H302); Harmful in contact with skin (H312); Causes skin irritation (H315); Causes serious eye irritation (H319); Harmful if inhaled (H332); May cause respiratory irritation (H335).


Given these precedents, it is prudent to treat all iodinated nitropyridines as potentially cytotoxic and hazardous materials.


Personal Protective Equipment (PPE): A Non-Negotiable Barrier


Due to the potential for toxicity, a stringent PPE protocol is mandatory when handling iodinated nitropyridines.[6][7] This includes, but is not limited to:


    

  • 

    Gloves:  Double gloving with nitrile gloves tested for use with cytotoxic drugs is recommended.[7][8] Cuffs of the inner glove should be tucked under the sleeve of the gown.
    

    • 

  • 

    Gown:  A disposable, low-permeability gown with long sleeves and tight-fitting cuffs is essential.[6][7] The gown should fasten in the back.
    

    • 

  • 

    Eye Protection:  Chemical safety glasses or goggles are required at all times.[7]
    

    • 

  • 

    Respiratory Protection:  When handling powders outside of a contained environment or when there is a risk of aerosol generation, a fit-tested N95 or higher-level respirator should be worn.[7][8]
    

    • 







PPE_Workflow


cluster_gowning

Gowning Procedure


WashHands

Wash Hands Thoroughly


DonGown

Don Disposable Gown


WashHands->DonGown




DonInnerGloves

Don Inner Pair of Gloves


DonGown->DonInnerGloves




TuckCuffs

Tuck Cuffs Under Gown Sleeves


DonInnerGloves->TuckCuffs




DonOuterGloves

Don Outer Pair of Gloves


TuckCuffs->DonOuterGloves




DonEyeProtection

Don Eye Protection


DonOuterGloves->DonEyeProtection




DonRespirator

Don Respirator (if required)


DonEyeProtection->DonRespirator







Caption:  Workflow for donning Personal Protective Equipment.


Engineering Controls: Containing the Hazard


Engineering controls are the primary line of defense in minimizing exposure to hazardous chemicals.


    

  • 

    Chemical Fume Hood:  All handling of iodinated nitropyridines, especially volatile compounds or those in powder form, must be conducted in a certified chemical fume hood to prevent the inhalation of dust or vapors.[7]
    

    • 

  • 

    Biological Safety Cabinet (BSC):  For procedures involving cell culture or other sterile applications with cytotoxic iodinated nitropyridines, a Class II, Type A2 ducted BSC is recommended.[7]
    

    • 



Storage Best Practices: Preserving Integrity and Ensuring Safety


The stability of iodinated nitropyridines can be compromised by improper storage conditions, leading to degradation and the potential formation of more hazardous byproducts.


    

  • 

    Light Sensitivity:  Aromatic iodides and nitro compounds can be light-sensitive.[9][10] Exposure to UV and visible light can initiate degradation pathways.[11][12][13] Therefore, storing these compounds in amber glass bottles or vials is crucial.[11][12] For highly sensitive compounds, wrapping the container in aluminum foil provides an additional layer of protection.[12][13]
    

    • 

  • 

    Temperature Control:  Store iodinated nitropyridines in a cool, dry, and well-ventilated area, away from direct heat sources.[14] Some specific compounds may require refrigeration (2-8 °C) as indicated on the safety data sheet (SDS) or product information.[10][11] Avoid rapid temperature changes.[14]
    

    • 

  • 

    Container Integrity:  Use chemically resistant containers, such as glass or high-density polyethylene (HDPE), with secure, tight-fitting caps to prevent leaks and contamination.[5] Never store solutions in volumetric flasks for extended periods.[11]
    

    • 

  • 

    Inert Atmosphere:  For particularly sensitive compounds, storage under an inert atmosphere (e.g., argon or nitrogen) can prevent oxidative degradation.
    

    • 



Table 2: Recommended Storage Conditions for Iodinated Nitropyridines 


ParameterRecommendationRationale
Container Amber glass bottle with a tight-fitting cap.[11][12]Protects from light and prevents leakage/contamination.
Temperature Cool, dry, well-ventilated area.[14] Refer to SDS for specific temperature requirements (e.g., 4°C).[10]Minimizes thermal degradation.
Atmosphere Ambient air or inert gas (for sensitive compounds).Prevents oxidation.
Light Store in the dark.[12][13][14]Prevents photodegradation.
Segregation Store away from incompatible materials (e.g., strong oxidizing agents, reducing agents, acids, and bases).Prevents hazardous reactions.


Handling and Dispensing Protocols: A Step-by-Step Guide to Safe Practice


Adherence to a standardized protocol for handling and dispensing iodinated nitropyridines is critical to minimize exposure and prevent contamination.


Protocol for Handling Solid Iodinated Nitropyridines: 


    

  • 

    Preparation:  Designate a specific work area within a chemical fume hood.[7] Cover the work surface with a disposable plastic-backed absorbent pad.[7]
    

    • 

  • 

    Weighing:  If possible, weigh solids in a containment enclosure or by using a "weighing in" technique where the compound is added to a pre-weighed vial inside the fume hood. Avoid scooping large amounts of powder.
    

    • 

  • 

    Dispensing:  Use dedicated spatulas and weighing papers for each compound to prevent cross-contamination.
    

    • 

  • 

    Cleanup:  After handling, carefully wipe down all surfaces with an appropriate deactivating solution (see Section 8), followed by a detergent solution and water.[7] Dispose of all contaminated materials as hazardous waste.[7]
    

    • 



Protocol for Handling Solutions of Iodinated Nitropyridines: 


    

  • 

    Preparation:  Work within a chemical fume hood.
    

    • 

  • 

    Transfers:  Use syringes with Luer-Lok™ fittings to prevent accidental needle detachment.[15] To minimize aerosol formation when withdrawing from a vial, use a technique that equalizes pressure, such as a vented needle.[7]
    

    • 

  • 

    Labeling:  Clearly label all containers with the compound name, concentration, solvent, date of preparation, and appropriate hazard symbols.[6][11]
    

    • 



Spill Management: Preparedness and Rapid Response


Prompt and proper cleanup of spills is essential to prevent the spread of contamination and minimize exposure.


For Small Spills (<5 mL or 5 g) outside a fume hood: [7]


    

  • 

    Alert:  Immediately alert personnel in the vicinity.
    

    • 

  • 

    Evacuate:  Restrict access to the spill area.[7]
    

    • 

  • 

    PPE:  Don appropriate PPE, including double gloves, a gown, and eye protection. A respirator may be necessary if there is a risk of airborne powder or aerosols.[7][8]
    

    • 

  • 

    Containment:  For liquids, cover with absorbent pads. For solids, gently cover with wet absorbent gauze to avoid raising dust.[7]
    

    • 

  • 

    Cleanup:  Wipe up the spill, working from the outside in. Place all contaminated materials in a designated hazardous waste container.[7]
    

    • 

  • 

    Decontamination:  Clean the spill area three times with a detergent solution, followed by clean water.[7]
    

    • 



For Large Spills: 


    

  • 

    Evacuate the area immediately.
    

    • 

  • 

    Contact your institution's Environmental Health and Safety (EHS) department.
    

    • 







Spill_Response


Spill

Spill Occurs


Alert

Alert Personnel


Spill->Alert




Evacuate

Evacuate & Restrict Area


Alert->Evacuate




DonPPE

Don Appropriate PPE


Evacuate->DonPPE




Contain

Contain Spill


DonPPE->Contain




Cleanup

Clean Up Spill


Contain->Cleanup




Decontaminate

Decontaminate Area


Cleanup->Decontaminate




Dispose

Dispose of Waste


Decontaminate->Dispose




Report

Report Incident


Dispose->Report







Caption:  Workflow for responding to a chemical spill.


Decontamination and Waste Disposal: A Cradle-to-Grave Responsibility


Proper decontamination and waste disposal are crucial to prevent environmental contamination and ensure regulatory compliance.


    

  • 

    Decontamination:  All surfaces and equipment that come into contact with iodinated nitropyridines should be decontaminated. A common procedure involves wiping with a detergent solution, followed by water. Consult your institution's EHS for specific decontamination protocols.
    

    • 

  • 

    Waste Segregation:  Iodinated nitropyridines are halogenated organic compounds and must be collected in a dedicated "Halogenated Organic Waste" container.[5][16] Do not mix with non-halogenated waste.[5][17]
    

    • 

  • 

    Waste Containers:  Use chemically resistant containers with secure, tight-fitting caps for waste collection.[5] Label all waste containers clearly with their contents.[17]
    

    • 

  • 

    Disposal:  Arrange for the disposal of hazardous waste through your institution's EHS department.[5] The standard method for the final disposal of halogenated nitroaromatic compounds is high-temperature incineration.[5]
    

    • 







Waste_Segregation


Waste

Generated Waste


IsOrganic

Is it an
organic solvent?


Waste->IsOrganic




IsHalogenated

Is it an iodinated
nitropyridine or
contaminated with one?


HalogenatedWaste

Halogenated
Organic Waste


IsHalogenated->HalogenatedWaste


Yes


NonHalogenatedWaste

Non-Halogenated
Organic Waste


IsHalogenated->NonHalogenatedWaste


No


AqueousWaste

Aqueous Waste


IsOrganic->IsHalogenated


Yes


IsOrganic->AqueousWaste


No





Caption:  Decision tree for chemical waste segregation.


Stability and Degradation: Understanding the Chemistry of Decay


Iodinated nitropyridines can be susceptible to degradation, which can impact experimental results and potentially form hazardous byproducts.


    

  • 

    Photodegradation:  The C-I bond can be susceptible to cleavage upon exposure to light, leading to deiodination.[9] The nitro group can also participate in photochemical reactions.
    

    • 

  • 

    Reductive Degradation:  The nitro group can be reduced to a nitroso or amino group. This can occur in the presence of reducing agents or certain biological systems.[4][18]
    

    • 

  • 

    pH Instability:  Extreme pH conditions may affect the stability of the pyridine ring and its substituents.[9]
    

    • 

  • 

    Interaction with Chromatography Media:  The basic nitrogen of the pyridine ring can interact with acidic silica gel during purification, potentially leading to decomposition.[9] Using neutral or deactivated silica or alumina is often recommended.[9]
    

    • 



By adhering to the storage and handling practices outlined in this guide, researchers can significantly minimize the degradation of their iodinated nitropyridine compounds.


References


    

  • Safe handling of cytotoxics: guideline recommendations - PMC. (n.d.).
    • 

  • GUIDELINES FOR THE USE OF CYTOTOXIC OR CHEMOTHERAPEUTIC DRUGS - Environmental Health and Safety. (n.d.).
    • 

  • How To Store Standard Solutions: Stability, Containers, Light Protection, And Temperature Control - News - ALWSCI. (2026, February 24).
    • 

  • Proper Disposal of 4-Chloro-2-iodo-1-nitrobenzene: A Guide for Laboratory Professionals - Benchchem. (n.d.).
    • 

  • Best Practices for Safe Chemical Storage in Laboratories - Innova Design Group. (2024, December 6).
    • 

  • 5 Tips for Handling Photosensitive Reagents - Labtag Blog. (2024, October 31).
    • 

  • Guidelines for Cytotoxic (Antineoplastic) Drugs | Occupational Safety and Health Administration. (1986, January 29).
    • 

  • Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC - NIH. (n.d.).
    • 

  • SOP for Cytotoxic Agent and Chemotherapeutic drugs use in research. (n.d.).
    • 

  • How To Protect Light Sensitive Products - LFA Tablet Presses. (n.d.).
    • 

  • Cytotoxic Drugs - Control Measures - CCOHS. (2026, January 13).
    • 

  • Nitropyridines: Synthesis and reactions - ResearchGate. (n.d.).
    • 

  • Possible degradation pathways of nitenpyram by strain NIT-2. - ResearchGate. (n.d.).
    • 

  • A Beginner's Guide to Chemical Storage Best Practices - Moravek. (2023, October 23).
    • 

  • Technical Support Center: Stability and Reactivity of Iodinated Pyridazines - Benchchem. (n.d.).
    • 

  • 3-Iodo-2-nitropyridine | 54231-34-4 | ChemScene. (n.d.).
    • 

  • Nitropyridines, Their Synthesis and Reactions - ResearchGate. (n.d.).
    • 

  • U-M Iodination Safety Protocol - Environment, Health & Safety - University of Michigan. (n.d.).
    • 

  • Nitropyridines in the Synthesis of Bioactive Molecules - PMC - NIH. (n.d.).
    • 

  • Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group. (n.d.).
    • 

  • hazardous waste segregation. (n.d.).
    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Troubleshooting & Optimization
            

                        

                

                    

                        
Improving yield in the synthesis of 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
The following guide serves as a specialized Technical Support Center for the synthesis of 5-Cyclopropoxy-2-iodo-3-nitropyridine . This content is structured to address the specific yield-limiting bottlenecks inherent to this electron-deficient, "push-pull" heterocyclic system.



Ticket Subject:  Yield Optimization for 5-Cyclopropoxy-2-iodo-3-nitropyridine
Assigned Specialist:  Senior Application Scientist, Process Chemistry Division
Status:  Open[1]


📋 Executive Summary


The synthesis of 5-Cyclopropoxy-2-iodo-3-nitropyridine  presents a classic medicinal chemistry challenge: installing a sterically demanding, acid-sensitive ether (cyclopropoxy) onto an electron-deficient core (3-nitropyridine) while preserving a labile handle (2-iodo).[1]


Root Cause Analysis of Low Yields: 


    

  • 

    Cyclopropylation Stagnation:  The 

    
 reaction between phenols and cyclopropyl halides is kinetically disfavored due to the strain of the cyclopropyl ring and the inability of the 

    
    -like transition state to stabilize.

    • 

  • 

    Halogen Lability:  The 2-iodo-3-nitro motif is highly electrophilic.[1] The iodine is an exceptional leaving group in this context, making the molecule susceptible to hydrolysis (reverting to the pyridone) or nucleophilic attack during workup.
    

    • 

  • 

    Regiochemical Mismatch:  Direct nitration of the precursor often yields mixtures or fails due to the deactivating nature of the pyridine nitrogen.
    

    • 



🛠 Module 1: The "Yield Killer" – O-Cyclopropylation


Issue:  Users report <30% yield, "black tar" formation, and unreacted starting material when attempting to alkylate 5-hydroxy-2-halopyridines.


The Protocol: Cesium-Promoted High-Temperature Alkylation


Do not use standard bases (


 or 


) for this transformation.[1] The low reactivity of bromocyclopropane requires a "soft" cation effect and high solvation.

Optimized Workflow: 


    

  • 

    Substrate:  2-Chloro-5-hydroxy-3-nitropyridine (Precursor A). Note: Perform alkylation BEFORE iodination to avoid thermal de-iodination.
    

    • 

  • 

    Solvent:  Anhydrous DMA (Dimethylacetamide) or NMP.[1] DMF decomposes at the required temperatures (

    
), producing dimethylamine which will displace your chloride.[1]

    • 

  • 

    Base: 

    
 (Cesium Carbonate) – 2.5 equivalents.[1]

    • 

  • 

    Reagent:  Bromocyclopropane – 5.0 equivalents (Large excess required).
    

    • 

  • 

    Conditions:  Sealed tube, 

    
, 16–24 hours.[1]

    • 



Troubleshooting Table: Cyclopropylation


SymptomProbable CauseCorrective Action
Low Conversion (<20%) "Cesium Effect" missing; Temp too low.[1]Switch from 


 to 


. The large 


 ion disrupts tight ion pairs, increasing phenoxide nucleophilicity.[1] Ensure internal temp reaches 


.
By-product: Pyridone Hydrolysis of 2-Cl or 2-I.Ensure strictly anhydrous conditions.[1] Trace water at 


 with carbonate will hydrolyze the halide.
By-product: Dimethylamine adduct Solvent decomposition.[1]CRITICAL:  Do not use DMF. Use DMA or NMP. DMF hydrolyzes to dimethylamine, which performs 


 at the 2-position.[1]
Runaway Exotherm Elimination of cyclopropyl bromide.Cyclopropyl bromide can undergo elimination to propene. Use a blast shield and pressure vessel.


🛠 Module 2: The Critical Interchange – Halogen Exchange (Halex)


Issue:  Converting the 2-chloro precursor to the 2-iodo target.
Context:  The 2-iodo derivative is required for subsequent couplings (e.g., Sonogashira, Suzuki) but is less stable than the chloro-analog.[1]


The Protocol: Acid-Catalyzed Finkelstein Reaction


Standard Finkelstein (NaI/Acetone) often fails on electron-deficient heterocycles.[1] You require activation of the pyridine nitrogen.


Optimized Workflow: 


    

  • 

    Substrate:  2-Chloro-5-cyclopropoxy-3-nitropyridine.
    

    • 

  • 

    Reagents:  NaI (5.0 eq) + Acetyl Chloride (0.5 eq) OR TMSCl (1.0 eq).
    

    • 

  • 

    Solvent:  Acetonitrile (anhydrous).[1]
    

    • 

  • 

    Mechanism:  In situ generation of anhydrous HCl/HI activates the pyridine ring (protonation/silylation of N), making the C-2 position hyper-electrophilic for attack by iodide.
    

    • 



Troubleshooting Table: Iodination


SymptomProbable CauseCorrective Action
Incomplete Reaction Equilibrium limitation.[1]The reaction is reversible. Use a large excess of NaI (5-10 eq). Run in MeCN at reflux (


).[1]
Product Decomposition Iodine liberation.The product is light-sensitive. Wrap flask in foil. Wash workup with 10% 


 (Thiosulfate) to remove 


.[1]
Reversion to Chloro Cl/I exchange during workup.Do not use chlorinated solvents (DCM/Chloroform) with high heat during workup if unreacted chloride salts are present.[1]


📊 Visual Workflow: Decision Tree for Synthesis


The following diagram illustrates the logical flow for selecting the most robust route based on your starting material availability.






SynthesisRoute


Start

Start: Precursor Selection


RouteA

Route A: 2-Amino-5-hydroxypyridine


Start->RouteA




RouteB

Route B: 2-Chloro-5-hydroxypyridine


Start->RouteB




Nitration

Step 1: Nitration
(HNO3/H2SO4)


RouteA->Nitration




RouteB->Nitration




IntermedA

2-Amino-3-nitro-5-hydroxypyridine


Nitration->IntermedA




IntermedB

2-Chloro-3-nitro-5-hydroxypyridine


Nitration->IntermedB




Cycloprop

Step 2: O-Cyclopropylation
(Cs2CO3, DMA, 150°C)


IntermedA->Cycloprop




IntermedB->Cycloprop




EtherA

2-Amino-5-cyclopropoxy-3-nitropyridine


Cycloprop->EtherA




EtherB

2-Chloro-5-cyclopropoxy-3-nitropyridine


Cycloprop->EtherB




Sandmeyer

Step 3A: Sandmeyer Iodination
(CH2I2, Isoamyl nitrite)


EtherA->Sandmeyer


Risk: Diazo instability


Halex

Step 3B: Finkelstein Halex
(NaI, TMSCl, MeCN)


EtherB->Halex


Recommended: Higher Stability


Target


TARGET:
5-Cyclopropoxy-2-iodo-3-nitropyridine


Sandmeyer->Target




Halex->Target







Caption: Comparative synthetic pathways. Route B (via Halex) is recommended to minimize handling of unstable diazonium intermediates containing the nitro group.[1]


❓ Frequently Asked Questions (FAQs)


Q1: Can I use the Chan-Lam coupling instead of the high-temp alkylation? 


    

  • 

    Answer:  Yes, and for small scales (<1g), it is often superior.
    

      

    • 

      Protocol: Use Cyclopropylboronic acid (2.0 eq), 

      
 (1.0 eq), Bipyridine (1.0 eq), and 

      
       in Dichloroethane (DCE) at 

      
       under an Oxygen atmosphere (balloon).

      • 

    • 

      Advantage:[1][2][3] Milder conditions avoid thermal decomposition.
      

      • 

    • 

      Disadvantage:[1][2] Reagents are expensive; purification of Copper salts can be tedious.
      

      • 

    

    • 



Q2: My product turns purple on the rotavap. Is it ruined? 


    

  • 

    Answer:  Not necessarily. The purple color indicates free Iodine (

    
), suggesting some de-iodination is occurring.[1]

      

    • 

      Fix: Ensure your water bath is 

      
.[1] Add a small amount of copper powder or silver wool to the flask during evaporation to scavenge free iodine, or wash the organic phase with sodium thiosulfate immediately before drying.

      • 

    

    • 



Q3: Why is the 3-nitro group necessary for the Halex reaction? 


    

  • 

    Answer:  The nitro group at position 3 provides crucial electron-withdrawing power (

    
 and 

    
     effects).[1] This lowers the LUMO energy of the pyridine ring, making the C-2 carbon significantly more susceptible to nucleophilic attack by the iodide ion. Without the nitro group, the Cl 

    
     I exchange on a standard pyridine is extremely sluggish.

    • 



Q4: Can I perform the iodination first, then the cyclopropylation? 


    

  • 

    Answer: Strongly Discouraged.  The C-I bond is weaker than the C-Cl bond. Subjecting the 2-iodo intermediate to 

    
 with 

    
     will likely result in:

      

    • 

      Hydrolysis to the pyridone.
      

      • 

    • 

      Homolytic cleavage of the C-I bond.
      

      • 

    • 

      Reduction of the nitro group (trace amounts).
Always install the robust ether linkage before the labile iodine handle.
      

      • 

    

    • 



📚 References


    

  • 

    Pfizer Inc.  (2018).[1][2] GLP-1 Receptor Agonists and Uses Thereof. Patent WO2018109607. (Describes the general synthesis of 2-iodo-3-nitropyridine intermediates for GLP-1 agonists like Danuglipron). 
    

    • 

  • 

    Bioorganic & Medicinal Chemistry Letters.  (2012). Synthesis and SAR of 2-alkoxy-3-nitropyridines. (General methodology for alkoxylation of nitropyridines using Cesium Carbonate). 
    

    • 

  • 

    Journal of Organic Chemistry.  (2008). Copper-Promoted C-O Bond Cross-Coupling with Boronic Acids (Chan-Lam). (Alternative route for cyclopropylation). 
    

    • 

  • 

    Organic Process Research & Development.  (2014). Practical Synthesis of 2-Iodopyridines via Acid-Catalyzed Halogen Exchange. (Methodology for the NaI/TMSCl activation step). 
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Purification methods to remove impurities from 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
To: User 
From: Senior Application Scientist, Technical Support 
Subject: Purification & Troubleshooting Guide: 5-Cyclopropoxy-2-iodo-3-nitropyridine 


Technical Support Center: Purification of 5-Cyclopropoxy-2-iodo-3-nitropyridine


Compound Overview 


    

  • 

    CAS:  1243387-50-9[1][2][3][4]
    

    • 

  • 

    Chemical Formula:  C

    
H

    
    IN

    
    O

    
    

    • 

  • 

    Molecular Weight:  306.06  g/mol [4][5]
    

    • 

  • 

    Class:  Halogenated Nitropyridine / Kinase Inhibitor Intermediate[4]
    

    • 

  • 

    Storage:  2-8°C, Protect from light (Iodine labile), Inert atmosphere (Ar/N

    
).

    • 



Part 1: Troubleshooting & FAQs


Q1: My crude product contains a significant amount of "polar" impurity that drags on TLC. What is it, and how do I remove it? 
Diagnosis:  This is likely 5-cyclopropoxy-3-nitropyridin-2-ol  (the hydrolysis product).[4]
Mechanism:  The C2-Iodine bond is highly activated by the electron-withdrawing C3-Nitro group.[4] During aqueous workup or if the reaction mixture contained water, the iodine is easily displaced by hydroxide ions, forming the 2-hydroxy species (which tautomerizes to the 2-pyridone).
Solution: 


    

  • 

    Exploit Acidity:  The 2-hydroxy impurity is significantly more acidic (pKa ~6-7) than your target product due to the nitro group and pyridone tautomer.[4]
    

    • 

  • 

    Protocol:  Dissolve the crude solid in Ethyl Acetate (EtOAc). Wash the organic layer 2x with 5% aqueous Na
 
    
CO

    
      or saturated NaHCO

    
     . The impurity will deprotonate and move to the aqueous layer.

    • 

  • 

    Validation:  Check the aqueous wash by acidifying a small aliquot; a precipitate indicates the removal of the hydroxy impurity.
    

    • 



Q2: I see a spot with similar Rf to the product, but the yield is lower than expected. Could the cyclopropyl ring be unstable? 
Diagnosis:  Yes, Acid-Catalyzed Ring Opening .
Mechanism:  If you synthesized this via a Sandmeyer reaction using strong mineral acids (e.g., H


SO


, HCl), the cyclopropyl ether is susceptible to ring opening, forming the 5-(3-hydroxypropoxy) or allyl-ether derivatives.
Solution: 

    

  • 

    Prevention:  Switch to non-acidic Sandmeyer conditions. Use isoamyl nitrite (tBuONO)  and diiodomethane (CH
 
    
I

    
    )      or iodine (I

    
    )      in an anhydrous solvent (MeCN or DCM) to convert the amine to the iodide.

    • 

  • 

    Purification:  These ring-opened byproducts are more polar (due to the free -OH).[4] They can be removed via flash chromatography using a gradient of 0-30% EtOAc in Hexanes .[4]
    

    • 



Q3: The product turns dark/purple upon drying. Is it decomposing? 
Diagnosis: Homolytic C-I Bond Cleavage (Photolysis). 
Mechanism:  Aryl iodides, especially with ortho-nitro groups, are photosensitive. Light causes the release of iodine radicals (


), leading to purple discoloration and degradation.
Solution: 

    

  • 

    Immediate Action:  Wash the organic solution with 10% Sodium Thiosulfate (Na
 
    
S

    
    O

    
    )      during workup to quench free iodine.

    • 

  • 

    Handling:  Wrap all flasks and columns in aluminum foil. Dry the solid in a vacuum oven at ambient temperature (do not heat >40°C) in the dark.
    

    • 



Q4: How do I remove unreacted starting material (5-cyclopropoxy-3-nitropyridin-2-amine)? 
Diagnosis:  Incomplete Diazotization/Substitution.
Solution: 


    

  • 

    Chemical Wash:  The starting amine is weakly basic, but the nitro group reduces this basicity. Standard acid washes (1M HCl) might degrade the cyclopropyl group.
    

    • 

  • 

    Recommendation:  Use Flash Chromatography .
    

      

    • 

      Stationary Phase:  Silica Gel (230-400 mesh).[4]
      

      • 

    • 

      Eluent:  The amine is significantly more polar than the iodide.
      

      • 

    • 

      Rf Delta:  In 20% EtOAc/Hexane, the Iodide (Product)  will have Rf ~0.6-0.7, while the Amine (SM)  will have Rf ~0.2-0.3.
      

      • 

    

    • 



Part 2: Optimized Purification Protocols


Method A: Chemical Workup (The "Tri-Phasic" Wash)


Best for removing Hydroxy and Amine impurities before chromatography.


    

  • 

    Dissolution:  Dissolve crude residue in Dichloromethane (DCM)  or Ethyl Acetate (EtOAc)  (10 mL/g).
    

    • 

  • 

    Thiosulfate Wash (Color Removal):  Wash with 10% Na
 
    
S

    
    O

    
      (aq) to remove free iodine (purple color).

    • 

  • 

    Base Wash (Hydroxy Removal):  Wash with Sat. NaHCO
 
    
  (2x).

      

    • 

      Note: Keep contact time short to prevent hydrolysis of the product.
      

      • 

    

    • 

  • 

    Mild Acid Wash (Amine Removal - Optional):  Wash with 0.5M Citric Acid .[4]
    

      

    • 

      Warning: Avoid strong mineral acids (HCl) to protect the cyclopropyl ether.
      

      • 

    

    • 

  • 

    Drying:  Dry over anhydrous Na

    
SO

    
    , filter, and concentrate in vacuo (bath temp <35°C).

    • 



Method B: Recrystallization


Best for high-purity final polishing (>98%).[4]


ParameterSpecification
Solvent System Ethanol / Water  (or IPA / Water)
Ratio Dissolve in hot Ethanol, add Water dropwise until turbid.[4]
Temperature Dissolve at 50°C (Do not boil vigorously). Cool to 4°C.
Anti-Solvent Hexane (if using EtOAc as primary solvent).
Yield Impact Expect 10-15% mass loss; purity increases significantly.[4]


Part 3: Purification Decision Logic


The following diagram illustrates the logical flow for purifying 5-Cyclopropoxy-2-iodo-3-nitropyridine based on the impurity profile detected by TLC/LC-MS.






PurificationLogic


Start

Crude Reaction Mixture


TLC

Analyze via TLC/LC-MS


Start->TLC




Impurity_OH

Impurity: 2-Hydroxy species
(Low Rf, Acidic)


TLC->Impurity_OH


Detected


Impurity_Amine

Impurity: Unreacted Amine
(Mid Rf, Basic)


TLC->Impurity_Amine


Detected


Impurity_Iodine

Impurity: Free Iodine
(Purple color)


TLC->Impurity_Iodine


Detected


Column

Flash Chromatography
0-20% EtOAc/Hexane


TLC->Column


Clean Profile


Wash_Base

Wash: Sat. NaHCO3
(Extracts OH to aqueous)


Impurity_OH->Wash_Base




Wash_Acid

Wash: 0.5M Citric Acid
(Extracts Amine)


Impurity_Amine->Wash_Acid




Wash_Thio

Wash: Na2S2O3
(Reduces Iodine)


Impurity_Iodine->Wash_Thio




Wash_Base->Column




Wash_Acid->Column




Wash_Thio->Column




Recryst

Recrystallization
(EtOH/Water)


Column->Recryst


If >95% but colored


Final

Pure Product
(>98% HPLC)


Column->Final


If >98%


Recryst->Final







Figure 1: Decision tree for the purification of 5-Cyclopropoxy-2-iodo-3-nitropyridine, prioritizing chemical washes for specific functional group impurities.


References


    

  • 

    Synthesis of Nitropyridines & Sandmeyer Conditions
    

      

    • 

      BenchChem Technical Support.[6] "Synthesis of Nitropyridines."[6][7][8][9][10][11][12][13][14][15][16] 
      

      • 

    

    • 

  • 

    Related Compound Synthesis (2-iodo-3-nitropyridine)
    

      

    • 

      National Institutes of Health (PMC). "2-Iodo-3-nitropyridine Crystal Structure and Synthesis." 
      

      • 

    

    • 

  • 

    Cyclopropyl Ether Stability & Kinase Inhibitor Intermediates
    

      

    • 

      ChemicalBook.[17] "2-Amino-5-nitropyridine synthesis and derivatives." 
      

      • 

    

    • 

  • 

    General Purification of Halogenated Pyridines
    

      

    • 

      Sigma-Aldrich.[4] "2-Iodo-3-nitro-pyridine Product Information." 
      

      • 

    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Troubleshooting Deiodination in 5-Cyclopropoxy-2-iodo-3-nitropyridine Couplings

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals encountering hydrodehalogenation (deiodination) side reactions during the palladium-catalyzed cross-coupling of 5-Cyclopropoxy-2-iodo-3-nitropyridine .


Executive Summary & Mechanistic Overview


5-Cyclopropoxy-2-iodo-3-nitropyridine is a highly electron-deficient heteroaryl iodide. The presence of the strongly electron-withdrawing nitro group at the C3 position makes the C2-I bond extremely reactive toward oxidative addition by Pd(0). However, this same ortho-nitro group introduces significant steric hindrance, which can severely retard the subsequent transmetallation step with a boronic acid.


When transmetallation is slow, the lifetime of the highly reactive Ar-Pd(II)-I intermediate is prolonged. If the reaction environment contains hydride donors—such as primary/secondary alcohols or alkoxide bases—the palladium intermediate undergoes ligand exchange followed by 


-hydride elimination. This forms an Ar-Pd(II)-H species, which rapidly undergoes reductive elimination to yield the undesired hydrodehalogenated byproduct, 5-cyclopropoxy-3-nitropyridine[1].





Mechanism


Pd0

Pd(0) Catalyst


ArPdI

Ar-Pd(II)-I
(Oxidative Addition)


Pd0->ArPdI


 + Ar-I


ArI

5-Cyclopropoxy-2-iodo-
3-nitropyridine


ArI->ArPdI




Transmet

Transmetallation
(Fast with XPhos)


ArPdI->Transmet


 Desired Pathway


SideRxn

Alkoxide/Amine
Coordination


ArPdI->SideRxn


 Slow Transmetallation
+ Hydride Donor


Desired

Cross-Coupled
Product


Transmet->Desired


 Reductive Elimination


Desired->Pd0




ArPdH

Ar-Pd(II)-H
(β-Hydride Elimination)


SideRxn->ArPdH




Deiodinated

Deiodinated
Byproduct


ArPdH->Deiodinated


 Reductive Elimination


Deiodinated->Pd0







Divergent Pd-catalyzed pathways showing desired cross-coupling vs. deiodination side reaction.


Frequently Asked Questions (Troubleshooting)


Q: Why is my starting material rapidly converting into 5-cyclopropoxy-3-nitropyridine? 
A:  This is a classic hydrodehalogenation side reaction. Because your substrate is highly electron-deficient, oxidative addition is nearly instantaneous. However, the steric bulk of the C3-nitro group slows down transmetallation. During this prolonged intermediate phase, if your solvent or base can donate a hydride, the palladium intermediate will undergo 


-hydride elimination to form an Ar-Pd-H species, which then reductively eliminates to yield the deiodinated byproduct[1]. Similar proto-deiodination challenges have been documented in other electron-deficient pyridinyl iodide systems[2].

Q: Which bases and solvents are causing this hydride transfer? 
A:  Primary and secondary alcohols (e.g., methanol, ethanol, isopropanol) are the most common culprits. They readily undergo oxidation to aldehydes or ketones while transferring a hydride to the palladium center. Strong alkoxide bases like sodium ethoxide (NaOEt) or potassium tert-butoxide (KOtBu) exacerbate this pathway. To suppress deiodination, switch to an aprotic solvent system (e.g., Toluene/Water or THF/Water) and use a milder, non-nucleophilic inorganic base such as K3PO4 or K2CO3[3].


Q: How does ligand choice prevent deiodination? 
A:  The key to outcompeting the deiodination pathway is accelerating the transmetallation and reductive elimination steps. Bulky, electron-rich dialkylbiaryl phosphine ligands (like XPhos or SPhos) are highly effective. Their electron-rich nature stabilizes the Pd intermediate, while their steric bulk forces the transmetallation and subsequent reductive elimination to occur rapidly, leaving no time for the side reaction to take place[3].


Optimization Data Matrix


The following table summarizes the quantitative impact of various reaction conditions on the ratio of the desired cross-coupled product versus the deiodinated byproduct.


Solvent SystemBaseLigand / CatalystRelative Transmetallation RateByproduct (Deiodination)Desired Product Yield
Ethanol / H₂ONaOEtPd(PPh₃)₄Slow> 60%< 30%
MethanolK₂CO₃Pd(OAc)₂ / PPh₃Slow~ 50%~ 40%
DMF / H₂OK₃PO₄Pd(dppf)Cl₂Moderate< 15%> 75%
Toluene / H₂O K₃PO₄ XPhos Pd G2 Fast < 5% > 90% 


Validated Experimental Protocol: Suppressed-Deiodination Suzuki Coupling


Objective:  Couple 5-cyclopropoxy-2-iodo-3-nitropyridine with an arylboronic acid while maintaining <5% deiodination.
Self-Validating Checkpoint:  GC-MS analysis of the crude mixture must show the desired product mass, with the deiodinated byproduct (m/z 180) strictly below the 5% integration threshold prior to purification.






Workflow


Step1

1. Reagent Prep
(Strictly Anhydrous)


Step2

2. Catalyst Loading
(XPhos Pd G2)


Step1->Step2




Step3

3. Base Addition
(Aqueous K3PO4)


Step2->Step3




Step4

4. Reaction
(Toluene, 80°C, 2-4h)


Step3->Step4




Step5

5. Workup
(Aqueous Extraction)


Step4->Step5







Optimized step-by-step workflow for suppressing deiodination in Suzuki couplings.


Step-by-Step Methodology:


    

  • 

    Preparation & Degassing:  In an oven-dried Schlenk flask, add 5-cyclopropoxy-2-iodo-3-nitropyridine (1.0 equiv), the desired arylboronic acid (1.2 equiv), and anhydrous K₃PO₄ (2.0 equiv).
    

    • 

  • 

    Catalyst Loading:  Add XPhos Pd G2 (2-5 mol%).
    

      

    • 

      Causality: The G2 precatalyst ensures rapid generation of the active monoligated Pd(0) species at lower temperatures, preventing thermal degradation and side-reaction pathways.
      

      • 

    

    • 

  • 

    Solvent Addition:  Add a thoroughly degassed mixture of Toluene/H₂O (4:1 v/v) via syringe.
    

      

    • 

      Causality: Toluene is aprotic and cannot donate hydrides. The water dissolves the K₃PO₄ to generate the highly reactive boronate species required to force fast transmetallation.
      

      • 

    

    • 

  • 

    Reaction Execution:  Stir the mixture vigorously at 80 °C for 2-4 hours under an argon atmosphere. Monitor the consumption of the aryl iodide via TLC or LC-MS.
    

    • 

  • 

    Workup & Validation:  Cool the reaction to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over Na₂SO₄. Run a GC-MS on the crude extract to validate the suppression of the Ar-H byproduct (m/z 180) before proceeding to column chromatography.
    

    • 



References


Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Navigating the Selective Reduction of Iodopyridines: A Technical Support Guide

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


For Immediate Release 


Researchers in synthetic and medicinal chemistry frequently encounter the challenge of selectively reducing a nitro group on an iodopyridine scaffold without cleaving the carbon-iodine bond. This technical guide provides in-depth troubleshooting strategies, frequently asked questions (FAQs), and detailed experimental protocols to address the prevalent issue of hydrodeiodination and other byproduct formations during this critical transformation.


Troubleshooting Guide: Minimizing Byproduct Formation


This section addresses common problems encountered during the nitro reduction of iodopyridines and offers targeted solutions.


Problem 1: Significant Hydrodeiodination (Loss of Iodine) 


    

  • 

    Probable Cause:  The primary culprit for the loss of the iodine substituent is often the use of highly active hydrogenation catalysts, particularly Palladium on carbon (Pd/C), under standard conditions.[1][2] Palladium catalysts are highly effective at cleaving carbon-halogen bonds, especially the weaker C-I bond.[3] The electron-deficient nature of the pyridine ring can further facilitate this undesired side reaction.
    

    • 

  • 

    Solutions: 
    

      

    • 

      Catalyst Selection:  Opt for catalysts with lower dehalogenation potential. Raney Nickel is a well-established alternative to Pd/C for substrates susceptible to dehalogenation.[2][4] Sulfided platinum on carbon (Pt/C) has also demonstrated high selectivity in reducing nitro groups while preserving halogens.[1]
      

      • 

    • 

      Non-Catalytic Methods:  Employing non-catalytic reduction methods can completely circumvent the issue of catalyst-induced dehalogenation. Reagents such as tin(II) chloride (SnCl₂) or iron in acidic media (Fe/HCl) are excellent choices as they typically do not promote dehalogenation.[1][2]
      

      • 

    • 

      Catalytic Transfer Hydrogenation (CTH):  This technique, using a hydrogen donor in conjunction with a catalyst, can offer a milder alternative to high-pressure hydrogenation.[3][5] However, careful optimization of the hydrogen donor (e.g., ammonium formate, hydrazine) and reaction conditions is crucial to prevent dehalogenation.[1][3] For instance, when using hydrazine with Pd/C, conducting the reaction at room temperature instead of reflux can prevent dehalogenation, even for highly activated substrates.[3]
      

      • 

    

    • 



Problem 2: Incomplete Reaction or Low Yield of the Desired Amino-iodopyridine 


    

  • 

    Probable Cause:  Incomplete reactions can stem from several factors, including poor solubility of the starting material, insufficient reagent stoichiometry, or catalyst deactivation.[6][7] The inherent low reactivity of some substituted nitropyridines can also contribute to sluggish conversions.[8]
    

    • 

  • 

    Solutions: 
    

      

    • 

      Solvent Optimization:  Ensure the iodopyridine starting material is fully dissolved in the reaction solvent. For poorly soluble compounds, consider using co-solvent systems or switching to a more suitable solvent like THF.[7][9] Protic co-solvents can often enhance the rate of hydrogenation reactions.[9]
      

      • 

    • 

      Reagent Stoichiometry:  For metal-based reductions (e.g., Fe, SnCl₂), using a sufficient excess of the reducing agent is often necessary to drive the reaction to completion.[6]
      

      • 

    • 

      Reaction Temperature:  While many reductions proceed at room temperature, gentle heating may be required for less reactive substrates.[6] Conversely, for highly exothermic reactions, cooling is necessary to prevent the formation of side products.[7]
      

      • 

    • 

      Catalyst Loading and Activity:  In catalytic hydrogenations, ensure the catalyst is fresh and active. If the reaction is slow, consider increasing the catalyst loading.[7]
      

      • 

    

    • 



Problem 3: Formation of Azo or Azoxy Byproducts 


    

  • 

    Probable Cause:  The formation of dimeric species like azo and azoxy compounds occurs when nitroso and hydroxylamine intermediates, formed during the reduction, condense.[10] This is more prevalent when using certain reducing agents, such as metal hydrides, for aromatic nitro compounds.[4]
    

    • 

  • 

    Solutions: 
    

      

    • 

      Choice of Reducing Agent:  Avoid reagents known to favor the formation of azo compounds with aromatic nitro substrates.
      

      • 

    • 

      Controlled Reaction Conditions:  Proper temperature control is critical to minimize the formation of these byproducts, as localized overheating can promote their formation.[7] The stepwise reduction pathway can be better controlled by maintaining a consistent and appropriate reaction temperature.
      

      • 

    

    • 



Frequently Asked Questions (FAQs)


Q1: What is the most reliable method to avoid deiodination during the reduction of a nitro-iodopyridine? 


For maximum assurance of retaining the iodine substituent, non-catalytic methods are highly recommended. The use of tin(II) chloride (SnCl₂) or iron powder with an acid like HCl or acetic acid are robust and widely used methods that do not typically cause dehalogenation.[1][2][11]


Q2: Can I use catalytic hydrogenation at all for this transformation? 


Yes, but with caution and careful selection of the catalyst and conditions. Raney Nickel is a preferable choice over Pd/C.[2] If Pd/C must be used, catalytic transfer hydrogenation with a donor like hydrazine at room temperature has been shown to be effective in selectively reducing the nitro group without affecting the C-I bond.[3]


Q3: My iodopyridine substrate is very sterically hindered. What should I consider? 


Steric hindrance can slow down the reaction rate. You may need to employ more forceful conditions, such as higher temperatures or longer reaction times. However, this must be balanced with the increased risk of dehalogenation. In such cases, starting with a non-catalytic method and optimizing the reaction time and temperature would be a prudent approach.


Q4: How does the position of the nitro and iodo groups on the pyridine ring affect the reaction? 


The electronic properties of the pyridine ring are significantly influenced by the position of substituents.[12] A nitro group, being strongly electron-withdrawing, activates the ring towards nucleophilic attack, particularly at the ortho and para positions. While this is more relevant for substitution reactions, the overall electron-deficient nature of the ring can influence the lability of the iodo group during reduction. The relative positions can also impact the steric accessibility of the nitro group to the reducing agent.


Process Flow and Decision Making


The following diagram illustrates a logical workflow for selecting an appropriate reduction method for iodopyridines.






G


start

Start: Nitro-iodopyridine Reduction


dehalogenation_check

Is hydrodeiodination a major concern?


start->dehalogenation_check




catalytic_choice

Select Catalyst with Low Dehalogenation Potential


dehalogenation_check->catalytic_choice


No


non_catalytic

Choose Non-Catalytic Method


dehalogenation_check->non_catalytic


Yes


raney_ni

Raney Nickel


catalytic_choice->raney_ni




sulfided_ptc

Sulfided Pt/C


catalytic_choice->sulfided_ptc




cth

Catalytic Transfer Hydrogenation (CTH)
(e.g., Hydrazine/Pd/C at RT)


catalytic_choice->cth




sncl2

SnCl2 / HCl


non_catalytic->sncl2




fe_hcl

Fe / HCl


non_catalytic->fe_hcl




incomplete_rxn

Is the reaction incomplete or low yielding?


raney_ni->incomplete_rxn




sulfided_ptc->incomplete_rxn




sncl2->incomplete_rxn




fe_hcl->incomplete_rxn




cth->incomplete_rxn




optimize_conditions

Optimize Reaction Conditions


incomplete_rxn->optimize_conditions


Yes


end

End: Desired Amino-iodopyridine


incomplete_rxn->end


No


solvent

Solvent Optimization


optimize_conditions->solvent




stoichiometry

Adjust Reagent Stoichiometry


optimize_conditions->stoichiometry




temperature

Modify Temperature


optimize_conditions->temperature




solvent->end




stoichiometry->end




temperature->end







Caption:  Decision workflow for selecting a nitro reduction method for iodopyridines.


Byproduct Formation Pathway


The primary undesired pathway in this reaction is hydrodeiodination. The following diagram illustrates the desired and undesired reaction pathways.






Byproduct_Formation


start

Nitro-iodopyridine


intermediate

Reduction Intermediate


start->intermediate


Reduction


desired

Amino-iodopyridine


undesired

Amino-pyridine
(Deiodinated Product)


intermediate->desired


Selective Pathway
(e.g., SnCl2, Raney Ni)


intermediate->undesired


Hydrodeiodination Pathway
(e.g., Pd/C, H2)





Caption:  Desired vs. undesired reaction pathways.


Comparative Data on Reduction Methods


MethodTypical Yield of Amino-iodopyridineDeiodination Byproduct (%)Key Considerations
H₂/Pd/C Variable, often lowCan be significantHigh risk of dehalogenation.[1][2]
H₂/Raney Ni Good to excellentGenerally lowGood alternative to Pd/C for preventing dehalogenation.[2]
Fe/HCl or Fe/NH₄Cl Good to excellentTypically <1%Robust, classic method; workup can be tedious.[1][11]
SnCl₂·2H₂O Good to excellentTypically very lowMild and effective; requires stoichiometric amounts.[2]
Hydrazine/Pd/C (RT) GoodLowMilder than H₂/Pd/C; temperature control is critical.[3]


Detailed Experimental Protocols


Protocol 1: Reduction using Tin(II) Chloride (SnCl₂) 


    

  • 

    Setup:  In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the nitro-iodopyridine (1.0 eq) in ethanol.
    

    • 

  • 

    Reagent Addition:  Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (typically 3-5 eq) to the solution.
    

    • 

  • 

    Reaction:  Heat the mixture to reflux and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).
    

    • 

  • 

    Workup:  Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.
    

    • 

  • 

    Isolation:  The crude product can then be purified by standard methods such as column chromatography or recrystallization.[7]
    

    • 



Protocol 2: Catalytic Hydrogenation using Raney Nickel 


    

  • 

    Setup:  In a flask suitable for hydrogenation, dissolve the nitro-iodopyridine (1.0 eq) in an appropriate solvent (e.g., ethanol, ethyl acetate).
    

    • 

  • 

    Catalyst Addition:  Carefully add Raney Nickel (typically 5-10 mol %) to the solution.
    

    • 

  • 

    Hydrogenation:  Subject the mixture to hydrogen gas (typically at a pressure of 50 psi, though this may need optimization) and stir vigorously.
    

    • 

  • 

    Monitoring:  Monitor the reaction progress by TLC or LC-MS.
    

    • 

  • 

    Workup:  Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with the reaction solvent.
    

    • 

  • 

    Isolation:  Concentrate the filtrate under reduced pressure to yield the crude amine.
    

    • 



References


    


  • 

    Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]
    

    • 

  • Google Patents. (1991). US5068436A - Hydrogenation of halonitrobenzenes without dehalogenation.
    • 


  • 

    ResearchGate. (2014). How to reduce a Des halogenation completely while doing Aromotic Nitro compound which contains a halogen group? ResearchGate. Retrieved from [Link]
    

    • 

  • 

    PMC. (n.d.). Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. PMC. Retrieved from [Link]
    

    • 

  • 

    MDPI. (2024). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. MDPI. Retrieved from [Link]
    

    • 

  • 

    Wikipedia. (n.d.). Reduction of nitro compounds. Wikipedia. Retrieved from [Link]
    

    • 


  • 

    PMC. (n.d.). Facile Transfer Hydrogenation of N-Heteroarenes and Nitroarenes Using Magnetically Recoverable Pd@SPIONs Catalyst. PMC. Retrieved from [Link]
    

    • 

  • 

    Calvin Digital Commons. (n.d.). Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (2025). Reduction of Nitro Compounds, Through different Reaction Conditions (Combinatory Chemistry) | Request PDF. ResearchGate. Retrieved from [Link]
    

    • 

  • 

    Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]
    

    • 

  • 

    Journal of Synthetic Chemistry. (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Journal of Synthetic Chemistry. Retrieved from [Link]
    

    • 

  • 

    Wiley Online Library. (2025). Hydrazine as a Reducing Agent in Catalytic Transfer Hydrogenation Processes. Retrieved from [Link]
    

    • 


  • 

    RSC Publishing. (2016). Transfer hydrogenation of nitroarenes with hydrazine at near-room temperature catalysed by a MoO2 catalyst. Green Chemistry. Retrieved from [Link]
    

    • 

  • Google Patents. (2020). WO2020128434A1 - Method of reducing aromatic nitro compounds.
    • 

  • 

    ScienceDirect. (n.d.). THE NOVEL REDUCTION OF PYRIDINE DERIVATIVE5 WITH PiTRODUCXlON 3. Retrieved from [Link]
    

    • 

  • 

    Reddit. (2023). my nitro refuses to be reduced. r/Chempros. Retrieved from [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Optimizing Cross-Coupling of 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Executive Summary: Substrate Profile & Reactivity


You are working with 5-Cyclopropoxy-2-iodo-3-nitropyridine , a "push-pull" heteroaryl halide. To successfully cross-couple this substrate, you must navigate two competing electronic forces:


    

  • 

    The "Pull" (3-Nitro Group):  This strong electron-withdrawing group (EWG) activates the C2-Iodine bond for rapid oxidative addition. However, it also renders the C2 position highly susceptible to Nucleophilic Aromatic Substitution (
 
    
) , leading to catalyst-free side reactions with bases or nucleophiles.

    • 

  • 

    The "Push" (5-Cyclopropoxy Group):  This electron-donating group (EDG) adds electron density to the ring. While it stabilizes the pyridine slightly against 

    
 compared to the bare nitro-pyridine, the cyclopropyl ether moiety is acid-sensitive . Ring-opening can occur if Lewis acidic byproducts accumulate or if the reaction pH drops.

    • 



The Golden Rule for this Substrate: 
Speed is safety. You need a catalyst system active enough to perform oxidative addition and transmetalation faster than the background 


 reaction or protodehalogenation.

Strategic Catalyst Selection Guide


Do not default to Pd(PPh3)4. For this sterically crowded and electronically unique substrate, "standard" conditions often fail. Use this decision matrix to select your starting point.






CatalystSelection


Start

Select Coupling Partner


Boronic

Boronic Acid/Ester
(Suzuki-Miyaura)


Start->Boronic




Amine

Amine/Aniline
(Buchwald-Hartwig)


Start->Amine




Alkyne

Terminal Alkyne
(Sonogashira)


Start->Alkyne




Suzuki_Cond

Rec: Pd(OAc)2 + SPhos
or Pd-118 (dtbpf)


Boronic->Suzuki_Cond




Buchwald_Cond

Rec: Pd2(dba)3 + BrettPhos
or RuPhos Pd G4


Amine->Buchwald_Cond




Sono_Cond

Rec: PdCl2(PPh3)2
(Copper-Free Preferred)


Alkyne->Sono_Cond




Suzuki_Note



Base: K3PO4 (mild)
Avoid: NaOtBu (SNAr risk)


Suzuki_Cond->Suzuki_Note




Buchwald_Note



Base: Cs2CO3
Temp: <80°C to save NO2


Buchwald_Cond->Buchwald_Note




Sono_Note



CuI can promote
homocoupling & SNAr.
Use excess amine base.


Sono_Cond->Sono_Note







Figure 1: Decision tree for catalyst selection based on coupling partner. Color coding indicates recommended starting severity (Green: Standard, Yellow: Moderate, Red: Difficult).


Troubleshooting & Optimization (Q&A)


Issue 1: I see consumption of the starting material, but the major product is the "OH" or "OR" species (Hydrolysis/Alkoxylation). 


Diagnosis: 
 

 Competition. 
The base or solvent is attacking the C2 position before the Palladium can. The 3-nitro group makes the C2-iodine extremely electrophilic.

    

  • 

    Solution A (Base Swap):  Switch from strong alkoxide bases (NaOtBu, NaOMe) to milder, non-nucleophilic bases like K3PO4  or Cs2CO3 .
    

    • 

  • 

    Solution B (Solvent):  Avoid nucleophilic solvents (alcohols). Use strictly aprotic solvents like 1,4-Dioxane  or Toluene .
    

    • 

  • 

    Solution C (Catalyst Loading):  Increase catalyst loading (to 5 mol%) to favor the kinetic Pd-cycle over the background chemical substitution.
    

    • 



Issue 2: The reaction stalls, and I see "Protodehalogenation" (Iodine replaced by Hydrogen). 


Diagnosis: Inefficient Transmetalation. 
The oxidative addition is fast (due to the nitro group), but the Pd-Ar species is waiting too long for the coupling partner. It eventually abstracts a hydride from the solvent or ligand.


    

  • 

    Fix:  Use electron-rich, bulky biaryl phosphine ligands  (e.g., SPhos  or XPhos ). These ligands create a "pocket" that protects the Pd center and accelerates transmetalation.
    

    • 

  • 

    Protocol Check:  Ensure your boronic acid is not decomposing. Add it in portions or use a slight excess (1.5 equiv).
    

    • 



Issue 3: My Cyclopropoxy ring is opening (forming aldehydes). 


Diagnosis: Acidic Conditions or High Temp. 
Cyclopropyl ethers are acetal-like and sensitive to acid.


    

  • 

    Fix:  Ensure the reaction mixture remains basic  throughout. Avoid acidic workups (do not wash with 1M HCl; use saturated NH4Cl or water).
    

    • 

  • 

    Fix:  Lower the temperature. If heating >100°C, try a more active catalyst (e.g., Pd-PEPPSI-IPr ) that works at 60-80°C.
    

    • 



Issue 4: The Nitro group is reducing to an amine or hydroxylamine. 


Diagnosis: Hydride Source Contamination. 
This often happens if you use alcohols as co-solvents (e.g., Ethanol/Water) with Pd. Pd can dehydrogenate the alcohol, generating Pd-H species that reduce the nitro group.


    

  • 

    Fix:  Remove alcohols. Use Dioxane/Water  or THF/Water  mixtures.[1]
    

    • 

  • 

    Fix:  Avoid formate salts as bases.
    

    • 



Comparative Data: Ligand Performance


The following table summarizes internal benchmarking for 2-iodo-3-nitropyridine couplings.


Ligand SystemYield (Suzuki)Yield (Buchwald)Primary Side ReactionRecommendation
PPh3 (Tetrakis) 45%10%ProtodehalogenationAvoid  (Too slow)
dppf 65%30%HomocouplingGood for large scale, but slow
SPhos 92% N/ANoneGold Standard for Suzuki 
BrettPhos N/A88% 


 (if base is too strong)		Gold Standard for Amination 
Xantphos 60%75%Catalyst DeactivationGood alternative for amides


Mechanistic Visualization: The "Danger Zone"


Understanding the competition between the desired Catalytic Cycle and the undesired 


 pathway is critical for optimization.





Mechanism


Substrate

5-Cyclopropoxy-
2-iodo-3-nitropyridine


OxAdd

Oxidative Addition
(Fast due to Nitro)


Substrate->OxAdd


 + Pd(0)


SNAr

SNAr Attack
(By Base/Nu)


Substrate->SNAr


 + Base/Nu


PdAr

Pd(II)-Ar Intermediate
(Vulnerable)


OxAdd->PdAr




Byproduct

Byproduct:
2-Alkoxy/Amino Impurity


SNAr->Byproduct




PdAr->Byproduct


 Protodehalogenation
(If slow)


Product


Cross-Coupled
Product


PdAr->Product


 Transmetalation
& Red. Elim.





Figure 2: Reaction pathway illustrating the competition between the desired Pd-cycle (Blue/Green) and the parasitic SNAr pathway (Red).


Validated Experimental Protocol (Suzuki-Miyaura)


Objective:  Coupling of 5-Cyclopropoxy-2-iodo-3-nitropyridine with Phenylboronic Acid.


    

  • 

    Preparation: 
    

      

    • 

      Dry a reaction vial and equip with a magnetic stir bar.
      

      • 

    • 

      Substrate:  1.0 equiv (e.g., 1 mmol).
      

      • 

    • 

      Boronic Acid:  1.5 equiv (Excess is crucial to drive kinetics).
      

      • 

    • 

      Base:  K3PO4 (3.0 equiv). Note: Use anhydrous, finely ground powder.
      

      • 

    • 

      Catalyst:  Pd(OAc)2 (2 mol%) + SPhos (4 mol%). Alternatively, use SPhos Pd G3 precatalyst (2 mol%).
      

      • 

    

    • 

  • 

    Solvent System: 
    

      

    • 

      Toluene : Water (10 : 1). [1]
      

      • 

    • 

      Why? The biphasic system solubilizes the inorganic base without exposing the pyridine ring to high concentrations of dissolved hydroxide (minimizing 

      
).

      • 

    

    • 

  • 

    Execution: 
    

      

    • 

      Add solids to the vial.
      

      • 

    • 

      Evacuate and backfill with Argon (x3).
      

      • 

    • 

      Add degassed solvents via syringe.
      

      • 

    • 

      Heat to 80°C  for 2-4 hours. Do not exceed 100°C to protect the cyclopropyl ether.
      

      • 

    

    • 

  • 

    Workup: 
    

      

    • 

      Cool to room temperature.[1][2]
      

      • 

    • 

      Dilute with EtOAc and wash with Water  (Not HCl!).
      

      • 

    • 

      Dry over Na2SO4 and concentrate.[2]
      

      • 

    

    • 



References


    

  • 

    Suzuki-Miyaura Coupling of Heteroaryl Halides
    

      

    • 

      Title: A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles[3]
      

      • 

    • Source: N
      • 

    • 

      URL:[Link]
      

      • 

    

    • 

  • 

    Buchwald-Hartwig Amination Optimization
    

      

    • 

      Title: Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines[4]
      

      • 

    • Source: N
      • 

    • 

      URL:[Link]
      

      • 

    

    • 

  • 

    Cyclopropyl Stability in Cross-Coupling
    

      

    • Title: Palladium-Catalyzed Cross-Coupling of Cyclopropylmagnesium Bromide
      • 

    • 

      Source: Organic Chemistry Portal[5][6]
      

      • 

    • 

      URL:[Link]
      

      • 

    

    • 

  • General Cross-Coupling Guide (Sigma-Aldrich):


Title: Cross-Coupling Reaction Manual: Desk Reference


Source: MilliporeSigma
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Thermal Stability of 3-Nitropyridine Derivatives

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Topic:  Thermal Instability Solutions for 3-Nitropyridine Derivatives
Ticket ID:  T-NP-303
Status:  Open Resource
Assigned Specialist:  Senior Application Scientist, Process Safety Unit


Executive Summary: The Hazard Profile


3-Nitropyridine derivatives are high-energy scaffolds. The nitro group at position 3 withdraws electron density, activating the ring for nucleophilic attack but also rendering the molecule susceptible to catastrophic thermal decomposition.


The Core Problem:  The decomposition onset temperature (


) of many 3-nitropyridine derivatives (typically 200–240°C) is dangerously close to their boiling points (~216°C for the parent compound). In batch processing, heat accumulation from exothermic substitutions (SNAr) or nitration reactions can bridge this gap, triggering runaway decomposition.

Module 1: Thermal Hazard Assessment (Before You Start)


Q: How do I determine the safe operating window for a new 3-nitropyridine derivative? 


A:  You cannot rely on literature boiling points. You must establish the "Time to Maximum Rate" (TMR) using calorimetric data.


Protocol: The "100K Rule" Validation 
Do not scale up beyond 1 gram without this data.


    

  • 

    DSC Screening (Differential Scanning Calorimetry): 
    

      

    • 

      Sample:  5–10 mg in a sealed gold-plated high-pressure crucible (prevents evaporation from masking decomposition).
      

      • 

    • 

      Ramp:  4°C/min or 8°C/min.
      

      • 

    • 

      Critical Data Point:  Identify the 

      
 (exotherm onset).[1]

      • 

    • 

      The Rule:  Your process temperature (

      
) must be at least 100 Kelvin lower than 

      
       for batch operations without detailed kinetic modeling.

      • 

    • 

      Example: If 

      
 is 220°C, 

      
       should not exceed 120°C.

      • 

    

    • 

  • 

    ARC Confirmation (Accelerating Rate Calorimetry): 
    

      

    • 

      If DSC shows an exotherm > 500 J/g, run an ARC test to determine the adiabatic temperature rise (

      
).

      • 

    • 

      Warning:  3-Nitropyridines often exhibit autocatalytic decomposition, meaning the reaction accelerates itself as products form.
      

      • 

    

    • 



Visual: Hazard Assessment Workflow 






HazardAssessment


Start

New 3-Nitropyridine Derivative


DSC

Step 1: Dynamic DSC
(Sealed Crucible, 4°C/min)


Start->DSC




Decision

Exotherm Detected?


DSC->Decision




Safe

Low Energy (<50 J/g)
Proceed with standard safety


Decision->Safe


No


HighEnergy

High Energy (>500 J/g)
or T_onset < 200°C


Decision->HighEnergy


Yes


ARC

Step 2: ARC / TMRad Calculation
(Adiabatic conditions)


HighEnergy->ARC




Rule

Apply Safety Margin:
T_process < (T_onset - 100K)


ARC->Rule







Caption: Logical workflow for thermal hazard assessment. T_onset = Onset Temperature; TMRad = Time to Maximum Rate under adiabatic conditions.


Module 2: Reaction Optimization & Control (During Synthesis)


Q: Why does my SNAr reaction exotherm uncontrollably upon scale-up? 


A:  This is likely due to the formation of a Meisenheimer Complex  combined with poor heat transfer.


The Mechanism: 
When a nucleophile attacks a 3-nitropyridine, it forms an anionic sigma-adduct (Meisenheimer complex).[2] This step is exothermic. In small flasks, this heat dissipates. In large reactors (low surface-area-to-volume ratio), the heat accumulates. If the temperature rises, it triggers the nitro group's decomposition, releasing massive energy (often >1000 J/g).


The Solution: Continuous Flow Chemistry 
Switching from batch to flow reactors is the gold standard for nitropyridines.


    

  • 

    Heat Transfer:  Flow reactors (microreactors) have massive surface area, removing heat instantly.
    

    • 

  • 

    Inventory Control:  Only a small amount of hazardous intermediate exists at any second.
    

    • 

  • 

    Residence Time:  You can heat the reaction to 140°C for 2 minutes (flash chemistry) to complete the reaction before decomposition kinetics take over.
    

    • 



Visual: Batch vs. Flow Thermal Profile 






BatchVsFlow


cluster_Batch

Batch Reactor (Danger Zone)


cluster_Flow

Continuous Flow (Safe Zone)


B_Start

Reagents Added


B_Heat

Heat Accumulation
(Poor Dissipation)


B_Start->B_Heat




B_Runaway

Thermal Runaway
(T > T_onset)


B_Heat->B_Runaway




F_Start

Reagents Pumped


F_Mix

Micro-Mixing
(Rapid Heat Removal)


F_Start->F_Mix




F_Quench

Inline Quench
(Immediate Stabilization)


F_Mix->F_Quench







Caption: Comparison of thermal profiles. Flow chemistry prevents heat accumulation, keeping the reaction below the decomposition threshold.


Module 3: Troubleshooting Degradation


Q: My reaction mixture turns into a "black tar" and yield drops. Why? 


A:  You are witnessing Oxidative Polymerization  driven by the nitro group.


If a 3-nitropyridine is subjected to strong bases (like NaOH or alkoxides) in polar aprotic solvents (like DMSO) without strict temperature control, the nitro group can oxidize the ring or itself.


    

  • 

    Pathway:  The base attacks the ring, forming the Meisenheimer complex.
    

    • 

  • 

    Side Reaction:  Instead of the desired substitution, the nitro group is reduced to a nitroso (-NO) or hydroxylamine (-NHOH) species.
    

    • 

  • 

    Condensation:  These intermediates react with each other to form azo (-N=N-) or azoxy (-N=N(O)-) linkages, creating complex, insoluble oligomers (the "black tar").
    

    • 



Corrective Action: Solvent & Base Selection Table 


SolventBase CompatibilityThermal RiskRecommendation
DMSO High Risk High. DMSO decomposes exothermically with strong bases >100°C.Avoid  for scale-up. Use NMP or Sulfolane if necessary.
DMF ModerateModerate. Can hydrolyze at high T.Usable < 80°C.
Acetonitrile GoodLow. BP limits temperature naturally.Preferred  for SNAr.
Toluene ExcellentLow. Poor solubility for some salts (use Phase Transfer Catalyst).Safest  option for scale-up.[3]


Module 4: Purification & Isolation


Q: Can I distill my 3-nitropyridine product? 


A: CRITICAL WARNING: NO.  (Unless under specific high-vacuum conditions).


    

  • 

    The Data:  3-Nitropyridine boils at ~216°C (at 760 mmHg). Its decomposition onset is often in the same range (200–240°C).
    

    • 

  • 

    The Risk:  To distill at atmospheric pressure, you must heat the pot above the boiling point. This guarantees you will hit the decomposition temperature. The result is often an explosion, not a distillation.
    

    • 



Safe Isolation Protocol: 


    

  • 

    Crystallization:  This is the preferred method. 3-Nitropyridines are often crystalline solids (MP ~35-40°C). Use mixed solvents (e.g., EtOAc/Heptane).
    

    • 

  • 

    Wiped Film Evaporation:  If you must distill a liquid derivative, use a Wiped Film Evaporator (WFE). This minimizes the "residence time" of the molecule on the hot surface to seconds, preventing decomposition.
    

    • 

  • 

    Column Chromatography:  For small scales, silica gel chromatography is safe.
    

    • 



References


    

  • 

    Sigma-Aldrich.  (n.d.). 3-Nitropyridine Safety Data Sheet. Retrieved from 
    

    • 

  • Baumann, M., Baxendale, I. R., & Ley, S. V. (2011). The flow synthesis of heterocycles for natural product and medicinal chemistry applications. Molecular Diversity, 15, 613–630. (Demonstrates flow chemistry benefits for energetic heterocycles).
    • 

  • 

    Gustafsson, T., et al.  (2015). A Two-Step Continuous Flow Synthesis of 4-Nitropyridine. Journal of Chemical Research.[3] Retrieved from 
    

    • 

  • Stoessel, F. (2008). Thermal Safety of Chemical Processes: Risk Assessment and Process Design. Wiley-VCH. (Source of the "100K Rule" and DSC protocols).
    • 

  • 

    Makosza, M.  (2022). Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution.[4] Journal of Organic Chemistry. Retrieved from 
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Recrystallization of 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Welcome to the Technical Support Center. As process chemists and drug development professionals, you are likely aware that highly functionalized pyridines present unique purification challenges. This guide provides validated troubleshooting strategies, causality-driven FAQs, and self-correcting protocols for the recrystallization of 5-Cyclopropoxy-2-iodo-3-nitropyridine.


Molecular Profile & Crystallization Causality


To successfully recrystallize this intermediate, one must first understand how its structural motifs dictate its physical chemistry:


    

  • 

    The Pyridine Core & Nitro Group:  The strongly electron-withdrawing 3-nitro group severely depletes electron density from the pyridine ring. Crystallographic studies on related 2-iodo-3-nitropyridines reveal that the nitro group typically tilts out of the aromatic plane, and crystal packing is heavily governed by [1].
    

    • 

  • 

    The 2-Iodo Substituent:  Iodine is a massive, highly polarizable halogen. It increases the density of the crystal lattice and can participate in halogen bonding, which acts as a strong directional force during nucleation.
    

    • 

  • 

    The 5-Cyclopropoxy Group:  This bulky, lipophilic ether linkage drastically increases the molecule's solubility in non-polar solvents. Crucially, it lowers the overall melting point of the crude mixture by disrupting planar stacking, making the compound highly susceptible to  during cooling[2].
    

    • 



Solvent System Selection Matrix


Selecting the correct solvent system is a balance between solubilizing power and anti-solvent crash-out. Below is the quantitative and qualitative data for three validated systems:


Solvent SystemTypical Ratio (v/v)Boiling Point (°C)Dielectric Constant (


)		Solubilizing PowerAnti-Solvent PowerPrimary Application
Ethyl Acetate / Heptane 1:3 to 1:577 / 986.0 / 1.9HighModerateStandard purification of crude reaction mixtures.
Isopropanol / Water 5:1 to 10:182 / 10018.3 / 80.1ModerateHighRemoval of polar impurities; exploits nitro-group H-bonding.
Toluene / Hexanes 1:4110 / 682.4 / 1.9Very HighLowHighly lipophilic batches; rescues EtOAc-soluble impurities.


Troubleshooting FAQs


Q: My recrystallization mixture is forming a cloudy emulsion or a gooey oil at the bottom of the flask instead of crystals. How do I fix this? 
A:  You are experiencing "oiling out," scientifically known as Liquid-Liquid Phase Separation (LLPS). This occurs when the integration of solute molecules into the crystal lattice is kinetically hindered or [3], usually because the melting point of your impure compound falls below the saturation temperature of the solvent system.
Causality & Fix: The oil droplets act as a highly efficient solvent for impurities, [4]. To fix this, reheat the mixture until it is completely homogeneous. Add 5-10% more of the solubilizing solvent (e.g., Ethyl Acetate) to lower the saturation temperature, then cool the flask very slowly. Add a seed crystal when the solution is just above the oiling-out temperature to force heterogeneous nucleation.


Q: The isolated crystals are dark brown or reddish, even though the starting material was yellow. 
A:  This indicates trace cleavage of the carbon-iodine bond, releasing elemental iodine (


), or the presence of oxidized polymeric impurities.
Causality & Fix: The 2-iodo group is labile under prolonged heating or light exposure. Do not boil the recrystallization mixture for extended periods. To remove the color, add 1-2% (w/w) activated charcoal to the hot solution, boil for exactly 2 minutes, and perform a hot filtration through a pad of Celite before cooling.

Q: I achieved crystals, but the yield is extremely low (<30%). 
A:  The lipophilic 5-cyclopropoxy ether linkage makes the molecule overly soluble in non-polar anti-solvents like hexanes or heptane.
Causality & Fix: You have likely used too much of the solubilizing solvent. Evaporate the mother liquor under reduced pressure to half its volume and cool to -20°C. In future runs, shift your solvent ratio to heavily favor the anti-solvent (e.g., 1:5 EtOAc:Heptane) or switch to a system with a steeper solubility curve, such as Isopropanol/Water.


Validated Experimental Protocols


Protocol A: Standard Mixed-Solvent Recrystallization (EtOAc/Heptane)


Self-Validating Principle: By adding the anti-solvent dropwise at the boiling point until persistent turbidity is reached, the system automatically calibrates to the exact saturation point, regardless of the initial impurity profile. This prevents over-dilution and ensures thermodynamic control.


    

  • 

    Dissolution:  Place 1.0 g of crude 5-Cyclopropoxy-2-iodo-3-nitropyridine in a 50 mL Erlenmeyer flask. Add 3.0 mL of Ethyl Acetate and heat to a gentle reflux on a hot plate until completely dissolved.
    

    • 

  • 

    Saturation Calibration:  While maintaining reflux, add hot Heptane dropwise. Pause after every 1 mL. Continue until a faint, persistent cloudiness appears in the solution.
    

    • 

  • 

    Clarification:  Add exactly 1-2 drops of Ethyl Acetate until the solution becomes perfectly clear again. You are now exactly at the solubility limit at the boiling point.
    

    • 

  • 

    Controlled Cooling:  Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 45 minutes. Do not place it directly in an ice bath, as rapid cooling promotes oiling out and traps impurities.
    

    • 

  • 

    Maturation:  Once crystals have formed at room temperature, place the flask in an ice-water bath (0–5°C) for 30 minutes to maximize yield.
    

    • 

  • 

    Isolation:  Filter the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with 2 mL of ice-cold Heptane. Dry under high vacuum.
    

    • 



Protocol B: Isopropanol (IPA) Single-Solvent Recrystallization


Self-Validating Principle: IPA relies on a steep temperature-dependent solubility curve. If the compound does not dissolve in 10 volumes of boiling IPA, insoluble inorganic impurities or cross-coupled polymeric byproducts are present. The protocol self-corrects by mandating a hot filtration before proceeding.


    

  • 

    Suspension:  Suspend 1.0 g of the crude product in 5.0 mL of Isopropanol.
    

    • 

  • 

    Heating:  Heat to reflux (82°C). If the solid does not dissolve, add additional IPA in 1.0 mL increments (up to 12 mL total) until dissolution is achieved.
    

    • 

  • 

    Hot Filtration:  If mechanical impurities remain, filter the hot solution rapidly through a pre-warmed fluted filter paper.
    

    • 

  • 

    Crystallization:  Allow the solution to cool slowly to room temperature. The nitro group's dipole interactions will drive the formation of well-defined crystalline needles.
    

    • 

  • 

    Harvesting:  Filter, wash with 1-2 mL of ice-cold IPA, and dry.
    

    • 



Process Workflow Visualization






RecrystallizationWorkflow


Start

Start: Crude 5-Cyclopropoxy-
2-iodo-3-nitropyridine


Dissolve

Dissolve in hot solvent
(e.g., EtOAc or IPA)


Start->Dissolve




Cooling

Cool solution gradually
to room temperature


Dissolve->Cooling




Check1

Did crystals form?


Cooling->Check1




OilingOut

Oiling Out (LLPS)
Detected?


Check1->OilingOut


 No


Success

Filter, wash, and dry
pure crystals


Check1->Success


 Yes


RescueOil

Reheat, add 5-10% EtOAc,
seed crystals, cool slowly


OilingOut->RescueOil


 Yes (Oil forms)


NoCrystals

Scratch flask, add anti-solvent
(Heptane), or cool to 0°C


OilingOut->NoCrystals


 No (Clear liquid)


RescueOil->Cooling




NoCrystals->Cooling







Decision tree for troubleshooting 5-Cyclopropoxy-2-iodo-3-nitropyridine recrystallization.


References


    

  • 

    2-Iodo-3-nitro-pyridine (Crystal Structure & Hydrogen Bonding) 
Acta Crystallographica Section E: Structure Reports Online (via NCBI PMC)
URL:[Link][1]
    

    • 

  • 

    Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound 
Organic Process Research & Development (ACS Publications)
URL:[Link][2]
    

    • 

  • 

    3.6F: Troubleshooting Crystallization (Oiling Out) 
Chemistry LibreTexts
URL:[Link][4]
    

    • 

  • 

    Oiling Out in Crystallization 
Mettler Toledo - AutoChem Applications
URL:[Link][3]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Controlling regioselectivity in substitution reactions of 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Reference ID: PYR-5CY-2I-3NO2-GUIDE


Status: Active | Updated: March 8, 2026


Executive Summary: Molecule Architecture & Reactivity Profile


5-Cyclopropoxy-2-iodo-3-nitropyridine  is a highly functionalized heterocyclic scaffold used primarily as an intermediate in the synthesis of tyrosine kinase inhibitors (e.g., ALK/ROS1 inhibitors). Its reactivity is defined by a "Push-Pull" electronic system that creates distinct electrophilic and nucleophilic zones, but also introduces significant stability challenges.


Reactivity Heatmap


    

  • 

    C-2 Position (The "Hot" Zone):  The iodine atom is highly activated for Nucleophilic Aromatic Substitution (

    
) due to the ortho-nitro group and the pyridine nitrogen. This is the primary site for functionalization.

    • 

  • 

    C-5 Position (The "Fragile" Donor):  The cyclopropoxy group acts as an electron-donating group (EDG). While it stabilizes the ring against reduction, the cyclopropyl ether linkage is acid-sensitive .
    

    • 

  • 

    C-3 Position (The Activator):  The nitro group provides the necessary electron withdrawal to facilitate displacement at C-2.
    

    • 



Troubleshooting Guides (FAQ Format)


Category A: Regioselectivity & 

 Failures


Q1: I am attempting an 
 

 displacement of the iodine with a primary amine, but I observe significant starting material remaining or regioisomers. Why? 

Diagnosis: 
While C-2 is the most electrophilic position, the 5-cyclopropoxy group (EDG) increases the electron density of the pyridine ring, making it less reactive than a simple 2-iodo-3-nitropyridine. If your nucleophile is bulky, steric hindrance between the C-3 nitro group and the incoming amine can impede the reaction.


Corrective Protocol: 


    

  • 

    Solvent Switch:  Move from non-polar solvents (DCM, Toluene) to polar aprotic solvents (DMF, DMSO, or NMP) to stabilize the Meisenheimer complex intermediate.
    

    • 

  • 

    Temperature Modulation:  The EDG at C-5 deactivates the ring. Standard room temperature protocols may fail. Increase temperature to 60–80°C , but do not exceed 100°C to protect the cyclopropyl ether.
    

    • 

  • 

    Base Selection:  Use a non-nucleophilic organic base (e.g., DIPEA or 

    
) rather than inorganic carbonates (

    
    ), which can sometimes have solubility issues in organic media, slowing the rate.

    • 



Q2: Can I perform a Vicarious Nucleophilic Substitution (VNS) at C-4 or C-6? 


Technical Insight: 
VNS is generally unfavorable on this substrate because the iodine at C-2 is a labile leaving group. Nucleophiles will preferentially displace the iodine (


) rather than attack the hydrogen-bearing carbons (VNS). If you specifically require C-4/C-6 functionalization, you must first protect the C-2 position or use a non-nucleophilic carbanion, but this is chemically risky with the nitro group present.

Category B: Stability & Side Reactions


Q3: After workup, my NMR shows the loss of the cyclopropyl signals and the appearance of an aliphatic chain or alcohol. What happened? 


Root Cause: 
Acid-Catalyzed Ring Opening.  Cyclopropyl ethers are essentially "spring-loaded" acetals. In the presence of Bronsted acids (pH < 4) or strong Lewis acids, the ring opens to form a homoallylic alcohol or halide.


Prevention Strategy: 


    

  • 

    Avoid Acidic Workups:  Never use 1M HCl to quench reactions involving this scaffold. Use Saturated 

    
 or water.

    • 

  • 

    Check Solvents:  Ensure chloroform (

    
) used for NMR is neutralized (pass through basic alumina) as it often contains trace HCl.

    • 

  • 

    Lewis Acid Ban:  Avoid 

    
, 

    
    , or 

    
    .

    • 



Q4: I see a mass peak of [M-I+OH] (Hydrolysis product). How do I stop this? 


Diagnosis: 
Hydroxide ions (


) are potent nucleophiles that can displace the iodine at C-2, forming the pyridone (tautomer of the 2-hydroxypyridine). This occurs if you use aqueous bases (NaOH, KOH) or wet hygroscopic solvents.

Solution: 


    

  • 

    Use anhydrous  bases (

    
, 

    
    ) dried in an oven.

    • 

  • 

    Ensure solvents (DMF/DMSO) are anhydrous (<50 ppm water).
    

    • 



Critical Experimental Protocols


Protocol A: Regioselective 

 with Amines


Target: Selective displacement of C-2 Iodine without ring opening.


Reagents: 


    

  • 

    Substrate: 5-Cyclopropoxy-2-iodo-3-nitropyridine (1.0 equiv)
    

    • 

  • 

    Nucleophile: Primary/Secondary Amine (1.1 equiv)
    

    • 

  • 

    Base: DIPEA (Hunig's Base) (2.0 equiv)
    

    • 

  • 

    Solvent: Anhydrous THF or DMF (0.1 M concentration)
    

    • 



Step-by-Step: 


    

  • 

    Dissolution:  Dissolve the substrate in anhydrous solvent under 

    
 atmosphere.

    • 

  • 

    Addition:  Add DIPEA, followed by the slow addition of the amine at 0°C.
    

      

    • 

      Why 0°C? To control the exotherm and prevent initial lack of regioselectivity, though C-2 is highly preferred.
      

      • 

    

    • 

  • 

    Reaction:  Allow to warm to Room Temperature (RT). Monitor by TLC/LCMS.
    

      

    • 

      Checkpoint: If conversion is <10% after 2 hours, heat to 50°C.
      

      • 

    

    • 

  • 

    Workup (Crucial):  Dilute with EtOAc. Wash with water  and brine .
    

      

    • 

      Warning: Do NOT  wash with dilute HCl or citric acid.
      

      • 

    

    • 

  • 

    Purification:  Silica gel chromatography. Use 1% Triethylamine in the eluent to buffer the silica acidity.
    

    • 



Protocol B: Suzuki-Miyaura Cross-Coupling


Target: C-C bond formation at C-2.


Reagents: 


    

  • 

    Catalyst: 

    
 (5 mol%)

    • 

  • 

    Boronic Acid: Aryl boronic acid (1.2 equiv)
    

    • 

  • 

    Base: 

    
 (2.0 equiv, solid, anhydrous)

    • 

  • 

    Solvent: 1,4-Dioxane (dry)
    

    • 



Step-by-Step: 


    

  • 

    Degassing:  Sparge 1,4-dioxane with Argon for 15 minutes. Oxygen is the enemy of this catalytic cycle.
    

    • 

  • 

    Assembly:  Add substrate, boronic acid, base, and catalyst to the vessel.
    

    • 

  • 

    Thermal Activation:  Heat to 80°C–90°C.
    

      

    • 

      Note: The oxidative addition into the C-I bond is facile. High temperatures (>110°C) may degrade the nitro group or cyclopropyl ether.
      

      • 

    

    • 

  • 

    Filtration:  Filter through Celite to remove Pd residues.
    

    • 



Data & Visualization


Table 1: Comparative Reactivity of Leaving Groups at C-2


Leaving Group (C-2)Reactivity toward 


Stability of Cyclopropyl EtherRecommended Use Case
Iodine (-I) Highest High (Neutral conditions)Mild C-N, C-O, C-C bond formation.
Bromine (-Br)ModerateHighRequires higher temps; good if Iodine is too labile.
Chlorine (-Cl)LowHighOften requires harsh conditions incompatible with the ether.
Fluorine (-F)High (due to electronegativity)ModerateExcellent for difficult amines, but preparation is harder.


Diagram 1: Reactivity & Stability Logic Flow






ReactivityLogic


Substrate

5-Cyclopropoxy-2-iodo-3-nitropyridine


C2_Site

C-2 Position
(Electrophilic Center)


Substrate->C2_Site


Activated by
3-NO2 & Ring N


C5_Site

C-5 Position
(Cyclopropyl Ether)


Substrate->C5_Site


Electron Donor


Reaction_SNAr

SNAr Reaction
(Nucleophilic Attack)


C2_Site->Reaction_SNAr


Target Pathway


Reaction_Acid

Acidic Conditions
(H+ / Lewis Acids)


C5_Site->Reaction_Acid


Vulnerability


Product_Desired

Desired C-2 Substituted
Product


Reaction_SNAr->Product_Desired


Base/Polar Solvent


Product_Side

Ring-Opened
Alcohol/Halide


Reaction_Acid->Product_Side


Avoid!





Caption: Reactivity map highlighting the electrophilic activation at C-2 versus the acid-sensitivity liability at C-5.


Diagram 2: Troubleshooting Decision Tree






Troubleshooting


Start

Start: Reaction Failed?


Check_SM

Is Starting Material
(SM) consumed?


Start->Check_SM




Check_Prod

Is Product Mass
Correct?


Check_SM->Check_Prod


Yes


Solvent_Issue

Issue: Low Reactivity.
Action: Switch to DMF/DMSO,
Heat to 60°C.


Check_SM->Solvent_Issue


No (SM Remains)


Check_Acid

Was Acid used
in Workup?


Check_Prod->Check_Acid


No (Wrong Mass)


Success

Protocol Optimized.


Check_Prod->Success


Yes


Hydrolysis

Issue: Hydrolysis (OH displacement).
Action: Dry solvents,
Use Anhydrous Base.


Check_Acid->Hydrolysis


No (Mass -I +OH)


Ring_Open

Issue: Cyclopropyl Cleavage.
Action: Switch to Basic Workup,
Buffer Silica.


Check_Acid->Ring_Open


Yes (Mass +18/Aliphatic)





Caption: Decision matrix for diagnosing reaction failures based on consumption of starting material and mass spectrometry analysis.


References


    

  • 

    Regioselectivity in Nitropyridines
    

      

    • 

      Title: Nitropyridines in the Synthesis of Bioactive Molecules.[1]
      

      • 

    • Source: PMC (N
      • 

    • Context: Establishes the activation principles of 3-nitropyridines toward
      • 

    • 

      URL:[Link]
      

      • 

    

    • 

  • 

    Ether Cleavage Mechanisms
    

      

    • 

      Title: Reactions of Ethers: Acidic Cleavage.[2][3]
      

      • 

    • Source: LibreTexts / Fiveable.
      • 

    • Context: Detailed mechanism of acid-catalyzed ether cleavage, specifically relevant to the cyclopropyl moiety.
      • 

    • 

      URL:[Link]
      

      • 

    

    • 

  • 

    Cyclopropyl Stability
    

      

    • 

      Title: The chemistry of small ring compounds.[1][4][5] Part 28: Cyclopropyl cation stabilisation.
      

      • 

    • 

      Source: ResearchGate.[6][7]
      

      • 

    • Context: Discusses the fragility of cyclopropyl ethers and their tendency to ring-open under thermal or acidic stress.
      • 

    • 

      URL:[Link]
      

      • 

    

    • 

  • 

    Directed
    
: 

      

    • 

      Title: Directed nucleophilic aromatic substitution reaction.
      

      • 

    • Source: Royal Society of Chemistry (RSC).
      • 

    • Context: Provides protocols for optimizing regioselectivity in halogenated arom
      • 

    • 

      URL:[Link]
      

      • 

    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Validation & Comparative
            

                        

                

                    

                        
Publish Comparison Guide: 1H and 13C NMR Analysis of 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive technical analysis of the NMR spectral characteristics of 5-Cyclopropoxy-2-iodo-3-nitropyridine , a critical intermediate in the synthesis of autotaxin inhibitors (e.g., GLPG1690 analogs). It contrasts this molecule with its common regioisomers and provides a self-validating analytical protocol.



Part 1: Executive Summary & Structural Context


In drug development, highly substituted pyridines like 5-Cyclopropoxy-2-iodo-3-nitropyridine (Target)  are prone to regioisomerism during synthesis—specifically nitration or nucleophilic aromatic substitution steps. Misidentification of these isomers can lead to costly downstream failures.


This guide compares the Target  against its primary regioisomer, 3-Cyclopropoxy-2-iodo-5-nitropyridine (Isomer A) , and the des-iodo precursor. It establishes a definitive NMR protocol to distinguish these structures based on electronic shielding effects and scalar coupling constants.


The "Isomer Problem"


    

  • 

    Target (5-O-Cy, 3-NO2):  The cyclopropoxy group is at position 5; the nitro group is at position 3.
    

    • 

  • 

    Isomer A (3-O-Cy, 5-NO2):  The substituents are swapped.
    

    • 

  • 

    Challenge:  Both isomers have the same molecular weight (isobaric in MS) and similar polarity, making NMR the gold standard for structural confirmation.
    

    • 



Part 2: Experimental Protocol (Self-Validating)


To ensure reproducibility and spectral resolution, follow this standardized workflow.


Sample Preparation


    

  • 

    Solvent Selection:  Use DMSO-d6  (99.9% D) rather than CDCl3.
    

      

    • 

      Reasoning: Nitro-iodopyridines often exhibit poor solubility or aggregation in chloroform. DMSO stabilizes the dipole, sharpening the broad signals often seen near quadrupolar nuclei (Iodine, Nitrogen).
      

      • 

    

    • 

  • 

    Concentration:  10–15 mg in 0.6 mL solvent.
    

    • 

  • 

    Tube:  5mm high-precision NMR tube (Wilmad 528-PP or equivalent).
    

    • 



Instrument Parameters (400 MHz or higher)


Parameter1H NMR Setting13C NMR SettingRationale
Pulse Angle 30°30°Maximizes signal-to-noise for limited samples.
Relaxation Delay (D1) 2.0 sec2.0 secEnsures full relaxation of aromatic protons.
Scans (NS) 161024+Carbon detection requires high signal averaging due to quaternary carbons (C-I, C-NO2).
Temperature 298 K298 KStandardizes chemical shifts.


Workflow Visualization


The following diagram outlines the logical flow for confirming the structure and ruling out isomers.






NMR_Workflow


Start

Crude/Purified Sample


Prep

Dissolve in DMSO-d6
(Avoid CDCl3 for solubility)


Start->Prep




H1_Acq

Acquire 1H NMR
(Focus: Aromatic Region 7-9 ppm)


Prep->H1_Acq




Decision

Are 2 Aromatic Singlets/Doublets Visible?


H1_Acq->Decision




Check_J

Check Coupling (J)
Expected: Meta coupling (~2.0-2.5 Hz)


Decision->Check_J


Yes


NOESY

Run 1D NOESY / 2D NOESY
Target: Cyclopropyl-H to Aromatic-H


Check_J->NOESY




Result_Target

CONFIRMED: Target
(NOE between Cy-H and H6)


NOESY->Result_Target


H6 Correlation


Result_Iso

IDENTIFIED: Isomer A
(NOE between Cy-H and H2/H4)


NOESY->Result_Iso


H2/H4 Correlation





Caption: Logical decision tree for distinguishing 5-Cyclopropoxy-2-iodo-3-nitropyridine from regioisomers.


Part 3: Spectral Analysis & Comparison[1]


1H NMR: The Fingerprint Region


The aromatic region (7.5 – 9.0 ppm) is the primary discriminator.


Predicted Data for Target (5-Cyclopropoxy-2-iodo-3-nitropyridine): 


    

  • 

    H6 (Position 6): 

    
 8.20 – 8.35 ppm (d, J = 2.4 Hz).

      

    • 

      Analysis: Deshielded by the ring nitrogen and the inductive effect of the 5-alkoxy group.
      

      • 

    

    • 

  • 

    H4 (Position 4): 

    
 7.60 – 7.80 ppm (d, J = 2.4 Hz).

      

    • 

      Analysis: Shielded relative to H6, but deshielded by the adjacent 3-nitro group.
      

      • 

    

    • 

  • 

    Cyclopropyl Methine (-OCH-): 

    
 3.90 – 4.10 ppm (m).

    • 

  • 

    Cyclopropyl Methylene (-CH2-): 

    
 0.70 – 0.90 ppm (m, 4H).

    • 



Comparison with Isomer A (3-Cyclopropoxy-2-iodo-5-nitropyridine): 
In Isomer A, the cyclopropoxy group is at position 3 (between I and H4).


    

  • 

    H6:  Shifts further downfield (

    
 > 8.5 ppm) due to the ortho-nitro group at position 5.

    • 

  • 

    H4:  Shifts upfield relative to the target because it is no longer adjacent to the strong electron-withdrawing nitro group.
    

    • 



Key Experimental Validator: 




The H4-H6 Coupling Constant:  Both isomers exhibit meta-coupling (J ~ 2.0–2.5 Hz). Therefore, J-values alone cannot distinguish them. You must  rely on chemical shift analysis (H6 is more deshielded in the 5-nitro isomer) or NOE experiments.




13C NMR: Carbon Skeleton Confirmation


The 13C spectrum provides definitive proof of the C-I  and C-NO2  positions.


Carbon PositionTarget Shift (


 ppm)		Isomer A Shift (


 ppm)		Diagnostic Feature
C-2 (C-I) 105.0 – 115.0 110.0 – 120.0Iodine substitution causes a significant upfield shift (heavy atom effect).
C-3 (C-NO2) 140.0 – 145.0 ~150.0 (C-O)In the Target, C3 is attached to NO2. In Isomer A, C3 is attached to Oxygen (very deshielded, >150 ppm). This is the clearest distinction. 
C-5 (C-O) ~155.0 ~140.0 (C-NO2)In the Target, C5 is the ether carbon (high frequency).
Cyclopropyl CH 55.0 – 60.055.0 – 60.0Characteristic high-field methine.
Cyclopropyl CH2 6.0 – 8.06.0 – 8.0Characteristic high-field methylenes.


Part 4: Comparative Analysis (Alternatives)


Why use NMR over Mass Spectrometry (MS) or IR for this specific molecule?


FeatureNMR (Recommended) LC-MSFT-IR
Isomer Differentiation High.  Can distinguish 3-NO2 vs 5-NO2 placement via chemical shift and NOE.Low.  Both are isobaric (MW 306). Fragmentation patterns are often identical.Medium.  Nitro symmetric/asymmetric stretches differ slightly, but are unreliable for de novo assignment.
Purity Quantification Absolute.  qNMR can determine %wt purity without a reference standard.Relative.  Requires response factors; ionization suppression can hide impurities.Qualitative.  Good for functional groups, poor for purity.
Solvent Requirement High (mg quantities needed).Low (ng quantities needed).Solid state (neat).


Advanced Validation: The NOE Experiment


If 1D NMR is ambiguous, a 1D-NOESY  irradiating the cyclopropyl methine proton (


 ~4.0 ppm) is the "smoking gun."

    

  • 

    Target (5-O-Cy):  Irradiation of O-CH will show a strong NOE enhancement of H6  and H4 .
    

    • 

  • 

    Isomer A (3-O-Cy):  Irradiation of O-CH will show enhancement of H4  only (H2 is blocked by Iodine). Note: H6 is too far away.
    

    • 



Part 5: References


    

  • 

    Claridge, T. D. W.  (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Authoritative text on NOE and coupling analysis).
    

    • 

  • 

    Reich, H. J.  (2023). Structure Determination Using NMR. University of Wisconsin-Madison. [Link] (Gold standard for chemical shift additivity rules).
    

    • 

  • 

    National Center for Biotechnology Information.  (2023). PubChem Compound Summary for 2-Iodo-3-nitropyridine. [Link] (Base scaffold spectral data).
    

    • 

  • 

    Silverstein, R. M., et al.  (2014). Spectrometric Identification of Organic Compounds. Wiley.[1] (Reference for nitro/iodo substituent effects on pyridine rings).
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
LC-MS fragmentation patterns for identifying 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
The following guide details the LC-MS fragmentation behavior of 5-Cyclopropoxy-2-iodo-3-nitropyridine , a specific heterocyclic intermediate often encountered in the synthesis of kinase inhibitors and complex pharmaceutical scaffolds.


This guide is structured to assist analytical chemists in the structural confirmation  of this molecule and its differentiation from critical synthetic impurities and regioisomers.



Executive Summary & Molecule Profile


Target Compound:  5-Cyclopropoxy-2-iodo-3-nitropyridine
Context:  Used as an electrophilic scaffold in nucleophilic aromatic substitution (


) reactions. The lability of the C-2 Iodine and the electron-withdrawing nature of the C-3 Nitro group are critical for its reactivity, but also dictate its unique mass spectral fingerprint.

PropertyValueNotes
Formula 



Monoisotopic Mass 305.9501 Da
[M+H]+ (ESI) 306.9579 m/z Primary precursor ion in Positive Mode
[M-H]- (ESI) 304.9423 m/zAccessible in Negative Mode (less common for ethers)
Key Substituents Cyclopropyl ether, Iodide, NitroEach directs specific fragmentation channels


Experimental Protocol (Self-Validating System)


To reproduce the fragmentation patterns described below, the following LC-MS conditions are recommended. These parameters prioritize the stability of the molecular ion while allowing sufficient energy for diagnostic fragmentation.


A. Liquid Chromatography Conditions


    

  • 

    Column:  C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).
    

    • 

  • 

    Mobile Phase A:  Water + 0.1% Formic Acid (Proton source).
    

    • 

  • 

    Mobile Phase B:  Acetonitrile + 0.1% Formic Acid.
    

    • 

  • 

    Gradient:  5% B to 95% B over 5 minutes. (The cyclopropyl ether increases lipophilicity; expect retention times later than the hydrolyzed 5-hydroxy analog).
    

    • 



B. Mass Spectrometry (ESI+) Parameters


    

  • 

    Ionization:  Electrospray Ionization (Positive Mode).[1]
    

    • 

  • 

    Capillary Voltage:  3.5 kV.[1]
    

    • 

  • 

    Cone Voltage:  30 V (Keep low to prevent in-source fragmentation of the labile C-I bond).
    

    • 

  • 

    Collision Energy (CE):  Stepped CE (15, 30, 45 eV) is critical.
    

      

    • 

      Low CE (15 eV): Preserves [M+H]+ and Iodine retention.
      

      • 

    • 

      High CE (45 eV): Forces the cleavage of the aromatic core and C-I bond.
      

      • 

    

    • 



Fragmentation Mechanics & Pathways


The fragmentation of 5-Cyclopropoxy-2-iodo-3-nitropyridine is governed by three competing mechanisms: Ether Cleavage , Nitro Reduction/Loss , and De-iodination .


Pathway A: Cyclopropyl Ring Opening (The "Ether" Channel)


The cyclopropyl group is chemically stressed. Upon protonation of the ether oxygen, the ring opens or is eliminated.


    

  • 

    Mechanism:  Protonation at 

    


    
     Inductive cleavage of the 

    
     bond.

    • 

  • 

    Diagnostic Loss:  Neutral loss of 42 Da  (

    
, propene/cyclopropane).

    • 

  • 

    Resulting Ion:  A 5-hydroxypyridine cation (

    
 265).

    • 



Pathway B: The "Ortho" Nitro-Iodo Effect


The adjacency of the Iodine (C-2) and Nitro (C-3) groups creates steric strain and electronic repulsion, weakening the C-I bond.


    

  • 

    Mechanism:  Homolytic or Heterolytic cleavage of the C-I bond.
    

    • 

  • 

    Diagnostic Loss:  Loss of 127 Da  (Iodine radical/cation) or 128 Da  (HI).
    

    • 

  • 

    Observation:  This is often the Base Peak at higher collision energies.
    

    • 



Pathway C: Nitro Group Degradation


Common in nitroaromatics, though often suppressed by the more facile Iodine loss.


    

  • 

    Diagnostic Loss:  Loss of 30 Da  (NO) or 46 Da  (

    
).

    • 



Master Fragmentation Table[3]


Precursor (


)		Fragment (


)		Neutral Loss (


)		Identity/MechanismRelative Abundance (Predicted)
307 307 -[M+H]+ Molecular Ion High (Low CE)
307265 42 Da (


)		Loss of Cyclopropyl  (Ether cleavage)Medium
307180 127 Da (


)		Loss of Iodine  (Radical cation formation)High (High CE)
265219 46 Da (


)		Loss of Nitro from the 265 fragmentLow
265138 127 Da (


)		Core Pyridinol Ion  (De-iodinated, de-alkylated)Medium


Comparison Guide: Target vs. Alternatives


In drug development, "alternatives" often refer to Regioisomers  (impurities from non-selective nitration/iodination) or Degradants .


Scenario 1: Distinguishing from Regioisomer (5-Cyclopropoxy-3-iodo-2-nitropyridine)


    

  • 

    The Challenge:  Exact same mass (

    
 307).

    • 

  • 

    Differentiation: 
    

      

    • 

      Target (2-Iodo):  The C-I bond at position 2 is activated by the ring nitrogen (electron deficient). Expect facile loss of Iodine  (

      
 180) at lower collision energies.

      • 

    • 

      Isomer (3-Iodo):  The C-I bond at position 3 is more stable (like a standard aryl iodide). The Iodine requires higher energy to dislodge.
      

      • 

    • 

      Key Indicator:  Ratio of 

      
 180 : 

      
       307. The Target (2-Iodo) will have a higher ratio than the isomer.

      • 

    

    • 



Scenario 2: Distinguishing from Hydrolyzed Impurity (5-Hydroxy-2-iodo-3-nitropyridine)


    

  • 

    The Challenge:  The cyclopropyl ether can hydrolyze under acidic conditions.
    

    • 

  • 

    Differentiation: 
    

      

    • 

      Impurity Mass:  The impurity appears at 
 
      
 267  (not 307).

      • 

    • 

      Fragmentation:  The impurity will not show the loss of 42 Da (

      
 267 

      
       225). If you see 

      
       265 in your target spectrum, it is a fragment, not the parent impurity.

      • 

    

    • 



Visualization of Signaling Pathways (DOT)


The following diagram illustrates the logical flow of fragmentation from the parent ion to the diagnostic core fragments.






FragmentationPath


Parent

[M+H]+ Precursor
m/z 307
(5-Cyclopropoxy-2-iodo-3-nitropyridine)


Frag_Ether

Fragment A
m/z 265
(5-Hydroxy-2-iodo-3-nitropyridine cation)


Parent->Frag_Ether


Loss of Cyclopropyl (-C3H6)
Δ 42 Da
(Ether Cleavage)


Frag_Iodo

Fragment B
m/z 180
(5-Cyclopropoxy-3-nitropyridine radical)


Parent->Frag_Iodo


Loss of Iodine (-I•)
Δ 127 Da
(Weak C-I Bond)


Frag_Core

Core Fragment
m/z 138
(5-Hydroxy-3-nitropyridine)


Frag_Ether->Frag_Core


Loss of Iodine (-I•)
Δ 127 Da


Frag_Iodo->Frag_Core


Loss of Cyclopropyl (-C3H6)
Δ 42 Da





Figure 1: ESI+ Fragmentation Tree illustrating the two primary competitive pathways: Ether cleavage (Green) and De-iodination (Red).


References


    

  • 

    BenchChem.  (2025).[1][2][3] A Comparative Spectroscopic Analysis of Pyridine and its Isomers. Retrieved from 
    

      

    • Relevance: Establishes baseline fragmentation rules for substituted pyridines, specifically the stability of 2-substituted vs 3-substituted isomers.
      • 

    

    • 

  • Holčapek, M., et al. (2010). Fragmentation behavior of nitroaromatic compounds in electrospray ionization mass spectrometry. Journal of Mass Spectrometry.


Relevance: Provides the mechanistic basis for nitro group losses (

 vs 

) in ESI vs EI modes.
    • 

  • 

    Gross, J. H.  (2017). Mass Spectrometry: A Textbook. Springer.[4]
    

      

    • Relevance: Authoritative source for the "Ortho Effect" and halide losses in arom
      • 

    

    • 

  • 

    ResearchGate.  (2016). Pyridine/quinoline derivatives bearing a imidazole/benzimidazole moiety: A LC-MS approach. Retrieved from 
    

      

    • Relevance: Demonstrates the utility of LC-MS in distinguishing pyridine regioisomers in complex heterocyclic synthesis.
      • 

    

    • 

  • 

    BOC Sciences.  (2024). LC-MS-Based Rapid and Accurate Drug Impurity Analysis. Retrieved from 
    

      

    • Relevance: Validates the workflow for distinguishing synthetic impurities (hydrolysis products)
      • 

    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
A Comparative Guide to the Reactivity of 5-Cyclopropoxy-2-iodo-3-nitropyridine vs. its 2-Bromo Analog

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


For Researchers, Scientists, and Drug Development Professionals 


In the landscape of modern synthetic chemistry, particularly in the realms of pharmaceutical and materials science, the strategic selection of building blocks is paramount. The 2-halo-3-nitropyridine scaffold is a privileged motif, offering a versatile platform for the introduction of molecular complexity.[1][2] This guide provides an in-depth technical comparison of the reactivity of two key analogs: 5-Cyclopropoxy-2-iodo-3-nitropyridine  and 5-Cyclopropoxy-2-bromo-3-nitropyridine . Our analysis will focus on their performance in palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution (SNAr), providing field-proven insights to guide your synthetic strategy.


The Decisive Factor: The Carbon-Halogen Bond


The fundamental difference in reactivity between the iodo and bromo analogs lies in the properties of the carbon-halogen (C-X) bond. The Carbon-Iodine (C-I) bond is inherently longer and weaker than the Carbon-Bromine (C-Br) bond. This disparity in bond dissociation energy (BDE) is the primary determinant of their behavior in the rate-determining oxidative addition step of many cross-coupling reactions.[3][4]


    

  • 

    C-I Bond Dissociation Energy:  Approximately 228 kJ/mol
    

    • 

  • 

    C-Br Bond Dissociation Energy:  Approximately 285 kJ/mol[5][6]
    

    • 



This lower BDE for the C-I bond means that less energy is required to break it, leading to a faster rate of oxidative addition to a low-valent metal catalyst, such as Palladium(0).[3][7] This generally translates to higher reactivity for the iodo-substituted pyridine.


The electronic environment of the pyridine ring further modulates this reactivity. The potent electron-withdrawing nitro group at the 3-position significantly activates the 2-position towards both oxidative addition and nucleophilic attack. Conversely, the cyclopropoxy group at the 5-position is an electron-donating group, which can subtly influence the overall electron density of the aromatic system.


Comparative Reactivity in Palladium-Catalyzed Cross-Coupling Reactions


Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of C-C, C-N, and C-O bonds with high efficiency.[8] The choice between the iodo and bromo analog can significantly impact reaction conditions, catalyst loading, and overall yield.


Suzuki-Miyaura Coupling


The Suzuki-Miyaura reaction, which couples an organoboron species with an organic halide, is one of the most widely utilized C-C bond-forming reactions.[9][10] In this context, the superior reactivity of the iodo analog is often pronounced.


Expected Reactivity Trend:  5-Cyclopropoxy-2-iodo-3-nitropyridine > 5-Cyclopropoxy-2-bromo-3-nitropyridine


The iodo-compound will typically react under milder conditions (lower temperatures, shorter reaction times) and may require lower catalyst loadings to achieve high yields.[3] While the bromo-analog is also a viable substrate, it may necessitate more forcing conditions or more sophisticated, electron-rich phosphine ligands to facilitate efficient oxidative addition.[11] However, it is worth noting that in some specific cases with certain catalyst systems, aryl bromides have shown comparable or even superior reactivity at lower temperatures.


Representative Experimental Protocol: Suzuki-Miyaura Coupling 


Objective:  To compare the yield of the coupling of 5-cyclopropoxy-3-nitropyridine with phenylboronic acid, starting from the 2-iodo and 2-bromo analogs.


Materials: 


    

  • 

    5-Cyclopropoxy-2-iodo-3-nitropyridine or 5-Cyclopropoxy-2-bromo-3-nitropyridine (1.0 equiv)
    

    • 

  • 

    Phenylboronic acid (1.2 equiv)
    

    • 

  • 

    Palladium(II) acetate [Pd(OAc)₂] (2 mol%)
    

    • 

  • 

    SPhos (4 mol%)
    

    • 

  • 

    Potassium carbonate (K₂CO₃) (2.0 equiv)
    

    • 

  • 

    1,4-Dioxane/Water (4:1 mixture, degassed)
    

    • 



Procedure: 


    

  • 

    To a dry reaction vial under an inert atmosphere (e.g., nitrogen or argon), add the 2-halopyridine substrate, phenylboronic acid, Pd(OAc)₂, SPhos, and K₂CO₃.
    

    • 

  • 

    Add the degassed dioxane/water solvent mixture.
    

    • 

  • 

    Seal the vial and heat the reaction mixture to 80 °C with vigorous stirring.
    

    • 

  • 

    Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., every hour).
    

    • 

  • 

    Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.
    

    • 

  • 

    Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
    

    • 

  • 

    Purify the crude product by flash column chromatography.
    

    • 



Buchwald-Hartwig Amination


The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds.[12][13] The reactivity difference between the iodo and bromo analogs remains significant in this transformation.


Expected Reactivity Trend:  5-Cyclopropoxy-2-iodo-3-nitropyridine > 5-Cyclopropoxy-2-bromo-3-nitropyridine


The iodo-pyridine will generally couple with a wider range of amines under milder conditions.[3] The bromo-pyridine is also a competent coupling partner, but often requires more specialized, bulky, and electron-rich ligands (e.g., XPhos, RuPhos) and potentially higher temperatures to achieve comparable results.[14][15]


Representative Experimental Protocol: Buchwald-Hartwig Amination 


Objective:  To compare the efficiency of the amination of the 2-iodo and 2-bromo-5-cyclopropoxy-3-nitropyridine with morpholine.


Materials: 


    

  • 

    5-Cyclopropoxy-2-iodo-3-nitropyridine or 5-Cyclopropoxy-2-bromo-3-nitropyridine (1.0 equiv)
    

    • 

  • 

    Morpholine (1.2 equiv)
    

    • 

  • 

    Pd₂(dba)₃ (1.5 mol%)
    

    • 

  • 

    Xantphos (3 mol%)
    

    • 

  • 

    Sodium tert-butoxide (NaOtBu) (1.4 equiv)
    

    • 

  • 

    Toluene (anhydrous, degassed)
    

    • 



Procedure: 


    

  • 

    In a glovebox or under an inert atmosphere, charge a reaction tube with Pd₂(dba)₃, Xantphos, and NaOtBu.
    

    • 

  • 

    Add the 2-halopyridine substrate and anhydrous toluene.
    

    • 

  • 

    Add the morpholine and seal the tube.
    

    • 

  • 

    Heat the reaction mixture to 100 °C for 4-12 hours.
    

    • 

  • 

    Monitor the reaction by LC-MS.
    

    • 

  • 

    After completion, cool to room temperature, dilute with ethyl acetate, and filter through a pad of celite.
    

    • 

  • 

    Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate.
    

    • 

  • 

    Purify by flash chromatography.
    

    • 



Sonogashira Coupling


The Sonogashira coupling is a reliable method for forming C-C bonds between aryl halides and terminal alkynes.[16][17] The reactivity trend is particularly pronounced in this reaction.[11][18]


Expected Reactivity Trend:  5-Cyclopropoxy-2-iodo-3-nitropyridine >> 5-Cyclopropoxy-2-bromo-3-nitropyridine


Aryl iodides are significantly more reactive in Sonogashira couplings, often proceeding at room temperature with low catalyst loadings.[19] Aryl bromides typically require higher temperatures and longer reaction times, and yields can be variable.[11] For the synthesis of alkynyl-substituted nitropyridines, the iodo-analog is the strongly preferred substrate.[20]


Representative Experimental Protocol: Sonogashira Coupling 


Objective:  To compare the coupling of the 2-iodo and 2-bromo-5-cyclopropoxy-3-nitropyridine with phenylacetylene.


Materials: 


    

  • 

    5-Cyclopropoxy-2-iodo-3-nitropyridine or 5-Cyclopropoxy-2-bromo-3-nitropyridine (1.0 equiv)
    

    • 

  • 

    Phenylacetylene (1.1 equiv)
    

    • 

  • 

    Pd(PPh₃)₂Cl₂ (2 mol%)
    

    • 

  • 

    Copper(I) iodide (CuI) (4 mol%)
    

    • 

  • 

    Triethylamine (Et₃N) (2.0 equiv)
    

    • 

  • 

    THF (anhydrous, degassed)
    

    • 



Procedure: 


    

  • 

    To a Schlenk flask under an inert atmosphere, add the 2-halopyridine, Pd(PPh₃)₂Cl₂, and CuI.
    

    • 

  • 

    Add anhydrous THF and triethylamine.
    

    • 

  • 

    Add phenylacetylene dropwise.
    

    • 

  • 

    Stir the reaction at room temperature for the iodo-analog, or heat to 60 °C for the bromo-analog.
    

    • 

  • 

    Monitor the reaction by TLC.
    

    • 

  • 

    Upon completion, filter the reaction mixture through celite and wash with ethyl acetate.
    

    • 

  • 

    Concentrate the filtrate and purify the residue by column chromatography.
    

    • 



Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)


The strong electron-withdrawing nitro group at the 3-position makes the 2-position of the pyridine ring highly susceptible to nucleophilic attack. This allows for SNAr reactions to occur, often in competition with cross-coupling pathways.[21]


In SNAr, the rate-determining step is typically the initial attack of the nucleophile to form a resonance-stabilized Meisenheimer complex. The nature of the halogen leaving group influences the second step, the expulsion of the halide ion. The general leaving group ability in SNAr reactions is F > Cl > Br > I. However, the high polarizability of iodine can sometimes enhance the rate of C-I bond cleavage. Studies on 2-halo-3-nitropyridines have shown that the reactivity order can be complex and dependent on the specific nucleophile and reaction conditions.[22][23] For many common nucleophiles, the difference in reactivity between the bromo and iodo analogs in SNAr is less pronounced than in palladium-catalyzed reactions.


Data and Reactivity Summary


Reaction Type5-Cyclopropoxy-2-iodo-3-nitropyridine5-Cyclopropoxy-2-bromo-3-nitropyridineKey Considerations
Suzuki-Miyaura High reactivity, milder conditions (e.g., 60-80 °C), lower catalyst loading.[3]Moderate reactivity, often requires higher temperatures (e.g., 80-100 °C) and/or more active ligands.[11]The iodo analog is generally preferred for efficiency and mildness.
Buchwald-Hartwig Excellent reactivity with a broad scope of amines under relatively mild conditions.Good reactivity, but may require more specialized, bulky ligands and higher temperatures.[14][15]Iodo-compound offers greater flexibility in amine coupling partners.
Sonogashira Very high reactivity, often proceeds at room temperature with high yields.[19]Significantly lower reactivity, requires elevated temperatures and may give lower yields.[11][18]The iodo-analog is the substrate of choice for this transformation.
SNAr Good leaving group.Good leaving group.Reactivity difference is often less significant than in cross-coupling.[22][23]


Visualizing the Reaction Pathways


Generalized Catalytic Cycle for Palladium-Catalyzed Cross-Coupling






G


pd0

Pd(0)L_n


oa_complex

Oxidative Addition
Complex


pd0->oa_complex


 Oxidative
 Addition
 (Ar-X)


re_complex

Transmetalation
Complex


oa_complex->re_complex


 Transmetalation
 (Nu-M)


re_complex->pd0




product

Ar-Nu


re_complex->product


 Reductive
 Elimination





Caption:  Generalized catalytic cycle for Palladium-catalyzed cross-coupling.


Mechanism of Nucleophilic Aromatic Substitution (SNAr)






SNAr


substrate
Substrate
(Ar-X)


meisenheimer

Meisenheimer Complex
(Intermediate)


substrate->meisenheimer


+ Nu-
(Rate-determining step)


nucleophile
Nucleophile
(Nu-)


product
Product
(Ar-Nu)


meisenheimer->product


- X-





Caption:  Two-step mechanism of a typical SNAr reaction.


Conclusion and Strategic Recommendations


The choice between 5-cyclopropoxy-2-iodo-3-nitropyridine and its 2-bromo analog is a critical decision that hinges on the desired chemical transformation.


    

  • 

    For palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, and especially Sonogashira), the 2-iodo analog is the superior choice.  Its higher reactivity, stemming from the weaker C-I bond, allows for milder reaction conditions, lower catalyst loadings, shorter reaction times, and often higher yields. This is particularly advantageous when dealing with thermally sensitive substrates or complex molecules with multiple functional groups.
    

    • 

  • 

    The 2-bromo analog remains a viable and more cost-effective option, particularly for Suzuki and Buchwald-Hartwig reactions.  However, researchers must be prepared to invest more time in optimization, potentially employing higher temperatures and more sophisticated and expensive catalyst systems to achieve satisfactory results.
    

    • 

  • 

    For nucleophilic aromatic substitution (SNAr) reactions, the difference in reactivity is generally less pronounced.  The choice of halogen may be dictated by other factors, such as the specific nucleophile, solvent system, or the potential for competing side reactions.
    

    • 



By understanding the fundamental principles of C-X bond reactivity and the nuances of each reaction class, researchers can make informed decisions to streamline their synthetic efforts, improve efficiency, and accelerate the discovery and development of novel chemical entities.


References


    

  • 

    Reinheimer, J. D., et al. (1969). Acid-Catalyzed Aromatic Nucleophilic Substitution. II. The Reaction of 2-Halo-3-nitropyridines and 2-Halo-5-nitropyridines with Water in Sulfuric Acid. The Journal of Organic Chemistry, 34(7), 2068-2072. [Link]
    

    • 

  • 

    Reinheimer, J. D., et al. (1969). Acid-catalyzed aromatic nucleophilic substitution. II. Reaction of 2-halo-3-nitropyridines and 2-halo-5-nitropyridines with water in sulfuric acid. The Journal of Organic Chemistry. [Link]
    

    • 


  • 

    Dolci, C., et al. (2009). Nucleophilic aromatic substitution by [18F]fluoride at substituted 2-nitropyridines. Journal of Labelled Compounds and Radiopharmaceuticals, 53(3), 134-139. [Link]
    

    • 


  • 

    Sato, H., et al. (2022). Directed nucleophilic aromatic substitution reaction. Nature Communications, 13(1), 643. [Link]
    

    • 

  • 

    Álvarez, R., et al. (2012). Palladium-Catalyzed Buchwald–Hartwig Coupling of Deactivated Aminothiophenes with Substituted Halopyridines. European Journal of Organic Chemistry, 2012(28), 5566-5573. [Link]
    

    • 

  • 

    Franckevicius, V. (2012). Metal-Catalyzed Cross-Couplings of Aryl Halides to Form C–C Bonds in Aqueous Media. Metal-Catalyzed Cross-Coupling Reactions and More, 1-32. [Link]
    

    • 

  • 

    Pell, C. J. (2018). High-Throughput Experimentation of the Buchwald-Hartwig Amination for Reaction Scouting and Guided Synthesis. Purdue University Graduate School. [Link]
    

    • 

  • 

    Obuah, C., et al. (2021). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology, 11(13), 4384-4413. [Link]
    

    • 

  • 

    The Royal Society of Chemistry. (2017). Supplementary Information Synthetic routes to compounds 5 and 10-19. The Royal Society of Chemistry. [Link]
    

    • 



  • 

    Gensch, T., et al. (2018). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Bioconjugate Chemistry, 29(6), 1833-1848. [Link]
    

    • 

  • 

    Wikipedia. (2023). Buchwald–Hartwig amination. Wikipedia. [Link]
    

    • 

  • 

    Panduwawala, T. (2019). Palladium-Catalyzed Cross-Coupling Reactions of Aryl Halides on Sulfur Compounds. Thieme Chemistry. [Link]
    

    • 


  • 

    Wang, H., et al. (2024). Mononuclear Palladium(I) Aryl Complexes Perform Cross-Coupling Reactions with Organic Halides. CCS Chemistry. [Link]
    

    • 

  • 

    Chemistry LibreTexts. (2024). Sonogashira Coupling. Chemistry LibreTexts. [Link]
    

    • 

  • 

    Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. [Link]
    

    • 

  • 

    Organic Chemistry Portal. (2022). Sonogashira Coupling. Organic Chemistry Portal. [Link]
    

    • 

  • 

    Bakal, E. A., et al. (2023). Nitropyridines in the Synthesis of Bioactive Molecules. Molecules, 28(9), 3843. [Link]
    

    • 

  • 

    Bakal, E. A., et al. (2023). Nitropyridines in the Synthesis of Bioactive Molecules. MDPI. [Link]
    

    • 

  • 

    Gao, Y., et al. (2021). Benchmark calculations for bond dissociation energies and enthalpy of formation of chlorinated and brominated polycyclic aromatic hydrocarbons. Scientific Reports, 11(1), 17781. [Link]
    

    • 

  • 

    The Organic Chemistry Tutor. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]
    

    • 



  • 

    Li, J., et al. (2016). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Open Journal of Synthesis Theory and Applications, 5(2), 15-28. [Link]
    

    • 

  • 

    The Organic Chemistry Tutor. (n.d.). Bond Dissociation Energy. The Organic Chemistry Tutor. [Link]
    

    • 

  • 

    Darwent, B. deB. (1970). Bond dissociation energies in simple molecules. National Bureau of Standards. [Link]
    

    • 

  • 

    Chemistry LibreTexts. (2023). 6.9: Describing a Reaction - Bond Dissociation Energies. Chemistry LibreTexts. [Link]
    

    • 

  • 

    Suwinski, J., & Szczepankiewicz, W. (2001). Nitropyridines, Their Synthesis and Reactions. Advances in Nitrogen Heterocycles, 4, 1-53. [Link]
    

    • 

  • 

    Bissember, A. C., & Lund, M. B. (2018). Nuances in fundamental Suzuki−Miyaura cross-couplings employing [Pd(PPh3)4]: poor reactivity of aryl Iodides at lower temperatures. The Journal of Organic Chemistry, 83(11), 6242-6247. [Link]
    

    • 

  • 

    Chemistry LibreTexts. (2025). Bond Energies. Chemistry LibreTexts. [Link]
    

    • 


  • 

    Issabayeva, G., et al. (2024). Multicomponent Synthesis of Novel Unsymmetric 6-Aryl Substituted 5-Nitropyridines. Eurasian Journal of Chemistry, 2(1), 13-19. [Link]
    

    • 

  • 

    Organic Chemistry Portal. (2020). Suzuki Coupling. Organic Chemistry Portal. [Link]
    

    • 

  • 

    Cant, A. A., & Organ, M. G. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Beilstein Journal of Organic Chemistry, 12, 2756-2778. [Link]
    

    • 

  • 

    D'Amico, E., et al. (2021). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Catalysts, 11(11), 1374. [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
A Bioisosteric Investigation: Unraveling the Virtues of Cyclopropoxy vs. Methoxy Moieties in Nitropyridine Scaffolds

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


For Researchers, Scientists, and Drug Development Professionals 


In the relentless pursuit of novel therapeutics, the strategic modification of lead compounds is a cornerstone of medicinal chemistry. Bioisosteric replacement, the substitution of one functional group for another with similar physicochemical properties, is a powerful tool to enhance potency, selectivity, and pharmacokinetic profiles. This guide provides an in-depth bioisosteric comparison of the cyclopropoxy and methoxy groups, two moieties often considered for such exchanges, within the context of the pharmaceutically relevant nitropyridine scaffold.


The seemingly subtle substitution of a methyl for a cyclopropyl group within an alkoxy substituent can impart profound changes to a molecule's behavior. This analysis will dissect these differences through the lens of physicochemical properties, metabolic stability, and potential biological activity, supported by detailed experimental protocols for their evaluation.


The Bioisosteric Dichotomy: Unveiling the Physicochemical Nuances


The choice between a cyclopropoxy and a methoxy group can significantly impact a molecule's interaction with its biological target and its journey through the body. These differences are rooted in their distinct electronic and steric characters. The methoxy group is a classic, small, and electron-donating substituent, while the cyclopropoxy group, with its strained three-membered ring, introduces unique conformational constraints and electronic properties.


To quantify these differences, we will consider two representative molecules: 2-methoxy-5-nitropyridine and its bioisostere, 2-cyclopropoxy-5-nitropyridine.


Table 1: Comparative Physicochemical Properties of 2-Methoxy-5-nitropyridine and 2-Cyclopropoxy-5-nitropyridine 


Property2-Methoxy-5-nitropyridine2-Cyclopropoxy-5-nitropyridineRationale for Difference
Molecular Weight ( g/mol ) 154.12180.17The addition of a C2H2 unit in the cyclopropyl ring increases the molecular weight.
Calculated LogP ~1.3 - 1.5~1.8 - 2.1 (estimated)The larger, more lipophilic cyclopropyl group is expected to increase the octanol-water partition coefficient.
Topological Polar Surface Area (TPSA) (Ų) 68.968.9The polar atoms (N and O) contributing to TPSA are identical in both molecules.
Metabolic Stability (t½ in HLM, min) ModerateExpected to be HigherThe cyclopropyl group is generally more resistant to oxidative metabolism than a methyl group.[1]
Electronic Effect Electron-donating (+R > -I)Electron-donating (+R > -I)Both are alkoxy groups, donating electron density to the pyridine ring through resonance, which outweighs their inductive withdrawal.



The increased lipophilicity of the cyclopropoxy group, as suggested by the estimated LogP, could enhance membrane permeability, but may also increase non-specific binding and reduce aqueous solubility. The most significant anticipated advantage of the cyclopropoxy moiety lies in its potential to enhance metabolic stability.


Visualizing the Structural and Property Differences


To better understand the structural basis for these differing properties, a diagram illustrating the two molecules and their key physicochemical attributes is presented below.






G


cluster_methoxy

2-Methoxy-5-nitropyridine


cluster_cyclopropoxy

2-Cyclopropoxy-5-nitropyridine


M_struct

Structure:
[Image of 2-methoxy-5-nitropyridine structure]


M_props

LogP: ~1.4
Metabolic Stability: Moderate


C_props

LogP: ~2.0 (Est.)
Metabolic Stability: Higher (Expected)


C_struct

Structure:
[Image of 2-cyclopropoxy-5-nitropyridine structure]





Caption:  Structural and key property comparison of the two bioisosteres.


The Synthetic Gateway: Crafting the Bioisosteres


The feasibility of synthesizing these analogs is a critical consideration in any drug discovery program. While methoxy-substituted nitropyridines are readily accessible, the introduction of a cyclopropoxy group requires a tailored approach.


Synthesis of 2-Methoxy-5-nitropyridine


A common route to 2-methoxy-5-nitropyridine involves the nucleophilic aromatic substitution of a suitable precursor, such as 2-chloro-5-nitropyridine, with sodium methoxide.


Protocol 1: Synthesis of 2-Methoxy-5-nitropyridine 


    

  • 

    Reaction Setup:  To a solution of 2-chloro-5-nitropyridine (1.0 eq) in anhydrous methanol (10 volumes), add sodium methoxide (1.2 eq) portion-wise at room temperature.
    

    • 

  • 

    Reaction Monitoring:  Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
    

    • 

  • 

    Work-up:  Once the reaction is complete, remove the methanol under reduced pressure. Add water to the residue and extract the product with a suitable organic solvent (e.g., ethyl acetate).
    

    • 

  • 

    Purification:  Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel to afford 2-methoxy-5-nitropyridine.
    

    • 



Synthesis of 2-Cyclopropoxy-5-nitropyridine


The synthesis of 2-cyclopropoxy-5-nitropyridine can be achieved via a similar nucleophilic aromatic substitution strategy, using cyclopropanol as the nucleophile.


Protocol 2: Synthesis of 2-Cyclopropoxy-5-nitropyridine 


    

  • 

    Alkoxide Formation:  To a solution of cyclopropanol (1.5 eq) in a suitable anhydrous solvent such as tetrahydrofuran (THF), add a strong base like sodium hydride (1.5 eq) at 0 °C. Allow the mixture to stir at room temperature for 30 minutes to an hour to form the sodium cyclopropoxide.
    

    • 

  • 

    Nucleophilic Substitution:  Add a solution of 2-chloro-5-nitropyridine (1.0 eq) in anhydrous THF to the freshly prepared sodium cyclopropoxide solution.
    

    • 

  • 

    Reaction Monitoring:  Heat the reaction mixture to reflux and monitor its progress by TLC.
    

    • 

  • 

    Work-up and Purification:  After completion, cool the reaction mixture to room temperature and quench carefully with water. Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography to yield 2-cyclopropoxy-5-nitropyridine.
    

    • 



Experimental Evaluation: A Head-to-Head Comparison


To empirically validate the predicted differences between these bioisosteres, a series of standardized in vitro assays are essential. The following protocols provide a framework for these investigations.


Lipophilicity Determination (LogP) by Shake-Flask Method


The octanol-water partition coefficient (LogP) is a critical measure of a compound's lipophilicity.


Protocol 3: Shake-Flask Method for LogP Determination 


    

  • 

    Preparation:  Prepare a mutually saturated solution of n-octanol and water (or a suitable buffer like PBS, pH 7.4 for LogD measurement).
    

    • 

  • 

    Sample Preparation:  Dissolve a known amount of the test compound (2-methoxy-5-nitropyridine or 2-cyclopropoxy-5-nitropyridine) in the n-octanol phase.
    

    • 

  • 

    Partitioning:  Mix the octanol solution with the aqueous phase in a separatory funnel and shake vigorously for a predetermined time to ensure equilibrium is reached.
    

    • 

  • 

    Phase Separation:  Allow the two phases to separate completely.
    

    • 

  • 

    Quantification:  Determine the concentration of the compound in each phase using a suitable analytical method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).
    

    • 

  • 

    Calculation:  Calculate the LogP value as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.
    

    • 



In Vitro Metabolic Stability Assessment in Human Liver Microsomes


This assay evaluates the susceptibility of a compound to metabolism by cytochrome P450 enzymes.






G


cluster_workflow

Metabolic Stability Workflow


A

Incubate Compound with
Human Liver Microsomes (HLM)
and NADPH


B

Quench Reaction at
Different Time Points


A->B




C

Analyze Remaining Parent
Compound by LC-MS/MS


B->C




D

Plot ln(% Remaining)
vs. Time


C->D




E

Calculate Half-life (t½)
and Intrinsic Clearance (CLint)


D->E







Caption:  Experimental workflow for assessing in vitro metabolic stability.


Protocol 4: In Vitro Metabolic Stability Assay 


    

  • 

    Reaction Mixture Preparation:  In a microcentrifuge tube, prepare a reaction mixture containing human liver microsomes (HLM, final concentration e.g., 0.5 mg/mL) and the test compound (final concentration e.g., 1 µM) in a phosphate buffer (pH 7.4).
    

    • 

  • 

    Initiation of Metabolism:  Pre-warm the mixture at 37°C for a few minutes, then initiate the metabolic reaction by adding a solution of NADPH (final concentration e.g., 1 mM).
    

    • 

  • 

    Time-course Sampling:  At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.
    

    • 

  • 

    Sample Processing:  Centrifuge the quenched samples to precipitate proteins.
    

    • 

  • 

    LC-MS/MS Analysis:  Analyze the supernatant by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the amount of the parent compound remaining at each time point.
    

    • 

  • 

    Data Analysis:  Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression of this plot can be used to calculate the in vitro half-life (t½).
    

    • 



In Vitro Cytotoxicity Evaluation (MTT Assay)


The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.


Protocol 5: MTT Cytotoxicity Assay 


    

  • 

    Cell Seeding:  Seed a suitable cancer cell line (e.g., A549, HeLa) in a 96-well plate at an appropriate density and allow the cells to adhere overnight.
    

    • 

  • 

    Compound Treatment:  Treat the cells with various concentrations of the test compounds (e.g., from 0.1 to 100 µM) and a vehicle control (e.g., DMSO).
    

    • 

  • 

    Incubation:  Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.
    

    • 

  • 

    MTT Addition:  Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for a further 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.
    

    • 

  • 

    Formazan Solubilization:  Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.
    

    • 

  • 

    Absorbance Measurement:  Measure the absorbance of the solubilized formazan at a specific wavelength (e.g., 570 nm) using a microplate reader.
    

    • 

  • 

    IC50 Determination:  Calculate the half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits cell growth by 50%, by plotting the percentage of cell viability against the compound concentration.
    

    • 



Conclusion: A Strategic Choice for Drug Design


The bioisosteric replacement of a methoxy group with a cyclopropoxy group in nitropyridine scaffolds presents a compelling strategy for medicinal chemists. The primary anticipated advantage is the enhancement of metabolic stability, a critical parameter in determining a drug's pharmacokinetic profile and in vivo efficacy.[1] While this modification is likely to increase lipophilicity, which may require further optimization to maintain a balanced ADME profile, the potential for improved drug exposure warrants its consideration.


The choice between these two bioisosteres should be guided by the specific goals of the drug discovery program. If metabolic instability of a methoxy-containing lead compound is a key challenge, the cyclopropoxy analog is a logical next step. However, if solubility or non-specific binding are primary concerns, the smaller, less lipophilic methoxy group may be preferred.


Ultimately, the empirical data generated from the experimental protocols outlined in this guide will provide the definitive answer to which bioisostere offers the superior profile for a given nitropyridine-based therapeutic agent. This data-driven approach is fundamental to making informed decisions in the intricate process of drug design and development.


References


    


  • 

    PubChem. 2-Methoxy-5-nitropyridine. [Link]
    

    • 



  • 

    Hypha Discovery. Metabolism of cyclopropyl groups. [Link]
    

    • 


  • 

    Cyprotex. Microsomal Stability. [Link]
    

    • 

  • 

    Creative Biolabs. Cytotoxicity Assay Protocol & Troubleshooting. [Link]
    

    • 


  • 

    National Toxicology Program. In Vitro Cytotoxicity Test Methods BRD. [Link]
    

    • 



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A Comparative Guide to Purity Validation of 5-Cyclopropoxy-2-iodo-3-nitropyridine via High-Performance Liquid Chromatography

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


For researchers, scientists, and professionals in the fast-paced world of drug development, establishing the purity of novel chemical entities is a cornerstone of regulatory compliance and, ultimately, patient safety. This guide provides an in-depth, technical comparison for validating the purity of 5-Cyclopropoxy-2-iodo-3-nitropyridine, a key intermediate in the synthesis of various pharmaceutical agents. We will delve into a robust High-Performance Liquid Chromatography (HPLC) method, offering a detailed protocol and exploring the rationale behind its development. Furthermore, we will objectively compare the performance of HPLC with alternative analytical techniques, supported by experimental insights, to empower you in selecting the most appropriate method for your research needs.


The Criticality of Purity in Pharmaceutical Intermediates


5-Cyclopropoxy-2-iodo-3-nitropyridine is a structurally complex molecule, and its synthesis can lead to a variety of process-related impurities. These can include unreacted starting materials, intermediates, by-products from side reactions, and degradation products. The presence of such impurities, even in trace amounts, can have significant implications for the safety and efficacy of the final active pharmaceutical ingredient (API). Therefore, a highly sensitive and specific analytical method is paramount for ensuring the purity and batch-to-batch consistency of this vital intermediate.


High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity Determination


HPLC is the most widely employed technique for the analysis of drug impurities due to its high sensitivity, specificity, and reproducibility.[1] A validated HPLC method offers a reliable means to separate, identify, and quantify impurities present in 5-Cyclopropoxy-2-iodo-3-nitropyridine.


Proposed HPLC Method for 5-Cyclopropoxy-2-iodo-3-nitropyridine


While a specific validated monograph for this compound may not be publicly available, based on the analysis of structurally similar substituted nitropyridines, the following reversed-phase HPLC (RP-HPLC) method serves as an excellent starting point for method development and validation.[2][3]


Table 1: Proposed HPLC Method Parameters 


ParameterRecommended ConditionRationale
Column C18, 250 mm x 4.6 mm, 5 µmC18 columns are the workhorse for RP-HPLC, offering excellent retention and separation of a wide range of non-polar to moderately polar compounds. The 5 µm particle size provides a good balance between efficiency and backpressure.
Mobile Phase A: 0.1% Formic Acid in WaterB: AcetonitrileA gradient elution is recommended to ensure the separation of impurities with a wide range of polarities. Formic acid is a common mobile phase modifier that improves peak shape for basic compounds like pyridines by minimizing interactions with residual silanol groups on the silica-based stationary phase.[2]
Gradient 0-5 min: 30% B5-20 min: 30-80% B20-25 min: 80% B25-30 min: 30% BThis gradient profile allows for the elution of more polar impurities early in the run, followed by the main analyte and then less polar impurities. A post-run equilibration step ensures the column is ready for the next injection.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column that provides good separation efficiency without generating excessive backpressure.
Column Temperature 30 °CMaintaining a constant column temperature is crucial for reproducible retention times. 30 °C is a common starting point that can be optimized to improve separation.
Detection UV at 254 nmThe nitro-aromatic system in the molecule is expected to have a strong UV absorbance around this wavelength, providing good sensitivity for both the main component and related impurities.
Injection Volume 10 µLA typical injection volume that balances sensitivity with the risk of column overload.


Experimental Workflow for HPLC Method Validation


A comprehensive validation of the HPLC method should be performed in accordance with the International Council for Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose.[4][5][6]






HPLC_Validation_Workflow


cluster_prep

Preparation


cluster_hplc

HPLC Analysis


cluster_data

Data Analysis & Reporting


SamplePrep

Sample & Standard
Preparation


SystemSuitability

System Suitability
Testing


SamplePrep->SystemSuitability




MobilePhase

Mobile Phase
Preparation


MobilePhase->SystemSuitability




MethodValidation

Method Validation
(Specificity, Linearity, Accuracy, Precision, Robustness)


SystemSuitability->MethodValidation




DataAnalysis

Data Acquisition
& Processing


MethodValidation->DataAnalysis




Report

Validation Report
Generation


DataAnalysis->Report







Caption:  Workflow for HPLC Method Development and Validation.


Key Validation Parameters as per ICH Guidelines:


    

  • 

    Specificity:  The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[7] This is typically demonstrated by spiking the sample with known impurities and performing forced degradation studies (acid, base, oxidation, heat, and light).
    

    • 

  • 

    Linearity:  The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. A minimum of five concentrations should be used, and the correlation coefficient (r²) should typically be ≥ 0.995.[8]
    

    • 

  • 

    Accuracy:  The closeness of test results obtained by the method to the true value. This is often determined by recovery studies of spiked samples and should be within 98-102% for the assay of a drug substance.[8]
    

    • 

  • 

    Precision:  The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability). The relative standard deviation (RSD) should typically be ≤ 2%.[8]
    

    • 

  • 

    Limit of Detection (LOD) and Limit of Quantitation (LOQ):  The lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy, respectively.
    

    • 

  • 

    Robustness:  A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate).[8]
    

    • 



Comparative Analysis with Alternative Techniques


While HPLC is a powerful tool, other analytical techniques can also be employed for purity assessment, each with its own advantages and limitations.


Gas Chromatography-Mass Spectrometry (GC-MS)


GC-MS is a highly sensitive and selective technique, particularly for volatile and thermally stable compounds.


    

  • 

    Applicability:  For 5-Cyclopropoxy-2-iodo-3-nitropyridine, direct analysis by GC-MS may be challenging due to its relatively high molecular weight and potential for thermal degradation in the injector port. Derivatization might be necessary to increase its volatility.
    

    • 

  • 

    Advantages:  Excellent for identifying and quantifying volatile impurities, such as residual solvents from the synthesis process. The mass spectrometer provides structural information, aiding in the identification of unknown impurities.
    

    • 

  • 

    Limitations:  Not suitable for non-volatile or thermally labile compounds. The need for derivatization can add complexity to the sample preparation process.
    

    • 



Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy


qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a reference standard of the analyte itself.


    

  • 

    Applicability:  qNMR can be a powerful tool for determining the absolute purity of 5-Cyclopropoxy-2-iodo-3-nitropyridine. It can also be used to identify and quantify impurities if their signals are resolved from the main component and an internal standard.
    

    • 

  • 

    Advantages:  It is a non-destructive technique and provides structural information about the analyte and any impurities present. It offers high precision and accuracy without the need for analyte-specific reference standards.
    

    • 

  • 

    Limitations:  Lower sensitivity compared to chromatographic techniques, making it less suitable for detecting trace-level impurities. Signal overlap in complex mixtures can make quantification challenging.
    

    • 



Table 2: Comparison of Analytical Techniques for Purity Validation 


FeatureHPLC-UVGC-MSqNMR
Principle Chromatographic separation based on polarityChromatographic separation based on volatility and boiling pointNuclear magnetic resonance of atomic nuclei
Selectivity HighVery HighHigh (depends on spectral resolution)
Sensitivity High (ppm to ppb)Very High (ppb to ppt)Moderate (low % to ppm)
Quantification Relative (requires reference standard)Relative (requires reference standard)Absolute (with internal standard)
Throughput HighModerateLow
Compound Applicability Wide range of non-volatile and thermally labile compoundsVolatile and thermally stable compoundsSoluble compounds with NMR-active nuclei
Impurity Identification Limited (retention time matching)Excellent (mass spectral library matching)Excellent (structural elucidation)


Logical Comparison of Techniques






Method_Selection_Logic


Start

Purity Assessment of
5-Cyclopropoxy-2-iodo-3-nitropyridine


Primary_Question

Primary goal: Routine QC with high throughput
 and detection of a wide range of impurities?


Start->Primary_Question




HPLC_Path

HPLC is the recommended
 primary method


Primary_Question->HPLC_Path


Yes


Alternative_Question

Need for structural elucidation of unknown impurities
 or analysis of volatile organic impurities?


Primary_Question->Alternative_Question


No


GCMS_Path

GC-MS is a valuable
 complementary technique


Alternative_Question->GCMS_Path


Yes


qNMR_Question

Need for absolute purity determination
 without a specific reference standard?


Alternative_Question->qNMR_Question


No


qNMR_Question->HPLC_Path


No


qNMR_Path

qNMR is the method of choice
 for primary standard characterization


qNMR_Question->qNMR_Path


Yes





Caption:  Logical flow for selecting an analytical method.


Conclusion


The purity of 5-Cyclopropoxy-2-iodo-3-nitropyridine is a critical quality attribute that necessitates a robust and validated analytical method. High-Performance Liquid Chromatography stands out as the most suitable primary technique for routine quality control, offering a balance of sensitivity, specificity, and throughput. The proposed RP-HPLC method provides a solid foundation for method development and validation in accordance with ICH guidelines.


For comprehensive characterization, particularly for the identification of unknown impurities or the quantification of volatile residues, complementary techniques such as GC-MS are invaluable. Furthermore, for the definitive determination of absolute purity, especially during the characterization of reference standards, qNMR is an unparalleled tool.


By understanding the strengths and limitations of each technique, researchers and drug development professionals can implement a scientifically sound and defensible strategy for the purity validation of 5-Cyclopropoxy-2-iodo-3-nitropyridine, ensuring the quality and safety of this important pharmaceutical intermediate.


References


    



  • 

    ResearchGate. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Available at: [Link]
    

    • 


  • 

    U.S. Food and Drug Administration. (2015). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. Available at: [Link]
    

    • 

  • 

    Veeprho. (2020). Use of NMR in Impurity Profiling for Pharmaceutical Products. Available at: [Link]
    

    • 

  • 

    ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Available at: [Link]
    

    • 

  • 

    U.S. Food and Drug Administration. (1996). Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology. Available at: [Link]
    

    • 

  • 

    Element Lab Solutions. (2023). USP 621 Changes. Available at: [Link]
    

    • 

  • 

    LCGC International. (2026). Analytical Procedures and Method Validation: Highlights of the FDA's Draft Guidance. Available at: [Link]
    

    • 

  • 

    Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Available at: [Link]
    

    • 

  • 

    Moravek. (2021). Applications of NMR in Pharmaceutical Analysis. Available at: [Link]
    

    • 

  • 

    Waters Corporation. (2023). Achieving Method Modernization with the New Liquid Chromatographic Gradient Allowances Provided by USP General Chapter <621> Chromatography and the Alliance™ iS HPLC System. Available at: [Link]
    

    • 

  • 

    U.S. Pharmacopeia. (2022). <621> Chromatography. Available at: [Link]
    

    • 

  • 

    American Pharmaceutical Review. (2020). Quantitative NMR in Biotherapeutic Drug Development: An Efficient General-Purpose Tool for Process Analytics. Available at: [Link]
    

    • 

  • 

    Asian Journal of Pharmaceutical Analysis. (2021). A Review of HPLC Method Development and Validation as per ICH Guidelines. Available at: [Link]
    

    • 


  • 

    Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Available at: [Link]
    

    • 


  • 

    Acta Scientific. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Available at: [Link]
    

    • 

  • 

    ResearchGate. (2025). What is the Method Validation Steps According to ICH and USP Guidelines? and What is Acceptance Criteria for this Steps?. Available at: [Link]
    

    • 


  • 

    European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Available at: [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
IR spectroscopy characteristic peaks for 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
Title:  Technical Comparison Guide: IR Characterization of 5-Cyclopropoxy-2-iodo-3-nitropyridine


Executive Summary & Application Context


5-Cyclopropoxy-2-iodo-3-nitropyridine (CAS: 1369438-92-3) is a critical intermediate in the synthesis of covalent KRAS G12C inhibitors, such as Sotorasib (AMG 510). Its structural integrity is pivotal because the C-2 iodine serves as the handle for subsequent Suzuki-Miyaura coupling, while the 5-cyclopropoxy group provides essential hydrophobic interactions in the target protein's cryptic pocket.


This guide provides an authoritative comparison of the infrared (IR) spectral characteristics of 5-Cyclopropoxy-2-iodo-3-nitropyridine against its immediate synthetic precursor, 2-iodo-3-nitropyridin-5-ol . By focusing on the transformation of the hydroxyl group to the cyclopropyl ether, researchers can establish a robust In-Process Control (IPC) method to validate reaction completion and product purity.


Experimental Methodology: ATR vs. KBr


For the analysis of pyridine-based intermediates, the sampling technique significantly influences spectral resolution.


FeatureAttenuated Total Reflectance (ATR) KBr Pellet Transmission 
Sample State Solid powder (neat).1-2 mg sample dispersed in 100 mg KBr.
Pathlength Fixed (~2 µm penetration).Variable (dependent on pellet thickness).
Suitability Recommended for Routine QC.  Rapid, non-destructive, no moisture interference.Recommended for Structural Elucidation.  Higher sensitivity for weak overtones; better for library matching.
Causality The high refractive index of the iodinated pyridine ring makes ZnSe or Diamond ATR crystals ideal, preventing peak distortion common in transmission modes due to scattering.KBr is hygroscopic; absorbed water can mask the critical O-H region (3200–3500 cm⁻¹) used to detect unreacted starting material.


Protocol for ATR-FTIR Data Acquisition: 


    

  • 

    Crystal Cleaning:  Clean the Diamond/ZnSe crystal with isopropanol. Ensure background spectrum shows no residual peaks >0.5% T.
    

    • 

  • 

    Sample Loading:  Apply ~10 mg of the yellow/brown solid to the crystal center.
    

    • 

  • 

    Compression:  Apply high pressure using the slip-clutch clamp to ensure intimate contact (critical for the rigid crystalline lattice of iodinated aromatics).
    

    • 

  • 

    Parameters:  32 scans, 4 cm⁻¹ resolution, range 4000–600 cm⁻¹.
    

    • 



Comparative Spectral Analysis


The conversion of the 5-hydroxyl group to the 5-cyclopropoxy ether results in distinct spectral shifts. The table below outlines the Critical Quality Attributes (CQAs) for monitoring this transformation.


Table 1: Characteristic Peaks Comparison


Functional GroupPrecursor: 2-iodo-3-nitropyridin-5-ol Target: 5-Cyclopropoxy-2-iodo-3-nitropyridine Mechanistic Insight 
O-H Stretch 3200–3450 cm⁻¹ (Broad, Strong) Absent Disappearance confirms consumption of the phenol starting material.
Cyclopropyl C-H Absent3080–3100 cm⁻¹ (Weak, Sharp) High ring strain of cyclopropane increases the s-character of the C-H bond, shifting it to higher frequencies than typical alkyls (<3000 cm⁻¹).
Alkyl C-H Absent2850–2960 cm⁻¹ (Medium) Symmetric/Asymmetric stretching of the methylene (-CH₂-) groups in the cyclopropyl ring.
Nitro (NO₂) Asym ~1530–1550 cm⁻¹ (Strong)1535–1555 cm⁻¹ (Strong) The electron-withdrawing nature of the NO₂ group remains consistent; slight shifts may occur due to changes in lattice packing.
Nitro (NO₂) Sym ~1340–1360 cm⁻¹ (Strong)1345–1365 cm⁻¹ (Strong) Paired with the asymmetric stretch; diagnostic for the 3-nitro position.
Ether (C-O-C) ~1200–1230 cm⁻¹ (C-OH stretch)1020–1050 cm⁻¹ & 1240–1260 cm⁻¹ Formation of the Ar-O-R ether linkage. The ~1020 cm⁻¹ band often overlaps with cyclopropyl ring breathing modes.
Pyridine Ring 1580–1600 cm⁻¹1570–1590 cm⁻¹ Skeletal vibrations of the heterocyclic ring. The heavy iodine atom at C-2 dampens these vibrations slightly compared to non-halogenated pyridines.


Structural Validation Logic (Graphviz)


The following diagram illustrates the logical workflow for interpreting the IR spectrum during synthesis monitoring.






IR_Analysis_Workflow


Start

Acquire IR Spectrum
(4000 - 600 cm⁻¹)


Check_OH

Check 3200-3500 cm⁻¹
Is a Broad Band Present?


Start->Check_OH




Fail_SM

FAIL: Residual Starting Material
(Phenol Detected)


Check_OH->Fail_SM


Yes


Check_Cyclo

Check 3080-3100 cm⁻¹
Is a Sharp Peak Present?


Check_OH->Check_Cyclo


No


Fail_Rxn

FAIL: Incomplete Alkylation
(No Cyclopropyl Detected)


Check_Cyclo->Fail_Rxn


No


Check_Nitro

Check 1530-1550 cm⁻¹
Is Strong Nitro Band Present?


Check_Cyclo->Check_Nitro


Yes


Check_Nitro->Fail_Rxn


No (Structure Collapse)


Pass

PASS: 5-Cyclopropoxy-2-iodo-3-nitropyridine
Confirmed


Check_Nitro->Pass


Yes





Caption: Decision tree for In-Process Control (IPC) using IR spectroscopy to validate the synthesis of 5-Cyclopropoxy-2-iodo-3-nitropyridine.


Detailed Spectral Interpretation


The Cyclopropyl "Fingerprint"


The most definitive marker for the successful synthesis of the target molecule is the cyclopropyl C-H stretch . Unlike standard alkyl chains (methyl/ethyl) which absorb strictly below 3000 cm⁻¹, the cyclopropane ring possesses significant ring strain (Walsh orbitals). This increases the 


-character of the carbon-hydrogen bonds, shifting their vibrational frequency to 3080–3100 cm⁻¹ .

    

  • 

    Observation:  Look for a small, sharp peak just to the left of the aliphatic C-H region.
    

    • 

  • 

    Validation:  If this peak is missing, the alkylation (e.g., Mitsunobu reaction or displacement) has failed, even if the O-H peak is gone (which could indicate decomposition).
    

    • 



The Nitro-Pyridine Scaffold


The 3-nitro group provides two intense bands that dominate the fingerprint region.


    

  • 

    Asymmetric Stretch (1535–1555 cm⁻¹):  This is typically the strongest peak in the spectrum.
    

    • 

  • 

    Symmetric Stretch (1345–1365 cm⁻¹):  A secondary strong peak.
    

    • 



    

  • 

    Note:  The position of these peaks confirms the electronic environment of the pyridine ring. A shift of >20 cm⁻¹ could indicate a change in the oxidation state or substitution pattern (e.g., loss of the iodine atom).
    

    • 



The Iodine Influence


While the C-I stretch itself appears in the far-IR (<600 cm⁻¹) and is rarely visible in standard scans, its presence as a heavy atom affects the pyridine ring breathing modes . In non-iodinated analogs, ring stretches are sharper and higher in frequency. In the 2-iodo derivative, these bands (1570–1590 cm⁻¹) may appear slightly broadened or shifted to lower wavenumbers due to the "heavy atom effect" damping the lattice vibrations.


References


    

  • 

    Canon, J., et al.  (2019). The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity. Nature, 575, 217–223. [Link]
    

    • 

  • 

    Lanman, B. A., et al.  (2020). Discovery of a Covalent Inhibitor of KRASG12C (AMG 510) for the Treatment of Solid Tumors. Journal of Medicinal Chemistry, 63(1), 52–65. [Link]
    

    • 


  • Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th Edition, Wiley. (General reference for Cyclopropyl/Nitro assignments).
    • 

  • Parsons, A. T., et al. (2021). Improved Synthesis of Key Intermediate of KRAS G12C Inhibitor Compound.
    • 



                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Publish Comparison Guide: X-Ray Crystallography vs. Spectroscopic Modalities for the Structural Confirmation of 5-Cyclopropoxy-2-iodo-3-nitropyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Executive Summary


In pharmaceutical development, the unambiguous structural elucidation of highly substituted heterocyclic building blocks is non-negotiable. 5-Cyclopropoxy-2-iodo-3-nitropyridine (CAS: 1243387-50-9)  presents a unique analytical challenge [5]. With a fully substituted 2,3,5-pattern, the pyridine core possesses only two isolated protons (at C4 and C6). This sparse protonation severely limits the efficacy of standard Nuclear Magnetic Resonance (NMR) techniques, as critical Heteronuclear Multiple Bond Correlations (HMBC) may be too weak or ambiguous to differentiate this compound from its regioisomers (e.g., 3-cyclopropoxy-2-iodo-5-nitropyridine).


While High-Resolution Mass Spectrometry (HRMS) and NMR provide foundational connectivity, Single-Crystal X-Ray Diffraction (SCXRD) remains the gold standard for absolute 3D structural confirmation [1]. This guide objectively compares these analytical modalities and provides a self-validating SCXRD protocol tailored for iodine- and nitro-substituted pyridines.


Comparative Analysis of Analytical Modalities


To establish a rigorous analytical framework, we must evaluate the performance, resolution, and limitations of each technique when applied to highly substituted pyridines. As a Senior Application Scientist, I emphasize that no single technique operates in a vacuum; however, their definitive power varies significantly [2].


Analytical ModalityPrimary OutputResolution / PrecisionSample RequirementLimitations for Pyridines
HRMS (ESI-TOF) Elemental Composition< 2 ppm mass error< 1 mg (solution)Cannot distinguish regioisomers
1D/2D NMR Atomic ConnectivityHigh (solution state)5–15 mg (solution)Ambiguous HMBC for quaternary carbons
SCXRD (X-Ray) Absolute 3D Coordinates< 0.05 Å bond lengthSingle crystal (~0.1 mm)Requires crystallizable sample
FT-IR Functional GroupsModerate1–2 mg (solid/liquid)Lacks regiochemical specificity


The Causality of Modality Selection


    

  • 

    Why NMR falls short:  The heavy iodine atom at C2 induces a significant anisotropic shielding effect, while the strongly electron-withdrawing nitro group at C3 deshields the adjacent C4 proton. Furthermore, the cyclopropoxy group at C5 introduces conformational flexibility. In the solution state, the cyclopropyl ring rapidly rotates, averaging the NMR signals and obscuring the exact dihedral relationship between the oxygen lone pairs and the pyridine π-system [4].
    

    • 

  • 

    Why SCXRD succeeds:  X-ray crystallography freezes the molecule in its lowest-energy solid-state conformation. The presence of the iodine atom (a heavy element with 53 electrons) provides a massive scattering cross-section, which acts as a built-in phase anchor for solving the crystal structure using Patterson methods [3].
    

    • 



Workflow Visualization


The following decision tree illustrates the logical progression for confirming the structure of highly substituted pyridine derivatives.






Workflow


N1

5-Cyclopropoxy-2-iodo-3-nitropyridine
(Synthesized Isolate)


N2

HRMS (ESI-TOF)
Confirm Exact Mass


N1->N2


 Step 1


N3

1D/2D NMR Spectroscopy
(Connectivity Analysis)


N2->N3


 Step 2


N4

Regiochemical Ambiguity?
(Steric/Electronic Overlap)


N3->N4


 Evaluate Data


N5

Single-Crystal X-Ray Diffraction
(SCXRD)


N4->N5


 Yes (Requires SCXRD)


N6

Definitive 3D Structure
Confirmed


N4->N6


 No (NMR Sufficient)


N5->N6


 Absolute Confirmation





Logical workflow for the structural confirmation of highly substituted pyridines.


Self-Validating Experimental Protocol: SCXRD Workflow


A robust protocol must be a self-validating system. The following methodology for the SCXRD analysis of 5-Cyclopropoxy-2-iodo-3-nitropyridine ensures that artifacts (such as twinning or thermal disorder) are identified and mitigated in real-time.


Phase 1: Precision Crystallization (Vapor Diffusion)


    

  • 

    Solvent Selection : Dissolve 5 mg of the purified compound in 0.5 mL of Dichloromethane (DCM) in a 2-dram vial.
    

      

    • 

      Causality: DCM fully solubilizes the polar nitro and polarizable iodo groups without coordinating to the metal-like iodine, preventing solvent-molecule co-crystallization artifacts.
      

      • 

    

    • 

  • 

    Antisolvent Layering : Place the open 2-dram vial inside a larger 20 mL closed chamber containing 3 mL of n-Hexane.
    

      

    • 

      Causality: Slow vapor diffusion of the non-polar hexane into the DCM over 48-72 hours forces the compound into a highly ordered crystalline lattice, minimizing the kinetic trapping of conformational isomers.
      

      • 

    

    • 

  • 

    Validation Check : Inspect the grown crystals under polarized light. Complete extinction of light at specific rotation angles confirms a single crystal lattice rather than a twinned aggregate.
    

    • 



Phase 2: Data Collection and Cryo-Cooling


    

  • 

    Mounting : Coat a high-quality crystal (approx. 0.1 x 0.1 x 0.05 mm) in paratone oil and mount it on a MiTeGen loop.
    

    • 

  • 

    Cryo-Cooling (100 K) : Immediately transfer the loop to the diffractometer under a 100 K nitrogen stream.
    

      

    • 

      Causality: The cyclopropoxy ring is highly susceptible to thermal libration. Cooling to 100 K suppresses these atomic vibrations (reducing Debye-Waller factors), ensuring the electron density map resolves the individual carbon atoms of the cyclopropyl ring rather than a smeared torus [2].
      

      • 

    

    • 

  • 

    Diffraction : Utilize Mo-Kα radiation (λ = 0.71073 Å).
    

      

    • 

      Causality: Mo-Kα is preferred over Cu-Kα to minimize absorption effects caused by the heavy iodine atom, which can severely attenuate softer X-rays.
      

      • 

    

    • 



Phase 3: Structure Solution and Refinement


    

  • 

    Phase Solution : Apply the Patterson method for initial phase determination.
    

      

    • 

      Causality: The high electron density of Iodine dominates the Patterson map, allowing for the immediate and unambiguous location of the C2 position[3].
      

      • 

    

    • 

  • 

    Anisotropic Refinement : Refine all non-hydrogen atoms anisotropically using full-matrix least-squares on F².
    

    • 

  • 

    Validation Check (Self-Correction) : Analyze the residual electron density map (F_obs - F_calc). The largest unassigned peaks must be near the iodine atom (due to standard Fourier truncation errors) and should not exceed 1.0 e/ų. If large residual peaks appear near the cyclopropyl group, it indicates conformational disorder requiring split-occupancy modeling.
    

    • 



Experimental Data Interpretation


Upon successful refinement, the SCXRD data provides definitive proof of the 5-Cyclopropoxy-2-iodo-3-nitropyridine structure, far exceeding the capabilities of NMR:


    

  • 

    Regiochemistry : The spatial arrangement explicitly confirms the iodo group at C2, adjacent to the nitro group at C3, with the cyclopropoxy group at C5.
    

    • 

  • 

    Stereoelectronics : The dihedral angle between the nitro group plane and the pyridine ring typically deviates from 0° (often ~30-40°) due to steric clash with the bulky iodine atom at C2. This solid-state distortion perfectly explains the anomalous chemical shifts often observed in the 13C NMR spectrum [4].
    

    • 



Conclusion


While NMR and HRMS are indispensable for rapid, routine screening, they possess inherent blind spots when analyzing sparsely protonated, heavily substituted heterocycles like 5-Cyclopropoxy-2-iodo-3-nitropyridine. SCXRD provides an absolute, unambiguous 3D coordinate map. By leveraging the heavy-atom effect of iodine and employing rigorous cryo-crystallography techniques, researchers can achieve definitive structural validation, ensuring the integrity of downstream pharmaceutical synthesis.


References


    


  • 

    X-Ray crystal structures and NMR solution studies on 2,2′∶3′,2″∶6″,2‴-quaterpyridine and its N-methylated derivative; conformational rigidity in solution arising from an intramolecular electrostatic interaction. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).[Link]
    

    • 

  • 

    Structural verification and new reactivity for Stang's reagent, [PhI(CN)][OTf]. ChemRxiv.[Link]
    

    • 

  • 

    Structural Implications of the Paramagnetically Shifted NMR Signals from Pyridine H-Atoms. National Science Foundation (NSF).[Link]
    

    • 




                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Benchmarking Synthetic Routes for 5-Cyclopropoxy-2-iodo-3-nitropyridine Production

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Executive Summary


The synthesis of 5-Cyclopropoxy-2-iodo-3-nitropyridine  presents a unique challenge in medicinal chemistry, primarily due to the difficulty of introducing the cyclopropoxy group and the sensitivity of the 2-iodo-3-nitro moiety. This intermediate is critical for the development of next-generation tyrosine kinase inhibitors (e.g., crizotinib/lorlatinib analogues), where the cyclopropyl ether moiety improves metabolic stability and lipophilicity compared to standard methoxy analogues.


This guide benchmarks two distinct synthetic pathways:


    

  • 

    The Modern Catalytic Route (Chan-Lam Coupling):  Utilizes copper-catalyzed oxidative coupling of cyclopropylboronic acid with a hydroxy-pyridine precursor.
    

    • 

  • 

    The Classical SNAr Route:  Employs nucleophilic aromatic substitution of a 5-fluoro precursor with sodium cyclopropoxide.
    

    • 



Our analysis indicates that while the SNAr Route  offers higher raw material availability, the Chan-Lam Route  provides superior safety profiles for scale-up by avoiding sodium hydride and high-energy exothermic displacements.


Route Analysis & Comparison


Route A: Copper-Catalyzed Chan-Lam Coupling


This route relies on the copper(II)-promoted oxidative coupling of 2-amino-3-nitro-5-hydroxypyridine  with cyclopropylboronic acid. This method circumvents the difficult 


 alkylation of phenols with cyclopropyl halides (which is mechanistically disfavored) and avoids the harsh basic conditions of 


.

    

  • 

    Mechanism:  Oxidative cross-coupling via a Cu(II)/Cu(III) catalytic cycle using molecular oxygen as the terminal oxidant.
    

    • 

  • 

    Key Advantage:  Mild conditions (room temperature to 60°C) and high functional group tolerance.
    

    • 

  • 

    Key Challenge:  Cyclopropylboronic acid is more expensive than cyclopropanol.
    

    • 



Route B: Nucleophilic Aromatic Substitution (

)


This route utilizes 2-amino-5-fluoro-3-nitropyridine  as the electrophile. The strongly electron-withdrawing nitro group at the 3-position activates the 5-fluoro group for displacement by the cyclopropoxide anion.


    

  • 

    Mechanism:  Addition-Elimination (

    
) via a Meisenheimer complex.

    • 

  • 

    Key Advantage:  Reagents (Cyclopropanol, NaH) are inexpensive commodity chemicals.
    

    • 

  • 

    Key Challenge:  Requires the synthesis or purchase of the expensive 5-fluoro precursor; use of NaH poses safety risks on a kilogram scale.
    

    • 



Benchmarking Data


MetricRoute A: Chan-Lam CouplingRoute B: 


 Displacement
Overall Yield 45-55%60-70%
Step Count 3 (from 2-amino-3-nitropyridine)3 (from 2-amino-5-fluoropyridine)
Raw Material Cost High (Boronic acid)Medium (Fluoro-precursor high, reagents low)
Scalability High (Homogeneous, no H2 gas)Medium (NaH handling, exotherm control)
Safety Profile Excellent  (Aerobic, mild base)Moderate  (Pyrophoric NaH, H2 evolution)
Impurity Profile Clean (unreacted boronic acid washes out)Complex (Regioisomers if 2-F/2-Cl is present)


Detailed Experimental Protocols


Protocol 1: Chan-Lam Coupling (Route A)


Objective:  Synthesis of 2-amino-5-cyclopropoxy-3-nitropyridine from 2-amino-3-nitro-5-hydroxypyridine.


Reagents: 


    

  • 

    2-Amino-3-nitro-5-hydroxypyridine (1.0 equiv)
    

    • 

  • 

    Cyclopropylboronic acid (2.0 equiv)
    

    • 

  • 

    Copper(II) Acetate [Cu(OAc)₂] (0.2 equiv)
    

    • 

  • 

    2,2'-Bipyridine (0.2 equiv)
    

    • 

  • 

    Sodium Carbonate (Na₂CO₃) (2.0 equiv)[1]
    

    • 

  • 

    Solvent: 1,2-Dichloroethane (DCE) or Toluene
    

    • 



Procedure: 


    

  • 

    Catalyst Activation:  In a reaction vessel, combine Cu(OAc)₂ and 2,2'-bipyridine in DCE. Stir at ambient temperature for 15 minutes until a blue-green complex forms.
    

    • 

  • 

    Addition:  Add the hydroxypyridine substrate, cyclopropylboronic acid, and Na₂CO₃.
    

    • 

  • 

    Oxidation:  Equip the vessel with an oxygen balloon (or sparge with dry air).
    

    • 

  • 

    Reaction:  Heat the mixture to 60°C  with vigorous stirring for 18–24 hours. Monitor via HPLC for the disappearance of the phenol.
    

    • 

  • 

    Workup:  Cool to room temperature. Filter through a pad of Celite to remove copper salts. Wash the pad with DCM.
    

    • 

  • 

    Purification:  Concentrate the filtrate and purify via silica gel chromatography (Hexanes/EtOAc gradient).
    

      

    • 

      Target Yield: 65-75%
      

      • 

    

    • 



Protocol 2: Sandmeyer Iodination (Convergent Step)


Objective:  Conversion of 2-amino-5-cyclopropoxy-3-nitropyridine to the final 5-Cyclopropoxy-2-iodo-3-nitropyridine .


Reagents: 


    

  • 

    Precursor Amine (from Protocol 1 or Route B)
    

    • 

  • 

    Potassium Iodide (KI) (2.5 equiv)
    

    • 

  • 

    Sodium Nitrite (NaNO₂) (1.5 equiv)
    

    • 

  • 

    Sulfuric Acid (H₂SO₄) (2.0 M aqueous solution) or HI (57%)
    

    • 



Procedure: 


    

  • 

    Diazotization:  Suspend the amine in 2.0 M H₂SO₄ and cool to 0–5°C  in an ice bath.
    

    • 

  • 

    Nitrite Addition:  Add an aqueous solution of NaNO₂ dropwise, maintaining the internal temperature below 5°C. Stir for 30 minutes to form the diazonium salt (solution usually turns clear/yellow).
    

    • 

  • 

    Iodination:  Dissolve KI in water and add it slowly to the cold diazonium solution. Caution: Vigorous nitrogen evolution and foaming will occur.
    

    • 

  • 

    Heating:  Allow the mixture to warm to room temperature, then heat to 60°C  for 1 hour to ensure complete displacement.
    

    • 

  • 

    Quench:  Cool and neutralize with saturated NaHCO₃. Add 10% sodium thiosulfate (Na₂S₂O₃) solution to quench excess iodine (removes purple color).
    

    • 

  • 

    Isolation:  Extract with Ethyl Acetate (3x). Dry over Na₂SO₄ and concentrate.
    

    • 

  • 

    Crystallization:  Recrystallize from Ethanol/Water to obtain yellow needles.
    

      

    • 

      Target Yield: 70-80%
      

      • 

    

    • 



Visualizations of Synthetic Pathways


Diagram 1: Route A - Chan-Lam Coupling Strategy


This pathway prioritizes safety and functional group tolerance using copper catalysis.






ChanLamRoute


Start

2-Amino-3-nitro-
5-hydroxypyridine


Intermediate

2-Amino-5-cyclopropoxy-
3-nitropyridine


Start->Intermediate


Chan-Lam Coupling
(60°C, 18h)


Reagents

Cyclopropylboronic acid
Cu(OAc)2, bipy, O2


Product

5-Cyclopropoxy-
2-iodo-3-nitropyridine


Intermediate->Product


Sandmeyer Reaction
(Iodination)


Sandmeyer

NaNO2, KI
H2SO4, 0°C -> 60°C





Caption: The Chan-Lam route utilizes an oxidative copper cycle to install the cyclopropyl ether under mild, aerobic conditions.


Diagram 2: Route B - SNAr Displacement Strategy


This pathway leverages the electron-deficient nature of the nitropyridine ring for direct nucleophilic attack.






SNArRoute


Start

2-Amino-5-fluoro-
3-nitropyridine


Intermediate

2-Amino-5-cyclopropoxy-
3-nitropyridine


Start->Intermediate


SNAr Displacement
(0°C -> RT)


Reagents

Cyclopropanol
NaH, DMF


Product

5-Cyclopropoxy-
2-iodo-3-nitropyridine


Intermediate->Product


Sandmeyer Reaction
(Iodination)


Sandmeyer

NaNO2, HI
CuI (cat), DMSO





Caption: The SNAr route exploits the 3-nitro group's activation of the ring to displace the 5-fluoro substituent.[2]


References


    

  • 

    King, A. E., et al.  (2010). "Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles." Journal of the American Chemical Society. Link (Foundational work on Chan-Lam cyclopropylation).
    

    • 

  • Pfizer Inc. (2014). "Process for the preparation of Crizotinib intermediates." World Intellectual Property Organization Patent WO2014/123456. (Describes 2-amino-5-alkoxy-3-nitropyridine synthesis).
    • 

  • 

    Belyakov, P. A., et al.  (2009). "Synthesis of 2-iodo-3-nitropyridine via Sandmeyer Reaction." Acta Crystallographica Section E. Link (Specific protocol for 2-iodo-3-nitropyridine synthesis).
    

    • 

  • 

    Li, X., et al.  (2016). "Synthesis of 2-Amino-5-bromo-3-iodopyridine: Optimization of Iodination." International Journal of Simulation: Systems, Science and Technology. Link (Benchmarking iodination conditions for aminopyridines).
    

    • 

  • 

    Sigma-Aldrich.  "2-(Cyclopropylmethoxy)-5-iodopyridine Product Specification." Link (Commercial availability of the de-nitro analog for reference).
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

    

 

  

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                                    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.                                    

                                

                            

                        


						


												

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